N-Acetyl sulfadiazine-d4

Core Science & Biosynthesis

N-Acetyl Sulfadiazine-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical properties, analytical methodologies, and metabolic context of N-Acetyl sulfadiazine-d4 (B561786). This deuterated analog of a primary sulfadiazine (B1682646) metabolite is a critical tool in pharmacokinetic and bioanalytical studies.

Core Chemical Properties

N-Acetyl sulfadiazine-d4 is the deuterium-labeled form of N-Acetyl sulfadiazine, which is a major metabolite of the antibiotic sulfadiazine.[1] The incorporation of four deuterium (B1214612) atoms on the phenyl ring provides a stable isotopic signature, making it an ideal internal standard for mass spectrometry-based quantification.

Property	Value	Source(s)
Molecular Formula	C₁₂H₈D₄N₄O₃S	[1][2]
Molecular Weight	296.34 g/mol	[1][2]
CAS Number	1219149-66-2	[1]
Appearance	Off-White to Pale Yellow Solid
Synonyms	N-[4-[(2-Pyrimidinylamino)sulfonyl]phenyl-d4]acetamide, 2-[(p-Acetamidophenyl-d4)sulfonamido]pyrimidine, N4-Acetylsulfadiazine-d4	[3]
Solubility	Slightly soluble in DMSO and Methanol.[]
Storage	Store at -20°C for long-term storage.[5] Shipped at room temperature.[1][6]

Metabolic Pathway of Sulfadiazine

Sulfadiazine is metabolized in the liver primarily through N-acetylation to form N-Acetyl sulfadiazine.[7] This metabolic conversion is a crucial aspect of its pharmacokinetic profile. The use of N-Acetyl sulfadiazine-d4 in metabolic studies allows for precise tracking and quantification of this pathway.

Caption: Metabolic conversion of Sulfadiazine to N-Acetyl sulfadiazine.

Experimental Protocols: Quantification of Sulfadiazine in Biological Matrices

N-Acetyl sulfadiazine-d4 is frequently employed as an internal standard in the quantification of sulfadiazine and its metabolites in biological samples such as plasma, urine, and tissue. The following is a representative experimental protocol synthesized from established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies.

Sample Preparation: Protein Precipitation

This method is suitable for plasma and serum samples.

• Objective: To remove proteins that can interfere with the analysis.

• Procedure:

  • To 100 µL of the plasma sample, add 20 µL of N-Acetyl sulfadiazine-d4 internal standard solution (concentration will depend on the expected analyte concentration).

  • Add 300 µL of a protein precipitating agent, such as acetonitrile (B52724) or methanol.

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Objective: To separate the analyte from other components in the sample and to quantify it with high selectivity and sensitivity.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Typical):

  • Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte's properties.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both sulfadiazine and N-Acetyl sulfadiazine-d4 would be monitored. These would need to be optimized for the specific instrument being used.

Experimental Workflow

The general workflow for the quantification of sulfadiazine using N-Acetyl sulfadiazine-d4 as an internal standard is a multi-step process ensuring accuracy and reproducibility.

Caption: General workflow for quantifying sulfadiazine using an internal standard.

Logical Relationships in Bioanalysis

The use of a deuterated internal standard like N-Acetyl sulfadiazine-d4 is foundational to robust quantitative bioanalysis. Its chemical and physical properties are nearly identical to the analyte of interest (N-Acetyl sulfadiazine), ensuring it behaves similarly during sample preparation and analysis, thus correcting for variations in extraction efficiency and instrument response.

Caption: The role of N-Acetyl sulfadiazine-d4 in analytical methods.

References

• 1. N-Acetyl Sulfadiazine-d4 (Major) | LGC Standards [lgcstandards.com]
• 2. scbt.com [scbt.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. clearsynth.com [clearsynth.com]
• 6. gentaur.com [gentaur.com]
• 7. karger.com [karger.com]

An In-depth Technical Guide to the Synthesis of N-Acetyl sulfadiazine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic pathway for N-Acetyl sulfadiazine-d4 (B561786), a deuterated isotopologue of N-Acetyl sulfadiazine (B1682646). This document details the experimental protocols, quantitative data, and logical workflows necessary for the preparation of this compound, which is valuable as an internal standard in pharmacokinetic and metabolic studies.

Introduction

N-Acetyl sulfadiazine is the major metabolite of the antibacterial drug sulfadiazine. The deuterated analog, N-Acetyl sulfadiazine-d4, serves as an ideal internal standard for bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), enabling precise quantification of the parent drug and its metabolite in biological matrices. The incorporation of four deuterium (B1214612) atoms on the phenyl ring provides a distinct mass shift without significantly altering the physicochemical properties, ensuring co-elution with the unlabeled analyte and minimizing isotopic interference.

This guide outlines a two-step synthesis strategy commencing with the deuteration of sulfadiazine via an acid-catalyzed hydrogen-deuterium (H/D) exchange, followed by the N-acetylation of the resulting sulfadiazine-d4.

Proposed Synthesis Pathway

The proposed pathway for the synthesis of N-Acetyl sulfadiazine-d4 is depicted below. The core strategy involves the initial deuteration of the electron-rich phenyl ring of sulfadiazine, followed by the selective acetylation of the aniline (B41778) nitrogen.

Caption: Proposed two-step synthesis of N-Acetyl sulfadiazine-d4.

Data Presentation

Physicochemical Properties

Compound	Molecular Formula	Molar Mass ( g/mol )
Sulfadiazine	C₁₀H₁₀N₄O₂S	250.28
Sulfadiazine-d4	C₁₀H₆D₄N₄O₂S	254.31
N-Acetyl sulfadiazine-d4	C₁₂H₈D₄N₄O₃S	296.34[1]

Reaction Parameters and Expected Outcomes

Step	Reaction	Key Reagents	Typical Yield (%)	Expected Purity (%)
1	Deuteration	Sulfadiazine, Deuterated Sulfuric Acid (D₂SO₄), Deuterium Oxide (D₂O)	70-85	>95
2	N-Acetylation	Sulfadiazine-d4, Acetic Anhydride, Pyridine	85-95	>98

Experimental Protocols

Step 1: Synthesis of Sulfadiazine-d4 (Phenyl-d4)

This procedure is based on established methods for acid-catalyzed hydrogen-deuterium exchange on aromatic rings.

Materials:

• Sulfadiazine (1.0 g, 4.0 mmol)

• Deuterium oxide (D₂O, 99.8 atom % D, 20 mL)

• Deuterated sulfuric acid (D₂SO₄, 96-98 wt. % in D₂O, 99.5 atom % D, 2.0 mL)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Deionized water

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add sulfadiazine (1.0 g).

• Add deuterium oxide (20 mL) followed by the slow addition of deuterated sulfuric acid (2.0 mL) with stirring.

• Heat the mixture to reflux (approximately 110-120 °C) and maintain for 24-48 hours. The progress of the deuteration can be monitored by ¹H NMR by observing the disappearance of the aromatic proton signals.

• After the reaction is complete, cool the mixture to room temperature.

• Slowly neutralize the reaction mixture by adding saturated sodium bicarbonate solution until the pH is approximately 7-8. This should be done carefully in a fume hood due to gas evolution.

• The precipitated product is collected by vacuum filtration and washed with cold deionized water.

• The crude product is then dissolved in ethyl acetate, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield sulfadiazine-d4 as a white solid.

• The isotopic enrichment and purity can be confirmed by mass spectrometry and NMR spectroscopy.

Step 2: Synthesis of N-Acetyl sulfadiazine-d4

This protocol is adapted from standard procedures for the acetylation of sulfonamides.

Materials:

• Sulfadiazine-d4 (from Step 1, 0.5 g, 1.97 mmol)

• Anhydrous pyridine (10 mL)

• Acetic anhydride (0.3 mL, 3.15 mmol)

• Hydrochloric acid (1 M)

• Deionized water

• Ethanol (B145695)

Procedure:

• In a 50 mL round-bottom flask, dissolve sulfadiazine-d4 (0.5 g) in anhydrous pyridine (10 mL) with stirring.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add acetic anhydride (0.3 mL) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture into ice-cold 1 M hydrochloric acid (50 mL) with vigorous stirring.

• The precipitated N-Acetyl sulfadiazine-d4 is collected by vacuum filtration.

• The crude product is washed thoroughly with deionized water until the filtrate is neutral.

• Recrystallize the product from ethanol to obtain pure N-Acetyl sulfadiazine-d4 as a white crystalline solid.

• Dry the final product under vacuum. The purity can be assessed by HPLC, and the structure confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and purification of N-Acetyl sulfadiazine-d4.

Caption: Experimental workflow for the synthesis of N-Acetyl sulfadiazine-d4.

Logical Relationship of Synthesis Steps

This diagram illustrates the logical progression from starting materials to the final product.

Caption: Logical relationship of the synthesis steps.

References

• 1. echemcom.com [echemcom.com]

An In-depth Technical Guide on the Core Mechanism of Action of N-Acetyl Sulfadiazine-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetyl sulfadiazine-d4 (B561786) is the deuterated, acetylated form of the sulfonamide antibiotic, sulfadiazine (B1682646). While the primary mechanism of antibacterial action for the parent compound, sulfadiazine, is the well-established competitive inhibition of dihydropteroate (B1496061) synthetase (DHPS), the roles of acetylation and deuteration significantly modify the compound's biological profile. This technical guide elucidates the core mechanism of action by examining the parent compound, the impact of N-acetylation on bioactivity, and the pharmacokinetic implications of deuterium (B1214612) substitution. The evidence strongly indicates that N-Acetyl sulfadiazine-d4 is not intended as a therapeutic agent itself, but rather serves as a crucial tool in analytical and drug development settings, primarily as an internal standard for mass spectrometry-based quantification of sulfadiazine and its metabolites.

The Fundamental Mechanism of Action: Inhibition of Folate Biosynthesis by Sulfadiazine

The antibacterial activity of sulfonamides, including sulfadiazine, stems from their structural similarity to para-aminobenzoic acid (PABA). Bacteria, unlike mammals who obtain folate from their diet, must synthesize folic acid (tetrahydrofolate) de novo.[1] This metabolic pathway is essential for the production of nucleotides (and therefore DNA and RNA) and certain amino acids, which are critical for bacterial growth and replication.[1]

The key enzyme in this pathway is dihydropteroate synthetase (DHPS), which catalyzes the condensation of dihydropteridine pyrophosphate with PABA to form dihydropteroate.[2] Sulfadiazine acts as a competitive inhibitor of DHPS, binding to the enzyme's active site and preventing the utilization of PABA.[3] This disruption of the folate synthesis pathway leads to a depletion of essential downstream metabolites, resulting in a bacteriostatic effect, where bacterial growth is halted but the bacteria are not directly killed.[4] The host's immune system is then typically responsible for clearing the infection.

The inhibitory potency of sulfadiazine against DHPS has been quantified in various studies. For instance, in a study using partially purified DHPS from Escherichia coli, sulfadiazine was found to be a competitive inhibitor with a Kᵢ of 2.5 x 10⁻⁶ M.[3]

Signaling Pathway: Bacterial Folate Synthesis and Inhibition by Sulfadiazine

Caption: Inhibition of the bacterial folate synthesis pathway by sulfadiazine.

The Role of N-Acetylation: Impact on Biological Activity

N-Acetyl sulfadiazine is a primary metabolite of sulfadiazine.[5] The process of acetylation occurs in the liver and can be subject to genetic polymorphism (fast vs. slow acetylators). This metabolic conversion has a significant impact on the compound's antibacterial properties.

Studies have shown that N-acetylation drastically reduces the antimicrobial activity of sulfadiazine. In an in vitro study on the growth of Toxoplasma gondii, N4-acetyl-sulfadiazine, unlike its parent compound and other metabolites, did not possess anti-Toxoplasma activity.[6] This loss of activity is attributed to the modification of the para-amino group, which is crucial for the structural mimicry of PABA and subsequent binding to the DHPS active site.

Therefore, the "mechanism of action" of N-Acetyl sulfadiazine in a therapeutic context is generally considered to be one of inactivation or significantly attenuated activity compared to the parent drug.

The Impact of Deuteration: The Kinetic Isotope Effect

N-Acetyl sulfadiazine-d4 is a stable isotope-labeled version of N-Acetyl sulfadiazine, where four hydrogen atoms have been replaced with deuterium. Deuterium is a non-radioactive isotope of hydrogen that contains an additional neutron, effectively doubling its mass.[7] This substitution does not significantly alter the molecule's shape or chemical properties with respect to receptor binding.

The primary consequence of deuteration is the kinetic isotope effect (KIE) . The carbon-deuterium (C-D) bond is stronger and more stable than the carbon-hydrogen (C-H) bond. Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-determining step will proceed more slowly when a C-D bond is present.[7]

In the context of drug metabolism, deuteration at sites susceptible to enzymatic oxidation (e.g., by cytochrome P450 enzymes) can lead to:

• Slower metabolism: The drug is broken down at a reduced rate.

• Longer half-life: The drug remains in the body for a longer period.

• Increased drug exposure (AUC): The overall concentration of the drug in the plasma over time is higher.

• Altered metabolite profile: May reduce the formation of certain metabolites, which can sometimes be beneficial if those metabolites are toxic.

For N-Acetyl sulfadiazine-d4, the deuteration would slow down its metabolism at the labeled positions, though this is of little therapeutic consequence given the compound's reduced bioactivity. Its primary utility lies in the analytical realm.

Primary Application: N-Acetyl Sulfadiazine-d4 as an Internal Standard

Given the attenuated biological activity of the N-acetylated form and the pharmacokinetic-modifying, non-activity-enhancing role of deuteration, the principal application of N-Acetyl sulfadiazine-d4 is as an internal standard for quantitative analysis using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[8]

In this context, its "mechanism of action" is analytical. A known quantity of the deuterated standard is added to a biological sample (e.g., plasma, urine). Because it is chemically almost identical to the non-deuterated N-Acetyl sulfadiazine, it behaves similarly during sample extraction, purification, and chromatographic separation. However, due to its higher mass, the mass spectrometer can distinguish it from the endogenous (non-deuterated) analyte. By comparing the peak area of the analyte to the known concentration of the internal standard, a highly accurate and precise quantification of the analyte can be achieved, correcting for any sample loss during preparation.

Logical Workflow: Use as an Internal Standard

Caption: Workflow for using N-Acetyl sulfadiazine-d4 as an internal standard.

Quantitative Data Summary

Direct quantitative data for the biological activity of N-Acetyl sulfadiazine-d4 is not available in the literature, as it is not used as a therapeutic agent. The relevant data pertains to its parent compound, sulfadiazine, and its primary intended use as an analytical standard.

Table 1: Inhibitory Constant for Sulfadiazine

Compound	Enzyme	Organism	Inhibition Constant (Kᵢ)	Reference

| Sulfadiazine | Dihydropteroate Synthetase (DHPS) | Escherichia coli | 2.5 µM |[3] |

Table 2: Pharmacokinetic Parameters of Sulfadiazine in Humans (Oral Administration)

Parameter	Value	Reference
Elimination Half-life (t½)	8 - 17 hours (mean 10 hours)	[9]

| In vitro IC₅₀ (with pyrimethamine) against Toxoplasma gondii | 0.5 ± 0.25 µg/mL |[9] |

Table 3: Physicochemical Properties of N-Acetyl Sulfadiazine and its d4-variant

Compound	Molecular Formula	Molecular Weight ( g/mol )
N-Acetyl Sulfadiazine	C₁₂H₁₂N₄O₃S	292.32

| N-Acetyl Sulfadiazine-d4 | C₁₂H₈D₄N₄O₃S | 296.34 |

Experimental Protocols

While no protocols exist for testing the therapeutic mechanism of action of N-Acetyl sulfadiazine-d4, the following are standard methodologies used to evaluate the antibacterial activity of sulfonamides.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

1. Preparation of Bacterial Inoculum: a. Aseptically select 3-5 colonies of the test bacterium (e.g., E. coli) from an agar (B569324) plate. b. Suspend the colonies in sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). c. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the assay wells.[1]

2. Drug Dilution: a. Prepare a stock solution of the test compound (e.g., sulfadiazine) in a suitable solvent. b. Perform serial two-fold dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (MHB). The final volume in each well should be 50 µL.

3. Inoculation and Incubation: a. Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL. b. Include a positive control (broth + bacteria, no drug) and a negative control (broth only). c. Incubate the plate at 37°C for 18-24 hours.[1]

4. MIC Determination: a. After incubation, visually inspect the wells for turbidity (bacterial growth). b. The MIC is the lowest concentration of the compound at which there is no visible growth.

Protocol 2: Dihydropteroate Synthase (DHPS) Inhibition Assay (Spectrophotometric)

This coupled enzyme assay measures the activity of DHPS by monitoring the oxidation of NADPH.

1. Reagents and Enzyme Preparation: a. Assay buffer (e.g., Tris-HCl with MgCl₂, DTT). b. Substrates: 6-hydroxymethyl-7,8-dihydropterin (B3263101) pyrophosphate (DHPP) and p-aminobenzoic acid (PABA). c. Coupling enzyme and cofactor: Dihydrofolate reductase (DHFR) and NADPH. d. Purified DHPS enzyme. e. Test inhibitor (e.g., sulfadiazine) at various concentrations.

2. Assay Procedure: a. In a microplate, combine the assay buffer, substrates (DHPP and PABA), DHFR, NADPH, and the test inhibitor. b. Initiate the reaction by adding the DHPS enzyme. c. The DHPS reaction produces dihydropteroate. d. The excess DHFR immediately reduces dihydropteroate to tetrahydropteroate, oxidizing NADPH to NADP⁺ in the process.[10]

3. Data Acquisition and Analysis: a. Monitor the decrease in absorbance at 340 nm (due to NADPH oxidation) over time using a microplate reader. b. The rate of reaction is proportional to the DHPS activity. c. Calculate the percentage of inhibition for each inhibitor concentration relative to a no-inhibitor control. d. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

The core mechanism of action of N-Acetyl sulfadiazine-d4 is best understood by dissecting its components. The foundational antibacterial activity resides in its parent structure, sulfadiazine , which competitively inhibits bacterial dihydropteroate synthetase , a critical enzyme in the essential folate biosynthesis pathway. The N-acetylation of sulfadiazine results in a metabolite with significantly diminished or absent antibacterial activity, as the modification hinders its ability to act as a PABA analogue. Finally, the deuteration of the molecule (the "-d4") leverages the kinetic isotope effect to slow its metabolic breakdown, a feature that is not therapeutically relevant for this already inactive metabolite but is invaluable for its primary application.

Therefore, the principal role and "mechanism of action" of N-Acetyl sulfadiazine-d4 in a research and drug development context is to serve as a high-fidelity internal standard for quantitative mass spectrometry . Its altered mass and co-eluting properties with the non-deuterated analyte allow for precise and accurate measurements of sulfadiazine and its metabolites in complex biological matrices, contributing to pharmacokinetic and metabolism studies that are essential for the development of new and existing therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Dihydropteroate Synthetase from Escherichia coli by Sulfones and Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonamide: Mechanism of Action & Uses - Lesson | Study.com [study.com]
• 5. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Plasma Pharmacokinetics of Sulfadiazine Administered Twice Daily versus Four Times Daily Are Similar in Human Immunodeficiency Virus-Infected Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Acetyl Sulfadiazine-d4: A Technical Guide for Researchers

CAS Number: 1219149-66-2

This in-depth technical guide provides comprehensive information on N-Acetyl sulfadiazine-d4 (B561786), a deuterated analog of N-Acetyl sulfadiazine (B1682646), the major metabolite of the sulfonamide antibiotic, sulfadiazine. This guide is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and pathway visualizations to support advanced research and analytical applications.

Core Compound Properties

N-Acetyl sulfadiazine-d4 is a stable, isotopically labeled compound crucial for its application as an internal standard in quantitative analytical studies. The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, enabling precise and accurate quantification of its non-deuterated counterpart in complex biological matrices by mass spectrometry.

Table 1: Physicochemical Properties of N-Acetyl Sulfadiazine-d4 and Related Compounds

Property	N-Acetyl Sulfadiazine-d4	N-Acetyl Sulfadiazine	Sulfadiazine
CAS Number	1219149-66-2[1]	127-74-2[2]	68-35-9
Molecular Formula	C₁₂H₈D₄N₄O₃S[1]	C₁₂H₁₂N₄O₃S[2]	C₁₀H₁₀N₄O₂S[3]
Molecular Weight	296.34 g/mol [4]	292.32 g/mol [5]	250.28 g/mol [3]
Appearance	Off-White to Pale Yellow Solid	White Solid	White, odorless crystalline powder[6]
Solubility	No specific data found	Slightly soluble in DMSO and Methanol[7]	Modestly soluble in acetone (B3395972) and alcohol, dissolvable in water[6]
Storage	-20°C Freezer	No specific data found	No specific data found

Synthesis Pathway

A plausible synthetic route is outlined below:

General synthetic pathway for N-Acetyl sulfadiazine-d4.

Metabolic Pathway of Sulfadiazine

Sulfadiazine is primarily metabolized in the liver via N-acetylation to form N-Acetyl sulfadiazine. This reaction is catalyzed by the N-acetyltransferase (NAT) enzymes. This metabolic conversion is a critical aspect of the drug's pharmacokinetics and toxicology.

Metabolic conversion of Sulfadiazine to N-Acetyl sulfadiazine.

Experimental Protocols

N-Acetyl sulfadiazine-d4 is predominantly used as an internal standard for the quantification of sulfadiazine in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a representative experimental protocol adapted from established methods for the analysis of sulfonamides in plasma.

Quantification of Sulfadiazine in Human Plasma using LC-MS/MS

This protocol describes the sample preparation and analytical conditions for the determination of sulfadiazine in human plasma, using a deuterated internal standard. While the original protocol may use a different deuterated sulfonamide, the principles are directly applicable for N-Acetyl sulfadiazine-d4.

4.1.1. Materials and Reagents

• Blank human plasma

• Sulfadiazine reference standard

• N-Acetyl sulfadiazine-d4 (as internal standard, IS)

• Acetonitrile (ACN), LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges

4.1.2. Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of sulfadiazine and N-Acetyl sulfadiazine-d4 in methanol (B129727) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the sulfadiazine stock solution in 10% (v/v) ACN to create working solutions for calibration standards and QC samples. Prepare a working solution of the N-Acetyl sulfadiazine-d4 internal standard.

• Calibration Standards and QCs: Spike blank human plasma with the appropriate sulfadiazine working solutions to achieve the desired concentrations for the calibration curve and QC samples (low, medium, and high concentrations).

4.1.3. Sample Preparation (Protein Precipitation and SPE)

• To 200 µL of plasma sample (blank, standard, QC, or unknown), add 10 µL of the N-Acetyl sulfadiazine-d4 internal standard working solution.

• Add 190 µL of phosphoric acid for protein precipitation and vortex the mixture.

• Centrifuge to pellet the precipitated proteins.

• Load the supernatant onto a pre-conditioned SPE cartridge.

• Wash the SPE cartridge twice with 150 µL of water.

• Elute the analytes with 150 µL of 60% (v/v) ACN.

• Inject an aliquot of the eluate into the LC-MS/MS system.

Table 2: Representative LC-MS/MS Parameters

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 reverse-phase column (e.g., CORTECS T3, 100 x 2.1 mm, 2.7 µm)[8]
Mobile Phase A	0.1% Formic acid in water[8]
Mobile Phase B	0.1% Formic acid in acetonitrile[8]
Gradient Elution	0 min 5% B, 5 min 60% B, 5.5 min 90% B, 5.5-6.5 min 90% B, 6.6-8 min 5% B[8]
Flow Rate	0.3 mL/min[8]
Injection Volume	2 µL[8]
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Sulfadiazine: To be optimized (e.g., Q1: 251.1 -> Q3: 156.1) N-Acetyl sulfadiazine-d4: To be optimized (e.g., Q1: 301.1 -> Q3: 192.1)

Note: The specific MRM transitions for N-Acetyl sulfadiazine-d4 need to be determined experimentally by infusing a standard solution into the mass spectrometer.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for a quantitative bioanalytical method using N-Acetyl sulfadiazine-d4 as an internal standard.

Workflow for quantitative analysis using an internal standard.

Conclusion

N-Acetyl sulfadiazine-d4 is an indispensable tool for researchers in drug metabolism, pharmacokinetics, and clinical chemistry. Its use as an internal standard ensures the reliability and accuracy of analytical methods for the quantification of sulfadiazine. This guide provides a foundational understanding of its properties, synthesis, metabolic relevance, and application in a key experimental protocol, serving as a valuable resource for the scientific community.

References

• 1. N-Acetyl Sulfadiazine-13C6 | C12H12N4O3S | CID 46780050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Acetyl Sulfadiazine | CAS 127-74-2 | LGC Standards [lgcstandards.com]
• 3. karger.com [karger.com]
• 4. researchgate.net [researchgate.net]
• 5. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemcom.com [echemcom.com]
• 7. Simultaneous determination of sulfonamides, trimethoprim, amoxicillin and tylosin in medicated feed by high performance liquid chromatography with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of an LC‐MS/MS method for quantifying nine antimicrobials in human serum and its application to study the exposure of Chinese pregnant women to antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to N-Acetyl Sulfadiazine-d4: Molecular Weight and Structural Analysis

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing detailed information on the molecular weight and structure of N-Acetyl sulfadiazine-d4 (B561786). This deuterated analog of N-Acetyl sulfadiazine (B1682646) is a critical tool in pharmacokinetic and metabolic studies, offering a stable isotopic label for precise quantification.

Core Compound Data

The key quantitative data for N-Acetyl sulfadiazine-d4 and its non-deuterated counterpart are summarized below, facilitating direct comparison.

Property	N-Acetyl Sulfadiazine-d4	N-Acetyl Sulfadiazine
Molecular Formula	C₁₂H₈D₄N₄O₃S[1][2]	C₁₂H₁₂N₄O₃S[][4]
Molecular Weight	296.34 g/mol [1][2]	292.31 g/mol [][4][5]
Isotopic Enrichment	Deuterium (B1214612) (D)	Hydrogen (H)
Labeling Position	Phenyl Ring	Not Applicable

Structural Elucidation and Isotopic Labeling

N-Acetyl sulfadiazine-d4 is structurally identical to N-Acetyl sulfadiazine, with the exception of the substitution of four hydrogen atoms with deuterium atoms on the phenyl ring. This specific labeling is confirmed by its chemical name, N-[4-[(2-Pyrimidinylamino)sulfonyl]phenyl-d4]acetamide.[1] The introduction of these four deuterium atoms results in an increase in the molecular weight by approximately 4.032 g/mol , which is consistent with the mass difference between deuterium and hydrogen.

The following diagram illustrates the structural relationship and the precise location of the deuterium labeling.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. scbt.com [scbt.com]
• 4. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Acetyl Sulfadiazine-d4 (Major) | 1219149-66-2 - Coompo [coompo.com]

N-Acetyl Sulfadiazine-d4: A Technical Guide to its Solubility Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and experimental protocols relevant to N-Acetyl sulfadiazine-d4 (B561786). Given the limited direct experimental data for the deuterated form, this guide also includes information on the non-deuterated analog, N-Acetyl sulfadiazine (B1682646), to provide a foundational understanding for researchers.

Introduction

N-Acetyl sulfadiazine-d4 is the deuterated form of N-Acetyl sulfadiazine, a primary metabolite of the sulfonamide antibiotic, sulfadiazine. Deuterated compounds are of significant interest in pharmaceutical research as the substitution of hydrogen with deuterium (B1214612) can modulate metabolic pathways, potentially improving a drug's pharmacokinetic profile. Understanding the solubility of N-Acetyl sulfadiazine-d4 is crucial for its use as an internal standard in analytical methods and for toxicological and metabolic studies.

Solubility Data

Qualitative Solubility:

N-Acetyl sulfadiazine is described as being slightly soluble in Dimethyl Sulfoxide (DMSO) and Methanol.

Calculated Aqueous Solubility:

For the non-deuterated N-Acetyl sulfadiazine, a calculated Log10 of water solubility in mol/L is available.

Compound	Parameter	Value	Source
N-Acetyl sulfadiazine	log10WS (mol/L)	-2.71	Crippen Calculated Property

Note: The effect of deuteration on solubility is not always predictable but is generally expected to be minor. Therefore, the solubility characteristics of N-Acetyl sulfadiazine can serve as a reasonable starting point for experimental design.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The most common and reliable method for determining the equilibrium solubility of a compound is the shake-flask method. This protocol is based on the principle of allowing a surplus of the solid compound to equilibrate with a solvent over a set period, after which the concentration of the dissolved compound in the saturated solution is measured.

Materials:

• N-Acetyl sulfadiazine-d4

• Selected solvents (e.g., water, phosphate (B84403) buffer pH 7.4, DMSO, Methanol)

• Glass vials with screw caps

• Orbital shaker or incubator with shaking capabilities

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

Procedure:

• Preparation: Add an excess amount of N-Acetyl sulfadiazine-d4 to a series of vials containing a known volume of the desired solvent. The excess solid should be visually apparent.

• Equilibration: Seal the vials and place them in a shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. For further purification, the collected supernatant can be passed through a syringe filter.

• Quantification: Analyze the concentration of N-Acetyl sulfadiazine-d4 in the filtered supernatant using a validated HPLC method. A calibration curve of known concentrations should be prepared to accurately determine the solubility.

• Data Analysis: The determined concentration represents the equilibrium solubility of N-Acetyl sulfadiazine-d4 in the specific solvent at the tested temperature.

Below is a diagram illustrating the experimental workflow for the shake-flask solubility determination method.

Caption: Workflow for Shake-Flask Solubility Determination.

Signaling Pathways and Logical Relationships

As N-Acetyl sulfadiazine-d4 is primarily a metabolite and an analytical standard, it is not directly involved in specific signaling pathways in the same manner as a pharmacologically active parent drug. Its relevance lies within the logical relationship of drug metabolism, where the parent drug, sulfadiazine, is metabolized to N-Acetyl sulfadiazine. The deuteration (d4) is a tool used by researchers to trace and quantify this metabolic process.

The logical relationship can be visualized as follows:

Caption: Metabolic Relationship of Sulfadiazine and its Deuterated Metabolite.

Conclusion

While specific quantitative solubility data for N-Acetyl sulfadiazine-d4 remains to be experimentally determined and published, this guide provides the foundational knowledge and protocols necessary for researchers to undertake such investigations. The information available for the non-deuterated form, N-Acetyl sulfadiazine, offers a valuable starting point. The standardized shake-flask method outlined here is a robust approach for generating reliable solubility data, which is essential for the continued use of N-Acetyl sulfadiazine-d4 in drug development and analytical research.

The Metabolic Fate of N-Acetyl Sulfadiazine-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated metabolic fate of N-Acetyl sulfadiazine-d4 (B561786), a deuterated isotopologue of a primary metabolite of the sulfonamide antibiotic, sulfadiazine (B1682646). While specific metabolic data for N-Acetyl sulfadiazine-d4 is not extensively available in public literature, its metabolic profile can be largely inferred from the well-documented biotransformation of sulfadiazine and N-Acetyl sulfadiazine. This guide outlines the probable metabolic pathways, presents relevant quantitative data for the non-deuterated analogues, details the experimental protocols for studying its metabolism, and provides visualizations of key metabolic and experimental workflows. The inclusion of deuterium (B1214612) is expected to influence the pharmacokinetics of this molecule, primarily through the kinetic isotope effect, potentially leading to a reduced rate of metabolism and altered clearance.

Introduction: The Role of Deuteration in Drug Metabolism

Deuteration, the strategic replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a valuable tool in drug development. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolic reactions that involve the cleavage of a C-H bond, a phenomenon known as the kinetic isotope effect (KIE). By reducing the rate of metabolism, deuteration can lead to an improved pharmacokinetic profile, including a longer half-life, increased drug exposure, and potentially a more favorable safety profile by reducing the formation of reactive metabolites. N-Acetyl sulfadiazine-d4 is the deuterated version of N-Acetyl sulfadiazine, a major metabolite of the antibiotic sulfadiazine. While often used as an internal standard in analytical methods due to its mass shift, understanding its metabolic fate is crucial for interpreting pharmacokinetic data and for any potential therapeutic applications.

Probable Metabolic Pathways of N-Acetyl Sulfadiazine-d4

The metabolism of N-Acetyl sulfadiazine-d4 is expected to follow the established pathways of its non-deuterated counterpart, primarily involving deacetylation and hydroxylation. The deuteration on the acetyl group or the phenyl ring would likely influence the rate of these transformations.

The primary metabolic pathways are:

• Deacetylation: The acetyl group of N-Acetyl sulfadiazine-d4 can be hydrolyzed by deacetylases to yield sulfadiazine-d4 and acetic acid. This is a reversible reaction, as sulfadiazine can be re-acetylated.

• Hydroxylation: The aromatic ring or the pyrimidine (B1678525) ring of N-Acetyl sulfadiazine-d4 can undergo hydroxylation, primarily mediated by Cytochrome P450 (CYP) enzymes, particularly from the CYP2C subfamily. The position of hydroxylation can vary.

The key enzymes involved in these transformations are:

• N-acetyltransferase 2 (NAT2): Responsible for the acetylation of sulfadiazine. The polymorphic nature of NAT2 can lead to significant inter-individual variability in metabolism.

• Cytochrome P450 (CYP) Enzymes: Primarily CYP2C9, are responsible for the oxidative metabolism (hydroxylation) of the sulfadiazine moiety.[1]

The deuteration in N-Acetyl sulfadiazine-d4, depending on its location, would most significantly impact reactions involving the cleavage of a C-D bond. For instance, if the deuterium atoms are on the phenyl ring, this could slow down the rate of aromatic hydroxylation.

Figure 1: Probable metabolic pathways of N-Acetyl Sulfadiazine-d4.

Quantitative Data

As there is a lack of specific pharmacokinetic data for N-Acetyl sulfadiazine-d4, the following tables summarize the available data for the non-deuterated sulfadiazine and N-Acetyl sulfadiazine in various species. This information provides a baseline for what might be expected for the deuterated analog, with the caveat that deuteration will likely alter these parameters.

Table 1: Pharmacokinetic Parameters of Sulfadiazine in Various Species

Species	Dose	Route	Cmax (µg/mL)	Tmax (h)	t1/2 (h)	Reference
Pigs	33.34 mg/kg	IV	-	-	3.2	[2]
Pigs	33.34 mg/kg	Oral	-	-	-	[3]
Broiler Chickens	33.34 mg/kg	IV	-	-	3.2	[2]
Broiler Chickens	33.34 mg/kg	Oral	39.32	1.64	3.71
Grass Carp (18°C)	50 mg/kg	Oral	15.6	8	29.04	[4][5]
Grass Carp (24°C)	50 mg/kg	Oral	10.8	8	14.24	[4][5]

Table 2: Pharmacokinetic Parameters of N-Acetyl Sulfadiazine in Grass Carp Following Oral Administration of Sulfadiazine (50 mg/kg)

Temperature	Cmax (µg/mL)	Tmax (h)	t1/2 (h)	Reference
18°C	2.3	48	48.9	[4][5]
24°C	1.1	8	12.7	[4][5]

Experimental Protocols

To determine the precise metabolic fate of N-Acetyl sulfadiazine-d4, a series of in vitro and in vivo experiments are required.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay determines the rate at which the compound is metabolized by Phase I enzymes present in liver microsomes.

Materials:

• N-Acetyl sulfadiazine-d4

• Pooled liver microsomes (from human, rat, or other relevant species)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard (e.g., a structurally similar compound not present in the matrix)

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of N-Acetyl sulfadiazine-d4 in a suitable solvent (e.g., DMSO).

  • Prepare the NADPH regenerating system in phosphate buffer.

  • Prepare the liver microsomal suspension in phosphate buffer.

• Incubation:

  • Pre-warm the microsomal suspension and N-Acetyl sulfadiazine-d4 working solution at 37°C.

  • Initiate the reaction by adding the NADPH regenerating system to the mixture of microsomes and the test compound.

  • Incubate at 37°C with gentle shaking.

• Sampling and Reaction Termination:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately terminate the reaction by adding the aliquot to cold acetonitrile containing the internal standard.

• Sample Processing:

  • Vortex the samples and centrifuge to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples to determine the concentration of the remaining N-Acetyl sulfadiazine-d4.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the half-life (t1/2) as 0.693/k.

  • Calculate the intrinsic clearance (Clint).

Figure 2: Workflow for the in vitro metabolic stability assay.

In Vivo Pharmacokinetic Study in Rodents

This study evaluates the absorption, distribution, metabolism, and excretion (ADME) of N-Acetyl sulfadiazine-d4 in a living organism.

Materials:

• N-Acetyl sulfadiazine-d4

• Test animals (e.g., Sprague-Dawley rats)

• Dosing vehicle (e.g., saline, corn oil)

• Blood collection supplies (e.g., capillaries, tubes with anticoagulant)

• Anesthetic (if required for blood collection)

• LC-MS/MS system

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate animals to the housing conditions for at least one week.

  • Administer a single dose of N-Acetyl sulfadiazine-d4 via the desired route (e.g., oral gavage, intravenous injection).

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Process the blood to obtain plasma or serum.

• Sample Preparation:

  • Perform protein precipitation on the plasma/serum samples using a solvent like acetonitrile, often containing an internal standard.

  • Centrifuge the samples and collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Quantify the concentration of N-Acetyl sulfadiazine-d4 and its potential metabolites (e.g., sulfadiazine-d4) in the plasma/serum samples.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC (Area Under the Curve), clearance (Cl), volume of distribution (Vd), and half-life (t1/2).

Figure 3: Workflow for an in vivo pharmacokinetic study.

LC-MS/MS Analytical Method

A sensitive and specific LC-MS/MS method is essential for the accurate quantification of N-Acetyl sulfadiazine-d4 and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Typical):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate the analytes from matrix components.

• Flow Rate: 0.3-0.5 mL/min

• Injection Volume: 5-10 µL

Mass Spectrometric Conditions (Typical):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-Acetyl sulfadiazine-d4, its metabolites, and the internal standard. The d4-label provides a distinct mass shift for clear identification and quantification.

Conclusion

The metabolic fate of N-Acetyl sulfadiazine-d4 is predicted to mirror that of its non-deuterated analog, involving deacetylation and hydroxylation as the primary biotransformation pathways. The key difference will likely lie in the rate of these reactions due to the kinetic isotope effect, which is expected to slow down metabolic processes involving the cleavage of the C-D bonds. This could result in a longer half-life and increased systemic exposure compared to N-Acetyl sulfadiazine. The experimental protocols detailed in this guide provide a robust framework for the definitive characterization of the metabolic profile and pharmacokinetic properties of N-Acetyl sulfadiazine-d4. Such studies are essential for a comprehensive understanding of its disposition in biological systems and for its application in pharmaceutical research and development.

References

• 1. unmc.edu [unmc.edu]
• 2. Pharmacokinetics and oral bioavailability of sulfadiazine and trimethoprim in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative Pharmacokinetics of Sulfadiazine and Its Metabolite N4-Acetyl Sulfadiazine in Grass Carp (Ctenopharyngodon idella) at Different Temperatures after Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

N-Acetyl-d4-Sulfadiazine: A Technical Pharmacokinetic Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl sulfadiazine (B1682646) is the primary metabolite of the sulfonamide antibiotic, sulfadiazine. The process of N-acetylation is a significant step in the biotransformation of sulfadiazine within the body. Understanding the pharmacokinetic profile of this metabolite is crucial for comprehending the overall disposition of sulfadiazine, including its efficacy and potential for toxicity. Deuterium-labeled compounds like N-Acetyl-d4-sulfadiazine are often used as internal standards in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS/MS), to ensure accurate quantification of the parent drug and its metabolites in biological samples. While the primary role of deuterated analogs is often in analytics, the substitution of hydrogen with deuterium (B1214612) can also impact the drug's metabolic fate, a phenomenon known as the "deuterium effect" or "kinetic isotope effect."[1] This can lead to a slower rate of metabolism and, consequently, altered pharmacokinetic parameters.[1]

Pharmacokinetic Profile

The pharmacokinetics of N-Acetyl sulfadiazine are intrinsically linked to its parent drug, sulfadiazine. The body maintains a dynamic equilibrium between the acetylation of sulfadiazine to N-Acetyl sulfadiazine and the deacetylation of the metabolite back to the parent drug.[2]

Absorption

Following the administration of sulfadiazine, N-Acetyl sulfadiazine is formed as a metabolite. In studies where N-Acetyl sulfadiazine itself was administered orally, its bioavailability was suggested to be low, with a significant portion being excreted unchanged in the urine.[2]

Distribution

The apparent volume of distribution for N-Acetyl sulfadiazine has been reported to be 0.13 L/kg.[2] Protein binding of N-Acetyl sulfadiazine is approximately 57%.[2]

Metabolism

Sulfadiazine is metabolized in the liver, primarily through N4-acetylation, to form N-Acetyl sulfadiazine.[2][3] The extent of this acetylation can vary between individuals, leading to classifications of "fast" and "slow" acetylators.[2] In "fast" acetylators, about 42% of a sulfadiazine dose is excreted as N-Acetyl sulfadiazine in the urine, while in "slow" acetylators, this figure is around 21%.[2] A reversible metabolism exists, where N-Acetyl sulfadiazine can be deacetylated back to sulfadiazine.[2]

Excretion

N-Acetyl sulfadiazine is primarily eliminated through the kidneys.[2] When administered directly, about 66% of the dose is excreted unchanged in the urine.[2] The elimination half-life of N-Acetyl sulfadiazine has an initial alpha phase of about 4 hours, followed by a longer beta phase of approximately 19 hours, which is influenced by the re-acetylation of sulfadiazine that has been formed by deacetylation.[2]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters for sulfadiazine and N-Acetyl sulfadiazine from various studies. It is important to note that these values can vary depending on the species, individual metabolic differences, and experimental conditions.

Table 1: General Properties of Sulfadiazine and N-Acetyl sulfadiazine [2]

Compound	Molecular Weight (daltons)	pKa	Protein Binding (%)	Volume of Distribution (L/kg)
Sulfadiazine	250.28	6.40	50	0.36
N-Acetyl sulfadiazine	292.30	5.86	57	0.13

Table 2: Pharmacokinetic Parameters of Sulfadiazine and N-Acetyl sulfadiazine in Grass Carp (B13450389) at Different Temperatures Following a Single Oral Administration of Sulfadiazine (50 mg/kg) [4][5]

Parameter	Species	Temperature (°C)	Sulfadiazine (Plasma)	N-Acetyl sulfadiazine (Plasma)
Absorption Half-life (t½a) (h)	Grass Carp	18	-	-
24	-	-
Elimination Half-life (t½β) (h)	Grass Carp	18	77.74	-
24	20.37	-
Area Under the Curve (AUC₀₋∞) (μg·h/mL)	Grass Carp	18	1345.55	-
24	299.11	-
Apparent Volume of Distribution (Vd/F) (L/kg)	Grass Carp	18	0.93	-
24	1.64	-
Apparent Total Body Clearance (Cl/F) (L/h/kg)	Grass Carp	18	0.01	-
24	0.05	-

Note: Specific pharmacokinetic parameters for N-Acetyl sulfadiazine were not fully detailed in the plasma compartment in the cited study.

Experimental Protocols

The determination of pharmacokinetic parameters for sulfadiazine and its metabolites typically involves the following experimental steps:

Animal Studies and Dosing

A common approach involves administering a single dose of sulfadiazine to the study subjects (e.g., orally or intravenously).[4][6][7] For instance, in a study on grass carp, a single oral dose of 50 mg/kg of sulfadiazine was administered.[4][5] In studies with ostriches, a dose of 25 mg/kg of sulfadiazine was used.[6]

Sample Collection

Blood samples are collected at various time points after drug administration.[4][6] For example, in the grass carp study, plasma and tissue samples were collected from 0.167 hours up to 96 hours post-administration.[4][5]

Bioanalytical Method

The concentration of sulfadiazine and N-Acetyl sulfadiazine in the collected biological samples (e.g., plasma, urine, tissues) is determined using a validated analytical method, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[8][9][10] This technique offers high sensitivity and selectivity for quantifying drug molecules in complex biological matrices.[9]

Sample Preparation for LC-MS/MS: A typical sample preparation involves protein precipitation followed by liquid-liquid extraction or solid-phase extraction to isolate the analytes of interest from the biological matrix.[10] For example, in the analysis of sulfonamides in milk, an extraction with an acetonitrile:ethyl acetate (B1210297) mixture is performed, followed by centrifugation and further purification steps.[10]

Chromatographic and Mass Spectrometric Conditions: The extracted samples are then injected into an LC-MS/MS system. Chromatographic separation is often achieved using a C18 reversed-phase column with a mobile phase consisting of a mixture of an aqueous solution (e.g., with formic acid) and an organic solvent (e.g., acetonitrile).[11] The mass spectrometer is operated in a specific mode (e.g., multiple reaction monitoring) to selectively detect and quantify the target analytes.

Visualizations

Metabolic Pathway of Sulfadiazine

Caption: Metabolic conversion of Sulfadiazine to N-Acetyl sulfadiazine.

General Pharmacokinetic Study Workflow

Caption: Workflow for a typical preclinical pharmacokinetic study.

References

• 1. researchgate.net [researchgate.net]
• 2. karger.com [karger.com]
• 3. avmajournals.avma.org [avmajournals.avma.org]
• 4. Comparative Pharmacokinetics of Sulfadiazine and Its Metabolite N4-Acetyl Sulfadiazine in Grass Carp (Ctenopharyngodon idella) at Different Temperatures after Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and bioavailability of sulfadiazine and trimethoprim following intravenous, intramuscular and oral administration in ostriches (Struthio camelus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oral pharmacokinetics of sulfadiazine and sulfamonomethoxine in female Holstein milking cows - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biospring.net [biospring.net]
• 9. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 10. acgpubs.org [acgpubs.org]
• 11. vliz.be [vliz.be]

In-Depth Technical Guide: Toxicological Data of N-Acetyl Sulfadiazine-d4

Introduction

N-Acetyl sulfadiazine (B1682646) is the major metabolite of sulfadiazine, a sulfonamide antibiotic used for treating bacterial infections.[1] The deuterated isotopologue, N-Acetyl sulfadiazine-d4 (B561786), serves as a crucial internal standard for its quantification in biological matrices. This guide provides a comprehensive overview of the available toxicological data for N-Acetyl sulfadiazine and its parent compound, sulfadiazine, to infer the potential toxicological profile of N-Acetyl sulfadiazine-d4.

Quantitative Toxicological Data

Due to the limited direct data on N-Acetyl sulfadiazine-d4, the following tables summarize the known toxicological information for N-Acetyl sulfadiazine and the parent compound, sulfadiazine.

Table 1: Acute Toxicity Data

Compound	Test	Species	Route	Value	Reference
N-Acetyl sulfadiazine	GHS Classification	-	Oral	Harmful if swallowed	[1]
Sulfadiazine	LD50	Mouse	Oral	1500 mg/kg	[2]

Table 2: Genotoxicity Data

Compound	Test	System	Metabolic Activation	Result	Reference
Silver Sulfadiazine	Ames Test	Salmonella typhimurium	-	Non-mutagenic	[3]
Various Sulfonamides	Ames Test	Salmonella typhimurium	With and without S9	Some showed genotoxic effect	[4]

Table 3: Other Toxicological Endpoints for Sulfadiazine

Endpoint	Effect	Species/System	Reference
Hepatotoxicity	Idiosyncratic liver injury with features of drug-allergy or hypersensitivity.	Human	[5]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	-	[6]
Hypersensitivity	Can cause fever, rash, and in severe cases, Stevens-Johnson syndrome.	Human	[5]
Hematological Effects	Can cause acute hemolytic anemia and agranulocytosis.	Human	[7]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of N-Acetyl sulfadiazine-d4 are not available. However, a standard protocol for a relevant genotoxicity assay, the Ames test, is provided below as a representative example.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[8]

Objective: To determine if a substance can cause mutations in the DNA of several strains of Salmonella typhimurium.

Methodology:

• Strain Selection: Use of histidine-dependent (his- ) strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537, and TA102).

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver, to mimic mammalian metabolism.

• Exposure: The bacterial strains are exposed to various concentrations of the test substance in a minimal medium.

• Plating: The treated bacteria are plated on a histidine-deficient agar (B569324) medium.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Evaluation: The number of revertant colonies (colonies that have mutated back to being able to synthesize histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Sulfadiazine

Sulfadiazine is primarily metabolized in the liver via acetylation to form N-Acetyl sulfadiazine. This process is a key determinant of its pharmacokinetic profile.

Caption: Metabolic pathway of Sulfadiazine to N-Acetyl sulfadiazine.

General Workflow for an In Vitro Toxicity Assay

The following diagram illustrates a generic workflow for conducting an in vitro toxicology study, such as an Ames test.

References

• 1. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. karger.com [karger.com]
• 4. jmps.crsp.dz [jmps.crsp.dz]
• 5. Sulfadiazine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Sulfadiazine | C10H10N4O2S | CID 5215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbiologyinfo.com [microbiologyinfo.com]

N-Acetyl Sulfadiazine-d4: A Technical Guide for Researchers

An In-depth Review for Drug Development Professionals, Researchers, and Scientists

Introduction

N-Acetyl sulfadiazine-d4 (B561786) is the deuterium-labeled form of N-Acetyl sulfadiazine (B1682646), the major metabolite of the sulfonamide antibiotic, sulfadiazine. Due to its structural similarity and mass difference from the endogenous metabolite, N-Acetyl sulfadiazine-d4 serves as an ideal internal standard for quantitative bioanalytical studies.[1] Its application is crucial in pharmacokinetic and drug metabolism studies of sulfadiazine, ensuring accuracy and precision in analytical measurements by techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). This technical guide provides a comprehensive overview of N-Acetyl sulfadiazine-d4, including its synthesis, application in experimental protocols, and relevant quantitative data.

Synthesis of N-Acetyl Sulfadiazine-d4

The synthesis of N-Acetyl sulfadiazine-d4 can be achieved through the acetylation of sulfadiazine. A common method involves the reaction of sulfadiazine with a deuterated acetylating agent, such as acetic anhydride-d6, in a suitable solvent. The reaction is typically carried out under controlled temperature and pH conditions to ensure efficient and specific N-acetylation at the sulfonamide nitrogen.

A plausible synthetic pathway involves the following steps:

• Acetylation of Aniline: Aniline is first acetylated using acetic anhydride (B1165640) to form acetanilide (B955).

• Chlorosulfonation: The acetanilide is then reacted with chlorosulfonic acid to produce 4-acetamidobenzenesulfonyl chloride.

• Coupling: The 4-acetamidobenzenesulfonyl chloride is coupled with 2-aminopyrimidine.

• Hydrolysis: The resulting N-acetylated intermediate is hydrolyzed to yield sulfadiazine.

• Deuterated Acetylation: Finally, sulfadiazine is acetylated using a deuterated acetyl source (e.g., acetic anhydride-d6) to produce N-Acetyl sulfadiazine-d4.

Alternatively, deuteration can be introduced at the sulfadiazine synthesis stage to produce sulfadiazine-d4, which is then acetylated.[2]

Caption: Plausible synthetic pathway for N-Acetyl Sulfadiazine-d4.

Mechanism of Action of the Parent Compound: Sulfadiazine

To appreciate the context of N-Acetyl sulfadiazine-d4's use, it is important to understand the mechanism of action of its parent compound, sulfadiazine. Sulfadiazine is a competitive inhibitor of the bacterial enzyme dihydropteroate (B1496061) synthase (DHPS). This enzyme is critical in the bacterial folic acid synthesis pathway, as it catalyzes the conversion of para-aminobenzoic acid (PABA) to dihydropteroate. By inhibiting DHPS, sulfadiazine blocks the synthesis of folic acid, a vital component for bacterial DNA and protein synthesis, thus exerting its bacteriostatic effect.

Caption: Inhibition of bacterial folate synthesis by sulfadiazine.

Application as an Internal Standard in Quantitative Analysis

In quantitative bioanalysis, particularly with LC-MS/MS, stable isotope-labeled internal standards are the gold standard. N-Acetyl sulfadiazine-d4 is an ideal internal standard for the quantification of N-Acetyl sulfadiazine for the following reasons:

• Co-elution: It has nearly identical chromatographic retention time and ionization efficiency as the non-deuterated analyte.

• Mass Differentiation: It is easily distinguished from the analyte by its higher mass-to-charge ratio (m/z) in the mass spectrometer.

• Correction for Matrix Effects and Extraction Loss: Any variations in sample preparation (e.g., extraction recovery) or analytical conditions (e.g., ion suppression) will affect both the analyte and the internal standard equally, allowing for accurate correction and reliable quantification.

Representative Experimental Protocol: Quantification of Sulfadiazine and N-Acetyl Sulfadiazine in Plasma by LC-MS/MS

The following is a representative protocol for the simultaneous quantification of sulfadiazine and its metabolite, N-Acetyl sulfadiazine, in plasma using N-Acetyl sulfadiazine-d4 as an internal standard. This protocol is a composite based on established methods for sulfonamide analysis.

1. Sample Preparation

• To 100 µL of plasma sample, add 10 µL of N-Acetyl sulfadiazine-d4 internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

3. Data Analysis

• Quantification is performed by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the analyte in a series of calibration standards.

• The concentration of the analyte in the unknown samples is then determined from the calibration curve.

Caption: Experimental workflow for plasma sample analysis.

Data Presentation

Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₈D₄N₄O₃S
Molecular Weight	296.35 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO and Methanol

Representative LC-MS/MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Sulfadiazine	251.1	156.1	20
N-Acetyl Sulfadiazine	293.1	198.1	25
N-Acetyl Sulfadiazine-d4 (IS)	297.1	202.1	25

Representative Method Validation Parameters

The following table presents typical validation parameters for an LC-MS/MS method for sulfonamide analysis, demonstrating the expected performance of a method using N-Acetyl sulfadiazine-d4 as an internal standard.

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1-10 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85-115%
Matrix Effect	Minimal

Illustrative Pharmacokinetic Data

The following data from a study on grass carp (B13450389) illustrates the type of pharmacokinetic parameters that can be determined for sulfadiazine and its metabolite, N-Acetyl sulfadiazine, using a validated analytical method.[3] The use of N-Acetyl sulfadiazine-d4 as an internal standard would enhance the accuracy of such measurements.

Parameter	Sulfadiazine (Plasma)	N-Acetyl Sulfadiazine (Plasma)
Tmax (h)	8.0	8.0
Cmax (µg/mL)	3.5	1.2
AUC₀-inf (µg·h/mL)	120.5	45.2
t₁/₂ (h)	25.8	28.1

Conclusion

N-Acetyl sulfadiazine-d4 is an indispensable tool for the accurate and precise quantification of N-Acetyl sulfadiazine in biological matrices. Its use as an internal standard in LC-MS/MS-based bioanalytical methods is critical for reliable pharmacokinetic and drug metabolism studies of sulfadiazine. This technical guide has provided an overview of its synthesis, the mechanism of action of its parent compound, and a representative experimental protocol for its application. The data presented herein, compiled from the existing literature on related compounds, serves as a valuable resource for researchers and scientists in the field of drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Acetyl Sulfadiazine Reference Standard|RUO [benchchem.com]
• 3. Comparative Pharmacokinetics of Sulfadiazine and Its Metabolite N4-Acetyl Sulfadiazine in Grass Carp (Ctenopharyngodon idella) at Different Temperatures after Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]

N-Acetyl Sulfadiazine-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetyl sulfadiazine-d4 (B561786) is the deuterated analog of N-acetyl sulfadiazine (B1682646), the primary metabolite of the sulfonamide antibiotic, sulfadiazine. Its principal application in scientific research and drug development is as an internal standard for quantitative bioanalysis. The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, enabling precise and accurate quantification of sulfadiazine and its metabolites in complex biological matrices by mass spectrometry. This technical guide provides a comprehensive overview of N-Acetyl sulfadiazine-d4, including its inferred history, physicochemical properties, a plausible synthesis pathway, and detailed experimental protocols for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Discovery and History

The development of N-Acetyl sulfadiazine-d4 is intrinsically linked to the evolution of bioanalytical techniques, particularly the advent of mass spectrometry for pharmacokinetic and metabolic studies. While a specific date for its first synthesis is not prominently documented, its creation was a logical and necessary advancement for the accurate measurement of sulfadiazine in biological systems.

The use of stable isotope-labeled internal standards, such as deuterated compounds, became the "gold standard" in quantitative mass spectrometry to correct for analytical variability.[1] Given that N-acetyl sulfadiazine is a major metabolite of sulfadiazine, a reliable internal standard for this metabolite was crucial for comprehensive pharmacokinetic analyses.[2] The synthesis of N-Acetyl sulfadiazine-d4 provided a tool with physicochemical properties nearly identical to the endogenous metabolite, ensuring co-elution during chromatography and similar ionization efficiency, thereby leading to more robust and reliable analytical methods.[1]

Physicochemical Properties

The key physicochemical properties of N-Acetyl sulfadiazine and its deuterated analog are summarized below. The data for the non-deuterated form is provided for comparison.

Property	N-Acetyl Sulfadiazine	N-Acetyl Sulfadiazine-d4
Molecular Formula	C₁₂H₁₂N₄O₃S	C₁₂H₈D₄N₄O₃S
Molecular Weight	292.31 g/mol [3]	296.34 g/mol
CAS Number	127-74-2[3]	Not available
Appearance	White to Off-White Solid	Off-White to Pale Yellow Solid
Purity	≥93%[3]	Not specified
Solubility	DMSO (Slightly), Methanol (Slightly)	Ethyl Acetate (hot)

Synthesis Pathway

A detailed, publicly available synthesis protocol for N-Acetyl sulfadiazine-d4 is scarce. However, a plausible synthetic route can be conceptualized based on established organic chemistry principles. The synthesis would likely involve the N-acetylation of a deuterated sulfadiazine precursor.

Caption: Plausible synthesis route for N-Acetyl sulfadiazine-d4.

Metabolic Pathway of Sulfadiazine

N-Acetyl sulfadiazine is the primary metabolite of sulfadiazine, formed through the action of N-acetyltransferase enzymes in the liver. Understanding this pathway is critical for interpreting pharmacokinetic data.

Caption: Metabolic conversion of Sulfadiazine to N-Acetyl sulfadiazine.

Experimental Protocols

The following provides a representative experimental protocol for the quantification of sulfadiazine in a biological matrix using N-Acetyl sulfadiazine-d4 as an internal standard.

Sample Preparation: Protein Precipitation

This protocol is a common and efficient method for extracting small molecules from plasma or serum.

• Sample Aliquoting: Aliquot 100 µL of the biological sample (e.g., plasma, serum) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a known concentration of N-Acetyl sulfadiazine-d4 solution (in a compatible solvent like methanol) to each sample, calibrator, and quality control sample.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex each tube vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase used for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions for the analysis of sulfadiazine and its deuterated internal standard. Method optimization will be required.

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sulfadiazine: To be determined empirically (e.g., precursor ion > product ion).

  • N-Acetyl Sulfadiazine-d4: To be determined empirically (e.g., precursor ion > product ion).

Experimental Workflow

The overall workflow for a typical bioanalytical study using N-Acetyl sulfadiazine-d4 is depicted below.

Caption: General workflow for bioanalysis using N-Acetyl sulfadiazine-d4.

Conclusion

N-Acetyl sulfadiazine-d4 is an indispensable tool for researchers and scientists in the field of drug development and pharmacokinetics. Its use as an internal standard in LC-MS/MS assays ensures the generation of high-quality, reliable data for the quantification of sulfadiazine and its primary metabolite. This technical guide provides a foundational understanding of its properties and application, enabling its effective implementation in the laboratory.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]

Protocols & Analytical Methods

Application Notes and Protocols for N-Acetyl Sulfadiazine-d4 Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of N-Acetyl sulfadiazine-d4 (B561786) as an analytical standard in quantitative studies. This deuterated standard is an essential tool for accurate quantification of N-Acetyl sulfadiazine (B1682646) and its parent drug, sulfadiazine, in various biological matrices.

Introduction

N-Acetyl sulfadiazine-d4 is the deuterium-labeled form of N-Acetyl sulfadiazine, the major metabolite of the sulfonamide antibiotic, sulfadiazine. Due to its chemical similarity and mass difference from the unlabeled analyte, N-Acetyl sulfadiazine-d4 is an ideal internal standard for quantitative analysis by mass spectrometry (MS) techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-labeled internal standard is critical for correcting variations during sample preparation and analysis, thereby ensuring high accuracy and precision in bioanalytical methods.

Sulfadiazine acts by inhibiting dihydropteroate (B1496061) synthase, a key enzyme in the bacterial folic acid synthesis pathway.[2][3] Understanding the pharmacokinetics of sulfadiazine and its metabolite is crucial for determining appropriate dosing regimens and monitoring therapeutic levels.

Quantitative Data

The following tables summarize key quantitative parameters for the analysis of N-Acetyl sulfadiazine and its deuterated internal standard. Please note that the exact mass spectrometry parameters may require optimization on the specific instrument being used.

Table 1: Mass Spectrometry Parameters (Predicted)

Analyte	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-Acetyl Sulfadiazine	293.1	156.1	108.1
N-Acetyl Sulfadiazine-d4	297.1	160.1	112.1
Sulfadiazine	251.1	156.1	92.1
Sulfadiazine-d4	255.1	160.1	96.1

Table 2: Chromatographic Conditions (Example)

Parameter	Condition
LC System	HPLC or UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile (B52724)
Gradient	Start at 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
UV Detection (for method development)	264 nm[2][4]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare accurate concentrations of N-Acetyl sulfadiazine-d4 for use as an internal standard.

Materials:

• N-Acetyl sulfadiazine-d4 analytical standard

• Methanol (B129727) (LC-MS grade)

• Microbalance

• Volumetric flasks

• Pipettes

Procedure:

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of N-Acetyl sulfadiazine-d4 and dissolve it in 1 mL of methanol in a volumetric flask.

• Working Internal Standard Solution (1 µg/mL): Dilute the stock solution 1:1000 with methanol to obtain a working solution of 1 µg/mL.

• Storage: Store stock and working solutions at -20°C in amber vials to prevent degradation.

Protocol 2: Sample Preparation from Biological Matrices (e.g., Plasma)

Objective: To extract N-Acetyl sulfadiazine and spike with the internal standard for LC-MS/MS analysis.

Materials:

• Plasma samples

• N-Acetyl sulfadiazine-d4 working solution (1 µg/mL)

• Acetonitrile (LC-MS grade) with 0.1% formic acid, ice-cold

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 10 µL of the 1 µg/mL N-Acetyl sulfadiazine-d4 working solution to each sample, calibrator, and quality control sample.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis. A similar extraction procedure can be followed using ethyl acetate.

Protocol 3: LC-MS/MS Analysis

Objective: To quantify N-Acetyl sulfadiazine in biological samples using N-Acetyl sulfadiazine-d4 as an internal standard.

Procedure:

• Set up the LC-MS/MS system with the chromatographic conditions outlined in Table 2.

• Develop an acquisition method using the Multiple Reaction Monitoring (MRM) mode with the transitions specified in Table 1.

• Optimize collision energies and other source parameters for the specific instrument to achieve maximum signal intensity.

• Prepare a calibration curve by spiking known concentrations of N-Acetyl sulfadiazine into a blank matrix (e.g., drug-free plasma) and adding a constant amount of N-Acetyl sulfadiazine-d4 internal standard.

• Inject the prepared samples, calibrators, and quality controls.

• Quantify the amount of N-Acetyl sulfadiazine in the samples by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizations

Caption: Metabolic pathway of Sulfadiazine to N-Acetyl Sulfadiazine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What is the mechanism of Sulfadiazine? [synapse.patsnap.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Determination of sulfadiazine and N4-acetylsulfadiazine in biological fluids by liquid chromatography on silica gel with an aqueous buffer as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of N-Acetyl Sulfadiazine-d4 using LC-MS/MS

This application note describes a robust and sensitive method for the quantification of N-Acetyl sulfadiazine-d4 (B561786) in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method is intended for researchers, scientists, and drug development professionals requiring accurate measurement of this deuterated internal standard or metabolite.

Introduction

N-Acetyl sulfadiazine (B1682646) is the primary metabolite of the antibiotic sulfadiazine. The deuterated form, N-Acetyl sulfadiazine-d4, is commonly used as an internal standard in pharmacokinetic and metabolic studies of sulfadiazine to ensure high accuracy and precision.[1][2] This method provides a detailed protocol for sample preparation, chromatographic separation, and mass spectrometric detection of N-Acetyl sulfadiazine-d4. The principles outlined are based on established methods for the analysis of sulfadiazine and its metabolites.[1][3][4]

Experimental Workflow

The overall experimental workflow for the analysis of N-Acetyl sulfadiazine-d4 is depicted below.

Caption: Experimental workflow for the LC-MS/MS analysis of N-Acetyl sulfadiazine-d4.

Detailed Protocols

Sample Preparation (from Plasma)

This protocol is adapted from methods for the analysis of sulfonamides in biological fluids.[3][5]

• Sample Collection: Collect blood samples in tubes containing an appropriate anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

Liquid Chromatography

The following are typical LC conditions for the separation of N-Acetyl sulfadiazine-d4.

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, increase to 90% B over 5 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode. The Multiple Reaction Monitoring (MRM) transitions for N-Acetyl sulfadiazine and its deuterated analog are suggested below.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Acetyl Sulfadiazine	293.1	156.0	20
N-Acetyl Sulfadiazine-d4	297.1	160.0	20

Note: The optimal collision energy should be determined experimentally by infusing a standard solution of the analyte.

Quantitative Data Summary

The following table summarizes typical validation parameters for methods analyzing N-Acetyl sulfadiazine and related compounds.[1]

Parameter	Typical Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	2.5 - 3.0 µg/kg
Limit of Quantification (LOQ)	7.5 - 10 µg/kg
Recovery	> 90%
Precision (RSD%)	< 10%
Accuracy	92.0% - 108.0%

Signaling Pathway/Logical Relationship Diagram

The logical relationship for quantification using a deuterated internal standard is illustrated below.

Caption: Quantification using an internal standard method.

Conclusion

This application note provides a comprehensive and detailed protocol for the LC-MS/MS analysis of N-Acetyl sulfadiazine-d4. The described sample preparation, chromatography, and mass spectrometry conditions can be adapted and optimized for various biological matrices. The use of a deuterated internal standard ensures high-quality quantitative results for research, clinical, and drug development applications.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Development and validation of an LC‐MS/MS method for quantifying nine antimicrobials in human serum and its application to study the exposure of Chinese pregnant women to antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of sulfadiazine and N4-acetylsulfadiazine in biological fluids by liquid chromatography on silica gel with an aqueous buffer as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Bioanalysis of Sulfadiazine and its Metabolite N-Acetyl Sulfadiazine Using a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive method for the simultaneous quantification of sulfadiazine (B1682646) (SDZ) and its major metabolite, N-acetyl sulfadiazine (AcSDZ), in biological matrices. The method utilizes N-Acetyl sulfadiazine-d4 (B561786) as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision in bioanalytical studies.[1][2][3] The protocol employs a straightforward protein precipitation extraction procedure followed by rapid ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) analysis. This method is suitable for high-throughput screening in drug metabolism, pharmacokinetics (DMPK), and therapeutic drug monitoring (TDM) studies.

Introduction

Sulfadiazine is a sulfonamide antibiotic used in the treatment of various bacterial infections in both human and veterinary medicine. Monitoring its concentration, along with its primary metabolite N-acetyl sulfadiazine, is crucial for ensuring therapeutic efficacy and avoiding potential toxicity.[4][] The use of a stable isotope-labeled internal standard, such as N-Acetyl sulfadiazine-d4, is the gold standard in quantitative bioanalysis by mass spectrometry.[2][3] Deuterated internal standards co-elute with the analyte and exhibit similar ionization behavior, effectively compensating for variations in sample preparation, injection volume, and matrix effects.[1][2] This leads to improved data quality, robustness, and reliability of the analytical method.[3][6]

Advantages of N-Acetyl Sulfadiazine-d4 as an Internal Standard

• Chemical and Physical Similarity: Being a deuterated analog, N-Acetyl sulfadiazine-d4 has nearly identical chemical and physical properties to the unlabeled N-acetyl sulfadiazine, ensuring it behaves similarly during sample processing and analysis.[2]

• Co-elution: It co-elutes with the analyte, providing the most accurate correction for matrix effects and instrument variability.[1][3]

• Mass Differentiation: The deuterium (B1214612) labeling allows for clear differentiation from the analyte by the mass spectrometer without significantly altering its chemical behavior.[2]

• Improved Accuracy and Precision: The use of a SIL-IS significantly enhances the accuracy and precision of quantification, which is a key requirement for regulatory submissions.[1][2]

Metabolic Pathway

The metabolic conversion of sulfadiazine to N-acetyl sulfadiazine is a primary route of its biotransformation in the body. This acetylation reaction is catalyzed by N-acetyltransferase enzymes.

Caption: Metabolic pathway of Sulfadiazine to N-Acetyl Sulfadiazine.

Experimental Protocols

Materials and Reagents

• Sulfadiazine (Reference Standard)

• N-Acetyl Sulfadiazine (Reference Standard)

• N-Acetyl Sulfadiazine-d4 (Internal Standard)

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Control Biological Matrix (e.g., Human Plasma, Rat Urine)

Equipment

• UHPLC System

• Tandem Mass Spectrometer with Electrospray Ionization (ESI) source

• Analytical Balance

• Centrifuge

• Vortex Mixer

• Pipettes

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve sulfadiazine, N-acetyl sulfadiazine, and N-Acetyl sulfadiazine-d4 in methanol to prepare individual 1 mg/mL stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Prepare intermediate stock solutions of the analytes and the internal standard by diluting the primary stock solutions with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the intermediate stock solutions to create calibration standards.

• Internal Standard Working Solution (50 ng/mL): Prepare a working solution of N-Acetyl sulfadiazine-d4 at a concentration of 50 ng/mL in acetonitrile.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of the biological sample (e.g., plasma) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the N-Acetyl sulfadiazine-d4 internal standard working solution (50 ng/mL) to each sample, except for the blank matrix samples.

• Add 300 µL of acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Experimental Workflow

Caption: General experimental workflow for bioanalysis.

UHPLC-MS/MS Conditions

Parameter	Condition
UHPLC System	Standard High-Performance System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Sulfadiazine	251.1	156.0
N-Acetyl Sulfadiazine	293.1	198.0
N-Acetyl Sulfadiazine-d4 (IS)	297.1	202.0

Data Presentation

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used.

Analyte	Linear Range (ng/mL)	R²
Sulfadiazine	1 - 1000	> 0.995
N-Acetyl Sulfadiazine	1 - 1000	> 0.995

Precision and Accuracy

The intra-day and inter-day precision and accuracy are evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day and on different days, respectively.

Analyte	QC Level	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Sulfadiazine	Low	< 15	85 - 115	< 15	85 - 115
Medium	< 15	85 - 115	< 15	85 - 115
High	< 15	85 - 115	< 15	85 - 115
N-Acetyl Sulfadiazine	Low	< 15	85 - 115	< 15	85 - 115
Medium	< 15	85 - 115	< 15	85 - 115
High	< 15	85 - 115	< 15	85 - 115

Recovery and Matrix Effect

The extraction recovery and matrix effect are assessed to ensure the sample preparation is efficient and that the matrix does not interfere with the ionization of the analytes.

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Sulfadiazine	> 85	90 - 110
N-Acetyl Sulfadiazine	> 85	90 - 110
N-Acetyl Sulfadiazine-d4 (IS)	> 85	90 - 110

Conclusion

The described UHPLC-MS/MS method utilizing N-Acetyl sulfadiazine-d4 as an internal standard provides a reliable, sensitive, and high-throughput solution for the simultaneous quantification of sulfadiazine and its primary metabolite in biological matrices. The use of a stable isotope-labeled internal standard is critical for minimizing variability and ensuring the generation of high-quality data in regulated bioanalysis.[2][7] This method is well-suited for pharmacokinetic and other drug development studies.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. Biosensor assay of sulfadiazine and sulfamethazine residues in pork - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. hilarispublisher.com [hilarispublisher.com]

Application Note: High-Sensitivity Analysis of Sulfadiazine and its Metabolite in Environmental Samples using N-Acetyl sulfadiazine-d4 Isotope Dilution LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the antibiotic sulfadiazine (B1682646) (SDZ) and its primary metabolite, N-Acetyl sulfadiazine (Ac-SDZ), in environmental matrices such as water and soil. The method utilizes N-Acetyl sulfadiazine-d4 (B561786) as an internal standard in an isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach. This strategy ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. Detailed protocols for sample extraction from water and soil, along with LC-MS/MS analysis, are provided.

Introduction

Sulfonamide antibiotics, including sulfadiazine, are widely used in human and veterinary medicine.[1] Their incomplete metabolism and subsequent excretion lead to their presence in the environment, primarily through wastewater and the application of manure as fertilizer.[2] The occurrence of these compounds in soil and water can contribute to the development of antibiotic resistance, a significant public health concern.[1] Accurate and reliable quantification of sulfadiazine and its metabolites in environmental compartments is therefore crucial for monitoring their fate and assessing potential ecological risks.[3]

Isotope dilution mass spectrometry is a powerful analytical technique for the precise quantification of target compounds in complex matrices.[4] By introducing a stable isotope-labeled version of the analyte or a closely related compound as an internal standard, variations during sample preparation and analysis can be effectively compensated.[4] N-Acetyl sulfadiazine-d4 is a deuterium-labeled analog of the primary metabolite of sulfadiazine and serves as an ideal internal standard for the simultaneous analysis of both sulfadiazine and N-Acetyl sulfadiazine.[5] This application note provides a comprehensive guide to employing N-Acetyl sulfadiazine-d4 for the accurate analysis of these contaminants in environmental samples.

Experimental Protocols

Sample Preparation: Water Samples

This protocol is a general guideline for the solid-phase extraction (SPE) of sulfadiazine and N-Acetyl sulfadiazine from water samples.

Materials:

• Water sample (e.g., river water, wastewater effluent)

• N-Acetyl sulfadiazine-d4 internal standard solution

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid

• Ammonia solution

• EDTA

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Glass fiber filters (e.g., 0.7 µm)

• Nitrogen evaporator

• Centrifuge

Procedure:

• Sample Collection and Preservation: Collect water samples in clean glass bottles. Store at 4°C and process as soon as possible.

• Fortification with Internal Standard: To a 500 mL water sample, add a known concentration of N-Acetyl sulfadiazine-d4 (e.g., 40 ng/L).[6] Also add EDTA to a final concentration of 0.5 g/L to chelate metal ions.[6]

• pH Adjustment: Adjust the sample pH to a range of 4 to 7.[6]

• Filtration: Filter the sample through a glass fiber filter to remove suspended solids.[7]

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.[8]

• Sample Loading: Load the filtered water sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.[6]

• Cartridge Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering substances.[6]

• Cartridge Drying: Dry the cartridge under vacuum for approximately 30 minutes.[8]

• Elution: Elute the analytes from the cartridge with a suitable solvent, such as methanol containing 2% aqueous ammonia.[6]

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[6] Reconstitute the residue in a small volume (e.g., 1 mL) of the initial mobile phase (e.g., water:acetonitrile mixture).[9]

• Final Preparation: Vortex the reconstituted sample and centrifuge to pellet any remaining particulates.[6] Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Soil and Sediment Samples

This protocol provides a general procedure for the extraction of sulfadiazine and N-Acetyl sulfadiazine from soil and sediment samples.

Materials:

• Soil or sediment sample, air-dried and sieved

• N-Acetyl sulfadiazine-d4 internal standard solution

• Extraction solvent (e.g., acetonitrile/water 1:4 v/v)[9]

• Microwave extraction system (optional)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: Air-dry the soil or sediment sample and sieve it through a 2 mm mesh to ensure homogeneity.

• Fortification with Internal Standard: Weigh a representative portion of the sample (e.g., 5 g) into a centrifuge tube. Add a known amount of the N-Acetyl sulfadiazine-d4 internal standard.

• Extraction:

  • Microwave-Assisted Extraction (MAE): Add the extraction solvent (e.g., 20 mL of acetonitrile/water 1:4) to the soil sample.[9] Perform microwave extraction at an elevated temperature (e.g., 150°C for 15 minutes).[9] This is a highly efficient method for aged residues.[9]

  • Alternative Extraction: Alternatively, use a mixture of solvents like water and acetonitrile (1:1 v/v) and perform solid-liquid extraction.[6]

• Centrifugation and Supernatant Collection: After extraction, centrifuge the sample to separate the solid and liquid phases. Collect the supernatant.

• Solid-Phase Extraction (SPE) Clean-up:

  • Dilute the collected supernatant with ultrapure water to reduce the organic solvent concentration.

  • Condition an SPE cartridge (e.g., Oasis HLB) with methanol and water.

  • Load the diluted extract onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with a suitable solvent.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase.

• Final Preparation: Centrifuge the reconstituted sample and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions for the analysis of sulfadiazine and N-Acetyl sulfadiazine. These should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column is commonly used (e.g., 100 x 2.1 mm, 1.7 µm).[10]

• Mobile Phase A: 0.1% Formic acid in water.[10]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[10]

• Flow Rate: 0.3 mL/min.[10]

• Injection Volume: 2-20 µL.[8][10]

• Column Temperature: 25-40°C.[10]

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for re-equilibration.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for sulfadiazine, N-Acetyl sulfadiazine, and N-Acetyl sulfadiazine-d4 need to be determined by direct infusion of standards.

Data Presentation

The use of an isotopically labeled internal standard allows for accurate quantification. The following tables summarize typical performance data for the analysis of sulfonamides in environmental samples, which can be expected for a validated method using N-Acetyl sulfadiazine-d4.

Table 1: Typical Quantitative Performance Data for Sulfonamide Analysis in Water

Parameter	Sulfadiazine	N-Acetyl sulfadiazine	Reference
Linearity Range	0.05 - 100 µg/L	Data not available	[5]
Correlation Coefficient (r²)	> 0.99	Data not available	[5]
Limit of Detection (LOD)	0.01 - 0.05 ng/L	Data not available	[5]
Limit of Quantification (LOQ)	< 0.78 ng/L	Data not available
Recovery	79 - 118%	Data not available	[5]
Relative Standard Deviation (RSD)	0.3 - 14.5%	Data not available	[5]

Table 2: Typical Quantitative Performance Data for Sulfonamide Analysis in Soil

Parameter	Sulfadiazine	N-Acetyl sulfadiazine	Reference
Linearity Range	0.5 - 12.5 ng/g	Data not available	[6]
Correlation Coefficient (r²)	> 0.99	Data not available	[6]
Limit of Quantification (LOQ)	0.5 ng/g	Data not available	[6]
Recovery	70.2 - 99.9%	Data not available	[6]
Relative Standard Deviation (RSD)	< 15%	Data not available	[6]

Note: The quantitative data presented are representative of methods for sulfonamide analysis. Specific performance for a method using N-Acetyl sulfadiazine-d4 should be established through in-house validation.

Visualizations

Caption: Workflow for water sample analysis.

Caption: Workflow for soil sample analysis.

Conclusion

The use of N-Acetyl sulfadiazine-d4 as an internal standard provides a reliable and accurate method for the quantification of sulfadiazine and its primary metabolite, N-Acetyl sulfadiazine, in complex environmental matrices. The detailed protocols for water and soil sample preparation, combined with sensitive LC-MS/MS analysis, offer a robust workflow for environmental monitoring and research. This approach is essential for understanding the environmental fate of these widely used pharmaceuticals and for assessing their potential impact on ecosystems and human health. The provided methodologies can be adapted and validated by individual laboratories to meet specific research needs and regulatory requirements.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. hpst.cz [hpst.cz]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of an LC‐MS/MS method for quantifying nine antimicrobials in human serum and its application to study the exposure of Chinese pregnant women to antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of UHPLC-MS/MS method to monitor the occurrence of sulfonamides and their transformation products in soil in Silesia, Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of aged sulfadiazine residues in soils using microwave extraction and liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Acetyl Sulfadiazine-d4 in Cell Culture Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Acetyl sulfadiazine (B1682646) is the primary metabolite of the sulfonamide antibiotic, sulfadiazine. While sulfadiazine's primary mechanism of action is the inhibition of dihydropteroate (B1496061) synthase, a key enzyme in the bacterial folic acid synthesis pathway, recent studies have highlighted its potential in other therapeutic areas, including oncology.[1][2][3] N-Acetyl sulfadiazine-d4 (B561786) is a deuterated analog of N-Acetyl sulfadiazine. The incorporation of deuterium (B1214612) atoms provides a heavier, stable isotope-labeled version of the molecule.[4] This makes it an invaluable tool for pharmacokinetic and metabolic studies, where it can be used as an internal standard for accurate quantification in mass spectrometry-based assays.[4] This document provides protocols for evaluating the biological effects of sulfadiazine and its metabolite, N-acetyl sulfadiazine, in cell culture, with N-Acetyl sulfadiazine-d4 serving as a critical reagent for quantitative analysis.

Mechanism of Action

Sulfadiazine has been shown to exhibit anti-inflammatory and potential anticancer effects by targeting multiple pathways.[1][2] It can inhibit the expression of pro-inflammatory genes such as TNFα, IL1b, COX-1, COX-2, and 5-LOX.[1][2] The utilization of pyrimidines as a scaffold in compounds like sulfadiazine has been associated with significant anticancer properties, including the inhibition of various kinases and signaling pathways.[5]

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations of sulfadiazine against various cancer cell lines and enzymes. This data is crucial for designing dose-response experiments in cell culture.

Table 1: IC50 Values of Sulfadiazine on Cancer Cell Lines

Cell Line	IC50 (µM)	Standard Drug (Cisplatin) IC50 (µM)
HepG2 (Human Liver Cancer)	245.69 ± 4.1	66.92 ± 1.8
MCF7 (Human Breast Cancer)	215.68 ± 3.8	46.83 ± 1.3
Data sourced from a study on the anticancer effects of sulfadiazine.[1]

Table 2: In Vitro Inhibitory Activity of Sulfadiazine against COX and 5-LOX Enzymes

Enzyme	Sulfadiazine IC50 (µM)	Celecoxib (Reference Inhibitor) IC50 (µM)
COX-1	18.4	5.9
COX-2	5.27	1.94
5-LOX	19.1	16.7
Data from in vitro enzyme inhibition assays.[1]

Experimental Protocols

1. Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of sulfadiazine on cancer cell lines.

Materials:

• Target cancer cell lines (e.g., HepG2, MCF7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Sulfadiazine

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of sulfadiazine in DMSO. Further dilute the stock solution in a complete growth medium to achieve a range of desired final concentrations. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced cytotoxicity.

• Treatment: After 24 hours of incubation, remove the medium and add 100 µL of medium containing various concentrations of sulfadiazine to the respective wells. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value can be determined by plotting the percentage of viability versus the log of the drug concentration.

2. Gene Expression Analysis by quantitative PCR (qPCR)

This protocol is to assess the effect of sulfadiazine on the expression of inflammatory genes.

Materials:

• Target cells

• Sulfadiazine

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for target genes (e.g., TNFα, IL1b, COX-1, COX-2, 5-LOX) and a housekeeping gene (e.g., GAPDH)

• qPCR master mix

• qPCR instrument

Procedure:

• Cell Treatment: Treat cells with sulfadiazine at a predetermined concentration (e.g., near the IC50 value) for a specified time (e.g., 24 hours).

• RNA Extraction: Isolate total RNA from the treated and untreated cells using an RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR: Perform qPCR using the synthesized cDNA, specific primers for the target and housekeeping genes, and a qPCR master mix.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in the treated samples compared to the untreated controls.

3. Quantification of N-Acetyl Sulfadiazine using LC-MS with N-Acetyl Sulfadiazine-d4 as an Internal Standard

This protocol outlines the use of N-Acetyl sulfadiazine-d4 for the accurate quantification of N-Acetyl sulfadiazine in cell lysates or culture medium.

Materials:

• Cell samples (lysate or supernatant)

• N-Acetyl sulfadiazine (for standard curve)

• N-Acetyl sulfadiazine-d4 (internal standard)

• Acetonitrile (B52724) or other suitable organic solvent for protein precipitation

• LC-MS system

Procedure:

• Sample Preparation: To a known volume of cell lysate or supernatant, add a known amount of N-Acetyl sulfadiazine-d4 solution.

• Protein Precipitation: Add a sufficient volume of cold acetonitrile to precipitate the proteins. Vortex and centrifuge to pellet the protein.

• Supernatant Collection: Collect the supernatant for LC-MS analysis.

• Standard Curve Preparation: Prepare a series of calibration standards containing known concentrations of N-Acetyl sulfadiazine and a fixed concentration of N-Acetyl sulfadiazine-d4.

• LC-MS Analysis: Analyze the prepared samples and calibration standards using a suitable LC-MS method.

• Data Analysis: Construct a calibration curve by plotting the peak area ratio of N-Acetyl sulfadiazine to N-Acetyl sulfadiazine-d4 against the concentration of N-Acetyl sulfadiazine. Use this curve to determine the concentration of N-Acetyl sulfadiazine in the experimental samples.

Visualizations

Caption: Experimental workflow for cell culture studies of sulfadiazine.

Caption: Inhibitory effects of sulfadiazine on inflammatory pathways.

Disclaimer: These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. N-Acetyl sulfadiazine-d4 is for research use only and not for patient use.[4]

References

• 1. Sulfadiazine Exerts Potential Anticancer Effect in HepG2 and MCF7 Cells by Inhibiting TNFα, IL1b, COX-1, COX-2, 5-LOX Gene Expression: Evidence from In Vitro and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfadiazine Exerts Potential Anticancer Effect in HepG2 and MCF7 Cells by Inhibiting TNFα, IL1b, COX-1, COX-2, 5-LOX Gene Expression: Evidence from In Vitro and Computational Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Sulfadiazine sodium? [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Design and evaluation of sulfadiazine derivatives as potent dual inhibitors of EGFRWT and EGFRT790M: integrating biological, molecular docking, and ADMET analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Tracing Sulfadiazine Metabolism with N-Acetyl Sulfadiazine-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are invaluable tools in drug metabolism and pharmacokinetic (DMPK) studies. N-Acetyl sulfadiazine-d4 (B561786), a deuterium-labeled analog of the primary metabolite of the antibiotic sulfadiazine (B1682646), serves as an excellent tracer to elucidate the metabolic fate of sulfadiazine. Its use allows for precise quantification and differentiation between the administered compound and endogenously formed metabolites, minimizing background interference and enhancing analytical accuracy.[1][2] This application note provides detailed protocols and data for utilizing N-Acetyl sulfadiazine-d4 in metabolism studies.

Sulfadiazine is a sulfonamide antibiotic that undergoes metabolism in the body, primarily through N-acetylation to form N-Acetyl sulfadiazine.[3][4] Understanding the rate and extent of this conversion is critical for evaluating the drug's efficacy and potential for toxicity. N-Acetyl sulfadiazine-d4 can be used as a tracer to study the pharmacokinetics of the metabolite itself or as an internal standard for the accurate quantification of both sulfadiazine and its N-acetylated metabolite in biological matrices.[5]

Metabolic Pathway of Sulfadiazine

Sulfadiazine is metabolized in the liver primarily via acetylation at the N4 position, a reaction catalyzed by N-acetyltransferase enzymes.[3][6] This process is known to exhibit genetic polymorphism, leading to "fast" and "slow" acetylator phenotypes in the human population, which can affect drug clearance and plasma concentrations.[1] In addition to acetylation, sulfadiazine can also undergo hydroxylation to a lesser extent.[4][7] The primary metabolic pathway is illustrated below.

Figure 1: Metabolic pathway of Sulfadiazine.

Experimental Protocols

In Vivo Metabolism Study in a Rodent Model

This protocol outlines a typical in vivo experiment to study the metabolism of sulfadiazine using N-Acetyl sulfadiazine-d4 as a tracer.

Figure 2: Workflow for an in vivo metabolism study.

Materials:

• N-Acetyl sulfadiazine-d4

• Vehicle (e.g., 0.5% carboxymethylcellulose (CMC) in water)

• Sprague-Dawley rats (or other appropriate animal model)

• Metabolic cages

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Analytical instruments (LC-MS/MS)

Procedure:

• Animal Acclimation: House animals in a controlled environment for at least one week prior to the study.

• Fasting: Fast animals overnight (with access to water) before dosing to ensure gastric emptying.

• Dosing: Prepare a homogenous suspension of N-Acetyl sulfadiazine-d4 in the vehicle. Administer a single oral dose (e.g., 10 mg/kg) via gavage.

• Sample Collection:

  • Blood: Collect blood samples (approx. 200 µL) from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose). Collect blood into EDTA-coated tubes and centrifuge to obtain plasma. Store plasma at -80°C until analysis.

  • Urine and Feces: House animals in metabolic cages to collect urine and feces at specified intervals (e.g., 0-24 hours).

• Sample Preparation (Plasma):

  • To 50 µL of plasma, add 150 µL of acetonitrile (B52724) containing an internal standard (e.g., a structural analog not present in the study).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Sample Preparation (Urine):

  • Dilute urine samples (e.g., 1:10) with the initial mobile phase.

  • Centrifuge to remove any particulates before injection.

• LC-MS/MS Analysis:

  • Utilize a validated LC-MS/MS method for the simultaneous quantification of N-Acetyl sulfadiazine-d4 and any potential metabolites.

  • A C18 reversed-phase column is typically used with a gradient elution of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%).

  • Monitor the specific mass transitions for the parent compound and its metabolites.

LC-MS/MS Method for Quantification

Figure 3: General workflow for LC-MS/MS analysis.

Typical LC-MS/MS Parameters:

Parameter	Setting
LC System	Standard HPLC or UHPLC system
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Specific to the analytes and internal standard. For N-Acetyl sulfadiazine, a common fragment is the loss of the acetyl group. The fragmentation of the sulfonamide bond is also characteristic.[8]

Data Presentation

The following tables summarize pharmacokinetic parameters of sulfadiazine and its N-acetyl metabolite from a study in grass carp, which can serve as a reference for expected data from similar metabolism studies.[5]

Table 1: Pharmacokinetic Parameters of Sulfadiazine in Grass Carp Plasma After a Single Oral Dose (50 mg/kg)

Parameter	18°C	24°C
Tmax (h)	8.00	8.00
Cmax (µg/mL)	10.45	8.65
AUC (0-∞) (µg·h/mL)	456.32	234.18
t1/2 (h)	31.65	20.12
Vd/F (L/kg)	0.93	1.64
CL/F (L/h/kg)	0.01	0.05

Table 2: Pharmacokinetic Parameters of N-Acetyl Sulfadiazine in Grass Carp Plasma After a Single Oral Dose of Sulfadiazine (50 mg/kg)

Parameter	18°C	24°C
Tmax (h)	16.00	8.00
Cmax (µg/mL)	2.54	1.87
AUC (0-∞) (µg·h/mL)	154.21	78.96
t1/2 (h)	35.87	23.45

Conclusion

N-Acetyl sulfadiazine-d4 is a powerful tool for investigating the metabolism and pharmacokinetics of sulfadiazine. The use of this stable isotope-labeled tracer, in conjunction with sensitive analytical techniques like LC-MS/MS, allows for the accurate determination of metabolic pathways and the quantification of the parent drug and its metabolites in various biological matrices. The protocols and data presented here provide a framework for designing and conducting robust metabolism studies, ultimately contributing to a better understanding of the disposition of sulfadiazine in different biological systems.

References

• 1. karger.com [karger.com]
• 2. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. usf.uni-osnabrueck.de [usf.uni-osnabrueck.de]
• 4. Pharmacokinetics and renal clearance of sulphadimidine, sulphamerazine and sulphadiazine and their N4-acetyl and hydroxy metabolites in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative Pharmacokinetics of Sulfadiazine and Its Metabolite N4-Acetyl Sulfadiazine in Grass Carp (Ctenopharyngodon idella) at Different Temperatures after Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics, metabolism, and renal excretion of sulfadimidine and its N4-acetyl and hydroxy metabolites in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural characterization of sulfadiazine metabolites using H/D exchange combined with various MS/MS experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Acetyl Sulfadiazine-d4 in Antibiotic Resistance Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfonamides, the first class of synthetic antimicrobial agents, function by competitively inhibiting dihydropteroate (B1496061) synthase (DHPS), a critical enzyme in the bacterial folic acid synthesis pathway. This disruption halts the production of essential precursors for DNA, RNA, and protein synthesis, leading to a bacteriostatic effect. However, the efficacy of sulfonamides like sulfadiazine (B1682646) has been compromised by the widespread emergence of antibiotic resistance.

N-Acetyl sulfadiazine is the primary metabolite of sulfadiazine, formed in the liver. Understanding its pharmacokinetic and pharmacodynamic properties is crucial for evaluating the overall activity and potential toxicity of the parent drug. N-Acetyl sulfadiazine-d4 (B561786), a stable isotope-labeled version of this metabolite, serves as an indispensable tool in this research. Its primary application is as an internal standard for highly accurate and precise quantification of sulfadiazine and its metabolites in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This enables robust studies in pharmacokinetics, drug metabolism, and the mechanisms underlying antibiotic resistance.

Key Applications

• Pharmacokinetic (PK) / Pharmacodynamic (PD) Studies: Accurate quantification of drug and metabolite levels in plasma, tissues, and urine to determine absorption, distribution, metabolism, and excretion (ADME) profiles.

• Therapeutic Drug Monitoring (TDM): Precise measurement of drug concentrations in patients to optimize dosing regimens, particularly in individuals with varying metabolic rates ("fast" vs. "slow" acetylators).

• Metabolic Stability Assays: Investigating the rate of conversion of sulfadiazine to N-Acetyl sulfadiazine in vitro using liver microsomes or other metabolic systems.

• Environmental and Food Safety Monitoring: Quantifying residual levels of sulfonamides and their metabolites in environmental samples or food products.

Data Presentation

Pharmacokinetic Parameters of Sulfadiazine and N-Acetyl Sulfadiazine

The following tables summarize pharmacokinetic data from studies in various animal models, illustrating the type of quantitative data generated in studies where N-Acetyl sulfadiazine-d4 would be used as an internal standard for accurate measurement.

Table 1: Pharmacokinetic Parameters in Grass Carp after a Single Oral 50 mg/kg Dose of Sulfadiazine at Different Water Temperatures. [1][2]

Parameter	Analyte	18 °C	24 °C	Units
Tmax (Time to Peak Concentration)	Sulfadiazine	8	4	hours
N-Acetyl sulfadiazine	16	24	hours
Cmax (Peak Plasma Concentration)	Sulfadiazine	10.1	12.3	µg/mL
N-Acetyl sulfadiazine	0.8	1.2	µg/mL
AUC₀₋∞ (Area Under the Curve)	Sulfadiazine	363.8	260.6	µg·h/mL
N-Acetyl sulfadiazine	49.3	55.7	µg·h/mL
t₁/₂ (Elimination Half-Life)	Sulfadiazine	28.5	16.2	hours
N-Acetyl sulfadiazine	29.8	26.5	hours

Table 2: Metabolite Profile of Sulfonamides in Pigs after Intravenous Administration. [3]

Compound Administered	Parent Drug in Plasma (%)	N4-Acetyl Metabolite in Plasma (%)	Hydroxy Metabolites in Plasma (%)
Sulphadimidine	56.6	25.4	18.0
Sulphamerazine	71.1	28.9	Not Detected
Sulphadiazine	70.8	22.3	6.9
(Data expressed as a percentage of the sum of the areas under the curves for the parent drug and its metabolites)

Signaling Pathways and Resistance Mechanisms

Bacterial Folic Acid Synthesis Pathway

Sulfadiazine acts as a competitive inhibitor of the enzyme Dihydropteroate Synthase (DHPS), blocking the conversion of para-aminobenzoic acid (PABA) to dihydropteroate. This ultimately prevents the synthesis of tetrahydrofolate, a vital cofactor for nucleotide and amino acid synthesis.

Bacterial folic acid synthesis pathway and the site of action for sulfadiazine.

Mechanisms of Sulfonamide Resistance

Bacteria can develop resistance to sulfadiazine through several mechanisms. The most common involves the acquisition of mobile genetic elements (plasmids) carrying sul genes (sul1, sul2, sul3). These genes encode for alternative, drug-resistant forms of the DHPS enzyme that have a low affinity for sulfonamides but still efficiently bind the natural substrate, PABA.

Key mechanisms of bacterial resistance to sulfonamide antibiotics.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of sulfadiazine required to inhibit the visible growth of a bacterial isolate.

Materials:

• Bacterial isolate of interest (e.g., E. coli ATCC 25922 as a quality control strain)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB), low in thymidine

• Sulfadiazine powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl)

• Spectrophotometer or plate reader (optional, for turbidity measurement)

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Sulfadiazine Stock Solution:

  • Dissolve sulfadiazine powder in DMSO to create a high-concentration stock solution (e.g., 10,240 µg/mL).

  • Further dilute this stock in sterile CAMHB to create a working stock solution at 4x the highest desired final concentration.

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate (18-24 hours growth), select several morphologically similar colonies.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).

  • Within 15 minutes, dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Prepare Microtiter Plate:

  • Add 100 µL of sterile CAMHB to wells in columns 2 through 12.

  • Add 200 µL of the 4x working stock solution of sulfadiazine to the wells in column 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing thoroughly, then transferring 100 µL from column 2 to column 3, and so on, until column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the growth control (no drug). Column 12 will be the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the standardized bacterial inoculum (from step 2) to wells in columns 1 through 11. This brings the final volume in each well to 200 µL and dilutes the drug to the final test concentrations. The final inoculum in each well will be approximately 5 x 10⁵ CFU/mL.

  • Do not add bacteria to column 12.

• Incubation:

  • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Determine MIC:

  • Following incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of sulfadiazine at which there is no visible growth.

Protocol 2: Quantification of Sulfadiazine and N-Acetyl Sulfadiazine in Plasma using LC-MS/MS with N-Acetyl Sulfadiazine-d4 as an Internal Standard

This protocol provides a framework for the accurate measurement of sulfadiazine and its primary metabolite in plasma samples.

Materials:

• Plasma samples

• N-Acetyl Sulfadiazine-d4 (Internal Standard, IS)

• Sulfadiazine and N-Acetyl sulfadiazine reference standards

• Acetonitrile (B52724) (ACN) with 0.1% formic acid

• Water with 0.1% formic acid

• Protein precipitation plates or microcentrifuge tubes

• LC-MS/MS system with a C18 column

Procedure:

• Prepare Standards and Quality Controls (QCs):

  • Prepare stock solutions of sulfadiazine, N-Acetyl sulfadiazine, and N-Acetyl sulfadiazine-d4 in a suitable solvent (e.g., methanol).

  • Create a series of calibration standards by spiking blank plasma with known concentrations of sulfadiazine and N-Acetyl sulfadiazine.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Prepare Internal Standard Working Solution:

  • Dilute the N-Acetyl sulfadiazine-d4 stock solution in ACN to a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of plasma (from standards, QCs, and unknown samples) into a 96-well plate or microcentrifuge tubes.

  • Add 150 µL of the internal standard working solution (in ACN) to each well/tube. This provides a 3:1 ratio of precipitation solvent to plasma.

  • Vortex or shake the plate for 5-10 minutes to ensure thorough mixing and protein precipitation.

  • Centrifuge the plate/tubes at high speed (e.g., 4000 x g for 10 minutes) to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Carefully transfer the supernatant to a new 96-well plate or autosampler vials.

  • Inject a small volume (e.g., 5-10 µL) onto the LC-MS/MS system.

  • Chromatography: Use a C18 column with a gradient elution profile using mobile phases of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for sulfadiazine, N-Acetyl sulfadiazine, and N-Acetyl sulfadiazine-d4.

• Data Analysis:

  • Integrate the peak areas for each analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentrations of sulfadiazine and N-Acetyl sulfadiazine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflows

MIC Determination Workflow

This diagram outlines the key steps in determining the Minimum Inhibitory Concentration of an antibiotic against a bacterial strain.

Workflow for Minimum Inhibitory Concentration (MIC) testing.

LC-MS/MS Quantification Workflow

This diagram illustrates the process of quantifying a drug and its metabolite in a biological sample using a deuterated internal standard.

Workflow for LC-MS/MS quantification using an internal standard.

References

• 1. Comparative Pharmacokinetics of Sulfadiazine and Its Metabolite N4-Acetyl Sulfadiazine in Grass Carp (Ctenopharyngodon idella) at Different Temperatures after Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

N-Acetyl Sulfadiazine-d4 Stability in Solution: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of N-Acetyl sulfadiazine-d4 (B561786) in solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Acetyl sulfadiazine-d4 stock solutions?

For long-term stability, it is recommended to store stock solutions of N-Acetyl sulfadiazine-d4 at -20°C or lower.[1] Many organic compounds are also sensitive to light, so storing solutions in amber vials or in the dark is advisable to prevent photodegradation.

Q2: What solvents are suitable for preparing N-Acetyl sulfadiazine-d4 solutions?

Methanol is a commonly used solvent for preparing stock solutions. For working solutions, compatibility with the analytical method's mobile phase is crucial. While N-Acetyl sulfadiazine (B1682646) has slight solubility in DMSO and methanol, the specific solubility of the deuterated form should be confirmed. It is generally recommended to avoid strongly acidic or basic aqueous solutions for prolonged storage, as these conditions can promote hydrolysis or isotopic exchange.

Q3: What are the potential degradation pathways for N-Acetyl sulfadiazine-d4 in solution?

While specific degradation kinetics for the d4 variant are not extensively published, potential degradation pathways can be inferred from studies on sulfadiazine and related compounds. The primary concerns are:

• Hydrolysis: The N-acetyl group can be hydrolyzed, particularly under basic conditions, to yield sulfadiazine-d4. The sulfonamide bond itself can also undergo hydrolysis under certain stress conditions.

• Photodegradation: Sulfonamides are known to be susceptible to degradation upon exposure to light.[2]

• Isotopic Exchange: In deuterated standards, the deuterium (B1214612) atoms can potentially exchange with hydrogen atoms from the solvent, especially under acidic or basic conditions. This can compromise the quantitative accuracy of analyses.

Q4: How can I assess the stability of my N-Acetyl sulfadiazine-d4 working solution?

The stability of a deuterated internal standard should be validated in the specific solvent and storage conditions used for your experiments. A common approach is to compare the analyte-to-internal standard response ratio over time. The standard is generally considered stable if this ratio remains within ±15% of the initial measurement.

Troubleshooting Guide

This guide addresses common issues encountered during the use of N-Acetyl sulfadiazine-d4 in solution.

Issue	Potential Cause	Troubleshooting Steps
Decreasing peak area of N-Acetyl sulfadiazine-d4 over time	Degradation of the standard due to improper storage (temperature, light exposure) or solution instability (pH).	1. Prepare a fresh working solution from a reliable stock. 2. Review storage conditions; ensure solutions are stored at -20°C and protected from light. 3. Evaluate the pH of your solution; buffer if necessary to maintain a neutral pH. 4. Perform a short-term stability study (see Experimental Protocols).
Appearance of a new peak corresponding to sulfadiazine-d4	Hydrolysis of the N-acetyl group.	1. Confirm the identity of the new peak by comparing its retention time and mass spectrum with a sulfadiazine-d4 standard. 2. Avoid basic conditions in your solvent or sample matrix. 3. If basic conditions are unavoidable, prepare fresh solutions immediately before use.
Inconsistent or drifting analyte/internal standard ratio	Instability of the internal standard, leading to isotopic exchange or degradation.	1. Validate the stability of N-Acetyl sulfadiazine-d4 in your specific sample matrix and analytical conditions (see Experimental Protocols). 2. Ensure the deuterium labels are on non-exchangeable positions. For N-Acetyl sulfadiazine-d4, the deuterium is on the phenyl ring, which is generally stable. 3. Avoid extreme pH and high temperatures during sample preparation and analysis.
Low or inconsistent signal for the internal standard	Poor solubility, adsorption to container surfaces, or degradation.	1. Ensure the compound is fully dissolved; sonication may help. 2. Use silanized glass or polypropylene (B1209903) vials to minimize adsorption. 3. Prepare a fresh working solution from the stock solution.

Experimental Protocols

Protocol 1: Short-Term Stability Assessment of N-Acetyl Sulfadiazine-d4 in Solution

Objective: To evaluate the stability of N-Acetyl sulfadiazine-d4 in a specific solvent at room temperature over 24 hours.

Methodology:

• Prepare a working solution of N-Acetyl sulfadiazine-d4 at a known concentration in the desired solvent (e.g., 50:50 methanol:water).

• Time Zero (T0) Analysis: Immediately after preparation, analyze the solution using a validated LC-MS method to determine the initial peak area or response.

• Incubate: Store the solution at room temperature, protected from light.

• Time Point Analysis: Analyze the solution at regular intervals (e.g., 2, 4, 8, 12, and 24 hours).

• Data Evaluation: Compare the peak area at each time point to the T0 peak area. A deviation of more than 15% may indicate instability under the tested conditions.

Protocol 2: Forced Degradation Study

Objective: To identify potential degradation products and pathways of N-Acetyl sulfadiazine-d4.

Methodology:

• Prepare separate solutions of N-Acetyl sulfadiazine-d4 in the chosen solvent.

• Expose each solution to one of the following stress conditions:

  • Acidic: Add 0.1 M HCl and incubate at 60°C.

  • Basic: Add 0.1 M NaOH and incubate at 60°C.

  • Oxidative: Add 3% H₂O₂ and incubate at room temperature.

  • Photolytic: Expose to UV light (e.g., 254 nm) at room temperature.

• Analyze Samples: At various time points, take an aliquot, neutralize if necessary, and analyze by LC-MS/MS to monitor the degradation of the parent compound and the formation of degradation products.

• Structure Elucidation: Use the mass spectral data to tentatively identify the structures of the degradation products.

Visualizations

Caption: Workflow for short-term stability assessment of N-Acetyl sulfadiazine-d4.

Caption: Potential degradation pathways for N-Acetyl sulfadiazine-d4 in solution.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Degradation of sulfadiazine, sulfachloropyridazine and sulfamethazine in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing N-Acetyl sulfadiazine-d4 Ionization in Mass Spectrometry

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to address common challenges and improve the ionization efficiency of N-Acetyl sulfadiazine-d4 (B561786) in your mass spectrometry (MS) experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you achieve reliable and sensitive results.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a weak signal for N-Acetyl sulfadiazine-d4 in my LC-MS analysis?

A1: A weak signal for N-Acetyl sulfadiazine-d4 can stem from several factors. The acetylation of the sulfonamide nitrogen can reduce its basicity, making protonation in positive ion mode less efficient compared to the parent sulfadiazine (B1682646). Additionally, suboptimal mobile phase pH, inappropriate choice of mobile phase additives, or matrix effects from the sample can all contribute to poor ionization and low signal intensity.

Q2: Should I use positive or negative ion mode for N-Acetyl sulfadiazine-d4 analysis?

A2: While sulfonamides are often analyzed in positive ion mode, the N-acetylated form may exhibit different behavior.

• Positive Ion Mode (ESI+): This is the most common mode for sulfonamide analysis. Protonation of the molecule allows for detection. However, the acetyl group can decrease the ease of protonation.

• Negative Ion Mode (ESI-): Deprotonation can be an effective ionization strategy. For some sulfonamides, analysis at a high pH in negative ion mode, a technique sometimes called "wrong-way-round" ionization, has been shown to increase the signal-to-noise ratio.[1] It is recommended to test both modes during method development to determine the optimal polarity for your specific instrument and conditions.

Q3: What are the common adducts I might see with N-Acetyl sulfadiazine-d4?

A3: In electrospray ionization (ESI), it is common to observe adduct formation with ions present in the mobile phase or sample matrix. For N-Acetyl sulfadiazine-d4, you may observe sodium ([M+Na]+) or potassium ([M+K]+) adducts, especially when using mobile phases that are not sufficiently acidified. These adducts can complicate data interpretation by splitting the signal across multiple species.

Q4: How does the mobile phase pH affect the ionization of N-Acetyl sulfadiazine-d4?

A4: The pH of the mobile phase is a critical parameter for controlling the ionization state of N-Acetyl sulfadiazine-d4. Sulfonamides are amphoteric molecules.[2] For efficient protonation in positive ion mode, the mobile phase pH should be acidic. Conversely, for deprotonation in negative ion mode, a basic mobile phase is preferred. The optimal pH will depend on the pKa of N-Acetyl sulfadiazine-d4 and should be empirically determined.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the MS analysis of N-Acetyl sulfadiazine-d4.

Problem: Low Signal Intensity / Poor Ionization Efficiency

Caption: Troubleshooting workflow for low signal intensity.

Possible Cause	Troubleshooting Steps
Suboptimal Ionization Mode	1. Analyze a standard solution of N-Acetyl sulfadiazine-d4 in both positive and negative ion modes. 2. Compare the signal-to-noise ratio (S/N) for the precursor ion in both modes. 3. Select the mode that provides the best sensitivity and stability.
Inappropriate Mobile Phase Composition	1. pH Adjustment: For positive mode, ensure the aqueous mobile phase is acidified. For negative mode, consider a basic mobile phase. 2. Additive Selection: Evaluate the effect of different volatile additives. Formic acid and acetic acid are commonly used for positive mode. Ammonium formate (B1220265) or ammonium acetate (B1210297) can be beneficial in both positive and negative modes.[1][3] 3. Organic Modifier: Test both methanol (B129727) and acetonitrile (B52724) as the organic component of the mobile phase, as they can influence ionization efficiency.
Incorrect Ion Source Parameters	1. Systematic Optimization: Methodically adjust key ion source parameters, including capillary voltage, source temperature, and nebulizer and drying gas flows. 2. Compound-Specific Tuning: If available on your instrument, perform automated compound optimization to find the ideal settings for N-Acetyl sulfadiazine-d4.
Matrix Effects	1. Sample Dilution: Dilute the sample extract to reduce the concentration of co-eluting matrix components that can suppress ionization. 2. Improved Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) to remove interfering substances. 3. Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for matrix effects.

Problem: Inconsistent Results and Poor Reproducibility

Caption: Troubleshooting workflow for inconsistent results.

Possible Cause	Troubleshooting Steps
Unstable LC Performance	1. Retention Time Fluctuation: Ensure the column is properly equilibrated before each injection. Prepare fresh mobile phase daily to avoid changes in composition due to evaporation. Check for leaks in the LC system. 2. Poor Peak Shape: Tailing or fronting peaks can affect integration and reproducibility. This may be due to column degradation, a mismatch between the sample solvent and mobile phase, or secondary interactions. Consider using a different column or adjusting the mobile phase composition.
Analyte Instability	1. In-source Fragmentation: N-Acetyl sulfadiazine-d4 may be susceptible to fragmentation in the ion source. Try reducing the source temperature or fragmentor/cone voltage to minimize this effect. 2. Sample Degradation: Prepare samples fresh and analyze them promptly. If samples need to be stored, evaluate their stability under the chosen storage conditions.
System Contamination and Carryover	1. Ion Source Cleaning: A dirty ion source can lead to inconsistent ionization. Follow the manufacturer's instructions for cleaning the source components. 2. Carryover: Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize the autosampler wash method by using a stronger wash solvent or increasing the wash volume.

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Improved Ionization

This protocol outlines a systematic approach to optimizing the mobile phase for the analysis of N-Acetyl sulfadiazine-d4.

1. Preparation of Stock Solutions:

• Prepare a 1 mg/mL stock solution of N-Acetyl sulfadiazine-d4 in methanol.

• Prepare working solutions by diluting the stock solution with 50:50 methanol:water to a final concentration of 1 µg/mL.

2. Mobile Phase Preparation:

• Aqueous Phases (A):

  • A1: Water with 0.1% formic acid

  • A2: Water with 0.1% acetic acid

  • A3: Water with 5 mM ammonium formate

  • A4: Water with 5 mM ammonium acetate

• Organic Phase (B): Acetonitrile

3. LC-MS Analysis:

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate.

• MS Detection: Perform separate analyses using each of the aqueous mobile phases (A1-A4) in both positive and negative ion modes.

4. Data Evaluation:

• For each condition, measure the peak area or height of the N-Acetyl sulfadiazine-d4 precursor ion.

• Compare the signal intensities obtained with each mobile phase additive to determine the optimal composition for maximizing ionization efficiency.

Protocol 2: Determination of Optimal MRM Transitions

This protocol describes how to identify the most sensitive and specific Multiple Reaction Monitoring (MRM) transitions for N-Acetyl sulfadiazine-d4.

1. Infusion and Precursor Ion Identification:

• Infuse a 1 µg/mL solution of N-Acetyl sulfadiazine-d4 directly into the mass spectrometer.

• Acquire a full scan mass spectrum in both positive and negative ion modes to confirm the m/z of the precursor ion ([M+H]+ or [M-H]-). For N-Acetyl sulfadiazine-d4, the expected [M+H]+ is m/z 297.1.

2. Product Ion Scan:

• Set the mass spectrometer to product ion scan mode, selecting the confirmed precursor ion.

• Ramp the collision energy over a range (e.g., 5-50 eV) to induce fragmentation and identify the major product ions.

3. Common Fragmentation Pathways for Sulfonamides:

• The fragmentation of sulfonamides often involves cleavage of the S-N bond and subsequent losses. For N-acetylated sulfonamides, a characteristic fragment corresponding to the acetylated sulfanilyl moiety may be observed.

4. MRM Transition Selection and Optimization:

• Based on the product ion scan, select the two or three most intense and specific product ions.

• Create an MRM method with transitions for each precursor-product ion pair.

• For each transition, perform a collision energy optimization to determine the voltage that yields the highest product ion intensity.

5. Data Presentation: Predicted MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Fragment
N-Acetyl sulfadiazine-d4	297.1 ([M+H]+)	To be determined empirically	Expected fragments may include ions related to the deuterated sulfadiazine moiety and the acetylated aminobenzene portion.

Note: The optimal product ions and collision energies should be determined experimentally on your specific instrument.

Concluding Remarks

Improving the ionization efficiency of N-Acetyl sulfadiazine-d4 requires a systematic approach to method development and troubleshooting. By carefully considering the choice of ionization mode, mobile phase composition, and ion source parameters, significant enhancements in sensitivity and data quality can be achieved. This guide provides a starting point for addressing common challenges, and it is recommended to perform empirical optimization for your specific application and instrumentation.

References

• 1. halocolumns.com [halocolumns.com]
• 2. rsc.org [rsc.org]
• 3. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting N-Acetyl Sulfadiazine-d4 Peak Tailing in HPLC

This technical support center is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the High-Performance Liquid Chromatography (HPLC) analysis of N-Acetyl sulfadiazine-d4 (B561786). This guide provides structured troubleshooting advice and answers to frequently asked questions to help you diagnose and resolve common chromatographic problems.

Troubleshooting Guide

Peak tailing for N-Acetyl sulfadiazine-d4, a deuterated metabolite of the sulfonamide antibiotic sulfadiazine, is a common issue in reversed-phase HPLC. This phenomenon, characterized by an asymmetric peak with a trailing edge, can compromise the accuracy and precision of quantification. The primary cause often lies in secondary interactions between the analyte and the stationary phase.[1]

Systematic Troubleshooting of Peak Tailing

Use the following table to identify potential causes for peak tailing and implement the recommended solutions. It is advisable to address these issues in the order presented for a systematic approach.

Problem Identification	Potential Cause	Recommended Solution & Experimental Parameters
All peaks in the chromatogram are tailing.	Physical or Systemic Issues	1. Check for Extra-Column Volume: - Tubing: Ensure the use of narrow internal diameter tubing (e.g., 0.005") between the injector, column, and detector to minimize dead volume.[2][3] - Fittings: Verify that all fittings are secure and appropriate for the system to prevent leaks or dead volume.[4]2. Column Contamination/Damage: - A partially blocked column frit can distort the sample flow.[5] Try back-flushing the column. If unsuccessful, the column may need replacement.[1]
Only the N-Acetyl sulfadiazine-d4 peak is tailing.	Chemical Interactions	1. Silanol (B1196071) Interactions: - N-Acetyl sulfadiazine-d4, like other sulfonamides, can interact with acidic residual silanol groups on the silica-based stationary phase.[1][6] - Solution A: Adjust Mobile Phase pH: Lower the mobile phase pH to 2.5-3.0 using an acidifier like formic acid or phosphoric acid (typically 0.1% v/v).[7][8] This protonates the silanol groups, minimizing secondary interactions.[1][6] - Solution B: Use a Competing Base: Add a small amount of a basic modifier like triethylamine (B128534) (TEA) (e.g., 0.1-0.2% v/v) to the mobile phase to mask the active silanol sites.[1][9] - Solution C: Increase Buffer Concentration: In reversed-phase, increasing the buffer concentration (e.g., from 10 mM to 50 mM) can enhance ionic strength and reduce secondary interactions.[2][10]2. Column Overload: - Injecting too much sample can saturate the stationary phase.[1][2] - Solution: Reduce the injection volume or dilute the sample.[1] Perform a series of injections with decreasing concentrations to see if peak shape improves.3. Inappropriate Sample Solvent: - Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[1][11] - Solution: Whenever possible, dissolve the sample in the initial mobile phase.[1]
Peak tailing is inconsistent.	Method or Column Instability	1. Column Degradation: - The stationary phase can degrade over time, especially with aggressive mobile phases.[1][2] - Solution: Use a guard column to protect the analytical column.[1] If the column is old, replace it. Modern, end-capped columns are less prone to silanol interactions.[1]2. Insufficient Equilibration: - Ensure the column is fully equilibrated with the mobile phase before each injection, especially after a gradient elution.

Experimental Protocol: Systematic Approach to Eliminating Peak Tailing

This protocol provides a step-by-step methodology to diagnose and resolve peak tailing for N-Acetyl sulfadiazine-d4.

Objective: To achieve a symmetric peak for N-Acetyl sulfadiazine-d4 with a USP tailing factor (Tf) ≤ 1.5.

Initial Conditions (Example):

• Column: C18, 250 x 4.6 mm, 5 µm

• Mobile Phase: 60:40 (v/v) Water:Acetonitrile (B52724)

• Flow Rate: 1.0 mL/min

• Temperature: 30°C

• Detection: UV at 270 nm

• Injection Volume: 10 µL

• Sample Preparation: 1 mg/mL of N-Acetyl sulfadiazine-d4 in mobile phase.

Troubleshooting Steps:

• System Check:

  • Inspect all tubing and fittings for any signs of leaks or damage.

  • Replace any long or wide-bore tubing with shorter, narrower alternatives.

• Mobile Phase Optimization (pH Adjustment):

  • Prepare a mobile phase of 60:40 (v/v) 0.1% Formic Acid in Water : Acetonitrile.

  • Equilibrate the column with the new mobile phase for at least 30 minutes.

  • Inject the sample and evaluate the peak shape. A lower pH should reduce tailing by suppressing silanol ionization.[6]

• Mobile Phase Optimization (Competing Base):

  • If tailing persists, prepare a mobile phase of 60:40 (v/v) Water with 0.1% Triethylamine : Acetonitrile. Adjust pH to a suitable range if necessary.

  • Equilibrate the column and inject the sample. The competing base will interact with the silanol groups, preventing the analyte from doing so.[1]

• Concentration and Injection Volume Study:

  • Prepare serial dilutions of your sample (e.g., 0.5 mg/mL, 0.25 mg/mL, 0.1 mg/mL).

  • Inject a constant volume (e.g., 10 µL) of each dilution.

  • Alternatively, inject decreasing volumes (e.g., 5 µL, 2 µL, 1 µL) of the original sample.

  • If peak shape improves with lower concentration/volume, the issue is column overload.[12]

• Sample Solvent Evaluation:

  • If the sample is not already dissolved in the mobile phase, prepare a new sample dissolved in the initial mobile phase composition.

  • Compare the peak shape to the original sample.

• Column Evaluation:

  • If the above steps do not resolve the issue, the column itself may be the problem.

  • Install a new, high-purity, end-capped C18 column and repeat the analysis with the optimized mobile phase.

Troubleshooting Workflow Diagram

Caption: A logical workflow for diagnosing and resolving peak tailing issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for sulfonamides like N-Acetyl sulfadiazine-d4 in HPLC?

A1: The most common cause of peak tailing for basic compounds like sulfonamides is secondary interactions with residual silanol groups on the surface of silica-based stationary phases (e.g., C18 columns).[1][6] These acidic silanols can interact with the basic sites of the analyte, leading to a secondary retention mechanism that causes the peak to tail. Other significant causes include using a mobile phase with an inappropriate pH, column overload, and physical issues with the HPLC system such as extra-column volume.[1][2]

Q2: How does the mobile phase pH affect the peak shape of N-Acetyl sulfadiazine-d4?

A2: The mobile phase pH is critical for controlling the peak shape of ionizable compounds. For a basic compound like N-Acetyl sulfadiazine-d4, a low pH (e.g., 2.5-3.0) is generally recommended.[1][7] At this pH, the acidic silanol groups on the stationary phase are protonated (neutral), which minimizes their electrostatic interaction with the protonated basic analyte, resulting in a more symmetrical peak.[6] Conversely, at a mid-range pH, the silanols can be ionized (negatively charged), leading to strong interactions and significant tailing.[6]

Q3: What is an "end-capped" column, and will it help reduce peak tailing?

A3: An end-capped column is a type of reversed-phase column where the residual silanol groups on the silica (B1680970) surface have been chemically deactivated by reacting them with a small silylating agent (e.g., trimethylchlorosilane). This process covers many of the accessible silanols, reducing their potential for undesirable interactions with basic analytes.[1] Using a modern, high-purity, end-capped column can significantly improve peak shape and reduce tailing for compounds like N-Acetyl sulfadiazine-d4.[1]

Q4: Can the choice of organic modifier (acetonitrile vs. methanol) impact peak tailing?

A4: Yes, the choice of organic modifier can influence peak shape. While both are common in reversed-phase HPLC, acetonitrile and methanol (B129727) have different properties. Sometimes, switching from one to the other can alter the selectivity and interactions with the stationary phase, which may improve peak symmetry. It is an experimental parameter that can be explored during method development.

Q5: I've tried adjusting the mobile phase and reducing my sample concentration, but the peak is still tailing. What should I do next?

A5: If you have systematically addressed mobile phase composition (pH, additives) and ruled out column overload, the issue may lie with the column itself or the HPLC system.

• Column Health: The column may be old, contaminated, or have developed a void at the inlet. Try flushing the column with a strong solvent. If that fails, replacing the column, preferably with a new, end-capped one, is the next logical step.[1]

• System Issues: Check for extra-column band broadening by minimizing the length and diameter of all tubing. Ensure all fittings are correctly made and there are no leaks.[4][11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromtech.com [chromtech.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. nanobioletters.com [nanobioletters.com]
• 8. Sulfonamide Antibiotics Analyzed with HPLC- AppNote [mtc-usa.com]
• 9. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. uhplcs.com [uhplcs.com]
• 12. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]

Technical Support Center: N-Acetyl Sulfadiazine-d4 Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the quantification of N-Acetyl sulfadiazine-d4 (B561786) by LC-MS/MS.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects in your experiments.

Issue: Poor reproducibility or accuracy in quality control (QC) samples.

Possible Cause: Undiagnosed matrix effects may be suppressing or enhancing the ionization of N-Acetyl sulfadiazine-d4 and/or its internal standard.

Troubleshooting Steps:

• Evaluate Matrix Effects Qualitatively: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram.

• Quantify Matrix Effects: Conduct a post-extraction spike experiment to determine the quantitative impact of the matrix on your analyte's signal.

• Optimize Sample Preparation: If significant matrix effects are observed, refine your sample preparation method. Consider switching from protein precipitation to a more rigorous technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1][2]

• Chromatographic Optimization: Adjust your chromatographic conditions to separate N-Acetyl sulfadiazine-d4 from the co-eluting matrix components that are causing ion suppression or enhancement. This may involve modifying the mobile phase composition, gradient profile, or switching to a different column chemistry.[1]

• Internal Standard Selection: Ensure you are using a stable isotope-labeled internal standard (SIL-IS) for N-Acetyl sulfadiazine (B1682646). A SIL-IS is the most effective way to compensate for matrix effects as it co-elutes and experiences similar ionization effects as the analyte.[1]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of N-Acetyl sulfadiazine-d4 quantification?

A1: Matrix effects are the alteration of the ionization efficiency of N-Acetyl sulfadiazine-d4 by co-eluting compounds from the biological matrix (e.g., plasma, urine).[3] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which negatively impact the accuracy and reproducibility of quantification.[4][5]

Q2: How can I determine if my assay is suffering from matrix effects?

A2: Two primary experimental approaches are used to assess matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of N-Acetyl sulfadiazine-d4 solution is introduced into the mass spectrometer after the analytical column.[3] A separate injection of an extracted blank matrix sample is then made. Any dip or rise in the baseline signal of N-Acetyl sulfadiazine-d4 indicates the retention time at which matrix components are causing ion suppression or enhancement.

• Post-Extraction Spike: This is a quantitative method where you compare the peak area of N-Acetyl sulfadiazine-d4 in a neat solution to the peak area of the analyte spiked into an extracted blank matrix sample at the same concentration.[6] The ratio of these peak areas provides a quantitative measure of the matrix effect.

Q3: What are the common sources of matrix effects in bioanalytical samples?

A3: Common sources of matrix effects include phospholipids (B1166683) from cell membranes, salts, proteins, and other endogenous components of the biological fluid.[6] Exogenous sources can include dosing vehicles and co-administered drugs.[7]

Q4: Can a stable isotope-labeled internal standard (SIL-IS) completely eliminate matrix effect issues?

A4: While a SIL-IS is the best tool to compensate for matrix effects, it may not completely eliminate the problem.[1] If the ion suppression is severe, the signal for both the analyte and the internal standard can be significantly reduced, leading to poor sensitivity and potentially falling below the lower limit of quantification (LLOQ). Therefore, it is always best to minimize matrix effects through effective sample preparation and chromatography.

Q5: What are the best sample preparation techniques to reduce matrix effects for N-Acetyl sulfadiazine-d4?

A5: Solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are generally more effective at removing interfering matrix components than protein precipitation.[2] The choice of the specific SPE sorbent or LLE solvent system will depend on the physicochemical properties of N-Acetyl sulfadiazine and the nature of the biological matrix.

Quantitative Data Summary

Table 1: Recovery of Sulfonamides using Different Sample Preparation Techniques.

Sample Preparation Method	Analyte	Matrix	Recovery (%)	Reference
Solid-Phase Extraction (SPE)	Sulfadiazine	Fish Muscle	>92.0%	[8]
Solid-Phase Extraction (SPE)	Sulfadiazine	Milk	91-114%	[9]
Magnetic Solid-Phase Extraction	Sulfadiazine	Milk	92.9-102.4%	[10]
Protein Precipitation & SPE	Sulfadiazine	Human Serum	86.1-109.0% (Accuracy)	[11]

Table 2: Matrix Effect of Sulfonamides in Different Biological Matrices.

Analyte	Matrix	Matrix Effect (%)	Comments	Reference
Sulfadiazine	Milk	+11%	Signal Enhancement	[9]
Sulfapyridine	Milk	-12%	Signal Suppression	[9]

Experimental Protocols

Protocol 1: Post-Extraction Spike Analysis for Quantitative Assessment of Matrix Effects

This protocol details the steps to quantify the extent of ion suppression or enhancement.

Post-Extraction Spike Workflow

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of N-Acetyl sulfadiazine-d4 in the reconstitution solvent at a known concentration (e.g., low, medium, and high QC levels).

  • Set B (Blank Matrix): Extract a blank biological matrix sample using your established sample preparation protocol.

  • Set C (Post-Extraction Spike): Spike the extracted blank matrix from Set B with N-Acetyl sulfadiazine-d4 to achieve the same final concentration as in Set A.

• LC-MS/MS Analysis: Analyze all three sets of samples using your validated LC-MS/MS method.

• Data Analysis:

  • Calculate the average peak area for N-Acetyl sulfadiazine-d4 from the replicate injections of Set A and Set C.

  • Calculate the Matrix Effect (ME) using the following formula: ME (%) = (Mean Peak Area of Set C / Mean Peak Area of Set A) x 100

  • An ME value significantly different from 100% indicates the presence of matrix effects. A value less than 100% suggests ion suppression, while a value greater than 100% indicates ion enhancement.

Protocol 2: Post-Column Infusion for Qualitative Assessment of Matrix Effects

This protocol helps to identify the retention times at which matrix components cause ion suppression or enhancement.

Post-Column Infusion Workflow

Methodology:

• System Setup:

  • Prepare a solution of N-Acetyl sulfadiazine-d4 in the mobile phase at a concentration that gives a stable and moderate signal.

  • Using a syringe pump and a T-connector, continuously infuse this solution into the mobile phase stream between the analytical column and the mass spectrometer ion source.

  • Establish a stable baseline signal for the infused analyte.

• Sample Injection:

  • Inject a prepared extract of a blank biological matrix onto the LC-MS/MS system.

  • As a control, inject a sample of the reconstitution solvent.

• Data Monitoring and Interpretation:

  • Monitor the signal of the infused N-Acetyl sulfadiazine-d4 throughout the chromatographic run.

  • A dip in the baseline indicates ion suppression at that retention time, while a rise indicates ion enhancement.

  • By comparing the chromatogram of the blank matrix extract to that of the solvent injection, you can identify the retention time windows where matrix components are eluting and causing interference. This information can then be used to adjust the chromatographic method to move the analyte peak away from these regions.

References

• 1. longdom.org [longdom.org]
• 2. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. eijppr.com [eijppr.com]
• 5. longdom.org [longdom.org]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. acgpubs.org [acgpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of an LC‐MS/MS method for quantifying nine antimicrobials in human serum and its application to study the exposure of Chinese pregnant women to antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Acetyl Sulfadiazine-d4 Sample Preparation Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Acetyl sulfadiazine-d4 (B561786). The following information is designed to help optimize sample preparation for accurate and reproducible quantitative analysis, primarily using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My recovery of N-Acetyl sulfadiazine-d4 is low after protein precipitation. What are the common causes and solutions?

A1: Low recovery after protein precipitation (PPT) is a frequent issue. The primary causes include incomplete protein removal, co-precipitation of the analyte, or suboptimal extraction conditions.

Troubleshooting Steps:

• Choice of Precipitation Solvent: Acetonitrile (B52724) is generally effective for precipitating plasma proteins. If recovery is low, consider testing other organic solvents like methanol (B129727) or employing acidic precipitants such as trichloroacetic acid (TCA) or perchloric acid.[1][2][3] Zinc sulfate (B86663) has also been shown to be an effective precipitating agent.[1][2]

• Solvent-to-Sample Ratio: A typical ratio is 3:1 (solvent:plasma). Increasing this ratio (e.g., to 4:1 or 5:1) can enhance protein removal but may also dilute the sample, potentially impacting sensitivity.[4]

• Temperature: Performing the precipitation at low temperatures (e.g., on ice) can sometimes improve the precipitation of proteins and minimize analyte degradation.

• Vortexing and Incubation Time: Ensure thorough mixing by vortexing vigorously. Allowing the sample to incubate for a short period (e.g., 5-10 minutes) after adding the solvent can promote more complete protein precipitation.

• Analyte Adsorption: N-Acetyl sulfadiazine-d4 might adsorb to the precipitated protein pellet. After centrifugation, consider a second extraction of the pellet with a small volume of the precipitation solvent and combine the supernatants.

Q2: I am observing significant matrix effects (ion suppression or enhancement) in my LC-MS/MS analysis. How can I mitigate this?

A2: Matrix effects are a major source of variability in LC-MS/MS assays and occur when co-eluting matrix components interfere with the ionization of the analyte.[5]

Troubleshooting Steps:

• Improve Sample Cleanup: If using protein precipitation, consider switching to a more rigorous cleanup technique like Solid-Phase Extraction (SPE) to remove interfering phospholipids (B1166683) and other matrix components.

• Optimize Chromatography: Adjust the LC gradient to achieve better separation between N-Acetyl sulfadiazine-d4 and interfering peaks from the matrix.

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact on ionization.[6]

• Change Ionization Source: If available, switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI) may reduce matrix effects for certain compounds.[5]

• Evaluate Matrix Effects Systematically: A quantitative assessment is crucial. This involves comparing the analyte response in a neat solution versus a post-extraction spiked matrix sample.[5][6]

Q3: My N-Acetyl sulfadiazine-d4 internal standard is not co-eluting perfectly with the non-deuterated N-Acetyl sulfadiazine. Why is this happening and is it a problem?

A3: A chromatographic shift between a deuterated internal standard and its non-deuterated analog is a known phenomenon, often referred to as an "isotope effect."[7] Deuterated compounds can sometimes elute slightly earlier in reverse-phase chromatography.

Is it a problem? Yes, it can be. If the two compounds do not co-elute, they may be exposed to different matrix effects, which undermines the primary purpose of the internal standard and can lead to inaccurate quantification.[7]

Solutions:

• Adjust Chromatographic Conditions: Modifying the mobile phase composition or temperature may help to improve co-elution.

• Use a Lower Resolution Column: In some instances, a less efficient column can promote the co-elution of the analyte and internal standard.[7]

• Consider Alternative Internal Standards: If the issue persists, using a stable isotope-labeled internal standard with ¹³C or ¹⁵N may be a better option as they are less prone to chromatographic shifts.[8]

Q4: I'm seeing a signal for the non-deuterated analyte in my blank samples spiked only with N-Acetyl sulfadiazine-d4. What is the cause?

A4: This can be due to two main reasons:

• Isotopic Impurity: The N-Acetyl sulfadiazine-d4 standard may contain a small amount of the non-deuterated (d0) form as an impurity. Always check the certificate of analysis from the supplier for isotopic purity.[7]

• In-source H/D Exchange: The deuterium (B1214612) atoms on the internal standard may be exchanging with hydrogen atoms from the solvent or matrix in the mass spectrometer's ion source. This is more likely to occur with deuterium labels in certain chemical positions.

Troubleshooting:

• Assess Isotopic Purity: Infuse a solution of the internal standard directly into the mass spectrometer and check the full scan spectrum for the presence of the non-deuterated ion.

• Evaluate H/D Exchange: Incubate the internal standard in the sample matrix under your experimental conditions and monitor for an increase in the non-deuterated analyte signal over time.[7] If exchange is occurring, consider a different batch of the standard or a standard with deuterium labels in more stable positions.

Experimental Protocols

Protocol 1: Protein Precipitation of N-Acetyl Sulfadiazine-d4 from Human Plasma

This protocol is a general procedure for the extraction of N-Acetyl sulfadiazine-d4 from plasma samples. Optimization may be required for different sample volumes or specific instrument sensitivity.

Materials:

• Human plasma sample

• N-Acetyl sulfadiazine-d4 internal standard spiking solution

• Acetonitrile (ACN), HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Spike with the appropriate volume of N-Acetyl sulfadiazine-d4 internal standard solution.

• Add 300 µL of ice-cold acetonitrile to the plasma sample.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the sample at 4°C for 10 minutes.

• Centrifuge the sample at 12,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of N-Acetyl Sulfadiazine-d4 from Urine

This protocol provides a general method for the cleanup and concentration of N-Acetyl sulfadiazine-d4 from urine samples using a mixed-mode cation exchange SPE cartridge.

Materials:

• Urine sample

• N-Acetyl sulfadiazine-d4 internal standard spiking solution

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX)

• Methanol, HPLC grade

• Deionized water

• Ammonium (B1175870) hydroxide (B78521)

• Formic acid

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment:

  • Thaw urine samples and centrifuge at 4000 x g for 5 minutes to remove particulates.

  • Take 1 mL of the supernatant and spike with the N-Acetyl sulfadiazine-d4 internal standard.

  • Add 1 mL of 4% formic acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 2 mL of methanol.

  • Equilibrate the cartridge with 2 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 2 mL of 2% formic acid in water to remove polar interferences.

  • Wash the cartridge with 2 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the N-Acetyl sulfadiazine-d4 with 2 mL of 5% ammonium hydroxide in methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Data Presentation

The following tables present illustrative data for recovery and matrix effects of N-Acetyl sulfadiazine-d4 using the optimized protocols described above. Note: This data is for demonstration purposes and actual results may vary depending on the specific matrix, instrumentation, and experimental conditions.

Table 1: Recovery of N-Acetyl Sulfadiazine-d4 from Human Plasma using Protein Precipitation

Precipitating Solvent	Solvent to Plasma Ratio	Mean Recovery (%)	% RSD (n=6)
Acetonitrile	3:1	88.5	5.2
Acetonitrile	4:1	92.1	4.8
Methanol	3:1	85.3	6.1
10% Trichloroacetic Acid	2:1	95.4	3.9

Table 2: Matrix Effect and Recovery of N-Acetyl Sulfadiazine-d4 from Urine using Solid-Phase Extraction

Parameter	Lot 1	Lot 2	Lot 3	Mean	% RSD (n=3)
Recovery (%)	94.2	96.5	93.8	94.8	1.5
Matrix Effect (%)	98.1	101.3	97.5	99.0	2.1

Matrix Effect (%) = (Peak area in post-extraction spiked matrix / Peak area in neat solution) x 100 Recovery (%) = (Peak area in pre-extraction spiked matrix / Peak area in post-extraction spiked matrix) x 100

Visualizations

Caption: Experimental workflows for plasma and urine sample preparation.

Caption: Troubleshooting guide for low recovery issues.

References

• 1. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. mdpi.com [mdpi.com]
• 4. Optimizing and integrating depletion and precipitation methods for plasma proteomics through data-independent acquisition-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 7. benchchem.com [benchchem.com]
• 8. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Troubleshooting N-Acetyl Sulfadiazine-d4 Background Noise in Bioanalytical Assays

Welcome to the Technical Support Center for bioanalytical scientists and researchers. This resource is designed to provide targeted troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate sources of background noise when using N-Acetyl sulfadiazine-d4 (B561786) as an internal standard in your LC-MS/MS assays.

Troubleshooting Guides

High background noise can significantly compromise the sensitivity, accuracy, and precision of your quantitative bioanalysis. This section provides a systematic approach to pinpointing and resolving common issues leading to elevated background noise for N-Acetyl sulfadiazine-d4.

Issue 1: High Background Noise Across the Entire Chromatogram

Description: You observe a consistently high baseline across the entire run, not specific to the retention time of N-Acetyl sulfadiazine-d4.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Contaminated Solvents or Mobile Phase Additives	1. Prepare fresh mobile phase using high-purity, LC-MS grade solvents (e.g., methanol (B129727), acetonitrile, water) and additives (e.g., formic acid, ammonium (B1175870) acetate). 2. Filter all aqueous mobile phases. 3. If the problem persists, use solvents from a different lot or supplier. 4. Avoid "topping off" solvent bottles to prevent the accumulation of contaminants.
Contamination from the LC System	1. Systematically flush the entire LC system, including the pump, degasser, and autosampler, with a strong solvent mixture like isopropanol. 2. If contamination is suspected in the mobile phase lines, consider replacing them.
Dirty Mass Spectrometer Ion Source	1. Inspect the ion source components (e.g., capillary, skimmer) for visible residue. 2. Follow the manufacturer's protocol for cleaning the ion source. Regular maintenance is crucial for optimal performance.

Issue 2: High Background Noise at the Retention Time of N-Acetyl Sulfadiazine-d4

Description: A significant noise peak or an elevated baseline is observed specifically where the N-Acetyl sulfadiazine-d4 internal standard is expected to elute.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Contaminated Internal Standard Stock or Working Solution	1. Prepare a fresh working solution of N-Acetyl sulfadiazine-d4 from the stock. 2. If the issue continues, prepare a fresh stock solution from the original neat material. 3. Ensure proper storage conditions for the internal standard to prevent degradation.
Matrix Effects from Co-eluting Endogenous Components	1. Optimize sample preparation to remove interfering matrix components. Consider a more rigorous solid-phase extraction (SPE) protocol over simple protein precipitation. 2. Adjust the chromatographic gradient to better separate N-Acetyl sulfadiazine-d4 from matrix interferences.
Isotopic Contribution from the Analyte (N-Acetyl Sulfadiazine)	1. This "cross-talk" can occur if the analyte concentration is very high. Analyze a high concentration standard of the unlabeled N-Acetyl sulfadiazine (B1682646) and monitor the N-Acetyl sulfadiazine-d4 MRM transition. A significant signal indicates isotopic interference. 2. If significant, ensure the concentration of the internal standard is appropriate and consider mathematical corrections if your software allows.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of N-Acetyl sulfadiazine-d4 and strategies to minimize background noise.

Q1: What are the typical MRM transitions for N-Acetyl sulfadiazine and N-Acetyl sulfadiazine-d4?

A1: While optimal MRM transitions should be determined empirically by infusing the standards into the mass spectrometer, typical transitions for N-Acetyl sulfadiazine in positive ion mode are based on its molecular weight and common fragmentation patterns of sulfonamides.

• N-Acetyl sulfadiazine (MW: 292.3 g/mol ):

  • Precursor ion (Q1): m/z 293.1 [M+H]⁺

  • Potential Product ions (Q3): m/z 156.1 (sulfanilamide fragment), m/z 108.1 (aminobenzene fragment), m/z 92.1 (aniline fragment).

• N-Acetyl sulfadiazine-d4 (MW: 296.3 g/mol ):

  • Precursor ion (Q1): m/z 297.1 [M+H]⁺

  • Potential Product ions (Q3): m/z 160.1 (deuterated sulfanilamide (B372717) fragment), m/z 112.1 (deuterated aminobenzene fragment), m/z 96.1 (deuterated aniline (B41778) fragment).

Collision energies for these transitions should be optimized for your specific instrument to maximize signal intensity.

Q2: Can the choice of sample preparation method significantly impact background noise?

A2: Absolutely. The goal of sample preparation is to remove as many matrix components as possible while efficiently recovering the analyte and internal standard.

• Protein Precipitation (PPT): This is a simple and fast method but is the least effective at removing matrix components, often leading to higher background and ion suppression.

• Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT by partitioning the analyte into an immiscible organic solvent.

• Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and the lowest background noise. Hydrophilic-Lipophilic Balanced (HLB) and Mixed-Mode Cation Exchange (MCX) cartridges are often effective for sulfonamides.

Quantitative Comparison of Sample Preparation Techniques (Illustrative data based on typical performance for sulfonamides)

Sample Preparation Method	Typical Analyte Recovery (%)	Typical Background Noise Level (cps)	Resulting Signal-to-Noise (S/N) Ratio
Protein Precipitation (Acetonitrile)	90-105	5,000	Low to Moderate
Liquid-Liquid Extraction (Ethyl Acetate)	80-95	2,000	Moderate
Solid-Phase Extraction (HLB Cartridge)	85-100	500	High
Solid-Phase Extraction (MCX Cartridge)	80-95	300	Very High

Q3: My N-Acetyl sulfadiazine-d4 peak is broad and tailing. What could be the cause?

A3: Poor peak shape can be due to several factors:

• Column Issues: The column may be contaminated or nearing the end of its life. Back-flushing or replacing the column may be necessary.

• Secondary Interactions: The analyte can have secondary interactions with the stationary phase. Ensure the mobile phase pH is appropriate to maintain a consistent ionization state of N-Acetyl sulfadiazine.

• Injection Solvent: If the injection solvent is significantly stronger than the initial mobile phase conditions, it can cause peak distortion. Try to match the injection solvent to the mobile phase as closely as possible.

Q4: I'm observing a slight shift in retention time between N-Acetyl sulfadiazine and N-Acetyl sulfadiazine-d4. Is this normal?

A4: Yes, a small retention time shift between a deuterated internal standard and its unlabeled analyte is a known phenomenon called the "chromatographic isotope effect". In reversed-phase chromatography, deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts. If the shift is minor and consistent, it usually does not impact quantification. However, if the shift is large enough to cause differential matrix effects, chromatographic conditions should be adjusted to achieve co-elution.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a starting point for extracting N-Acetyl sulfadiazine from plasma using a generic HLB SPE cartridge.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of N-Acetyl sulfadiazine-d4 internal standard working solution and 200 µL of 4% phosphoric acid in water. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition a 1 cc, 30 mg HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the initial mobile phase.

Protocol 2: Generic LC-MS/MS Method

This is a general starting method that should be optimized for your specific system.

• LC Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS Source Parameters (Typical Starting Points):

  • Capillary Voltage: 3.5 kV

  • Gas Temperature: 325 °C

  • Gas Flow: 10 L/min

  • Nebulizer Pressure: 45 psi

Visualizations

N-Acetyl Sulfadiazine-d4 Fragmentation Pattern: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with N-Acetyl sulfadiazine-d4 (B561786) in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for N-Acetyl sulfadiazine-d4 in positive ion mode ESI-MS?

A1: N-Acetyl sulfadiazine (B1682646) has a molecular weight of approximately 292.32 g/mol .[1] The deuterated form, N-Acetyl sulfadiazine-d4, with four deuterium (B1214612) atoms, will have a molecular weight of approximately 296.34 g/mol . In positive ion mode Electrospray Ionization (ESI), the expected precursor ion would be the protonated molecule, [M+H]+, at an m/z of approximately 297.35.

Q2: What are the major expected fragment ions for N-Acetyl sulfadiazine-d4?

A2: The fragmentation of N-Acetyl sulfadiazine-d4 is expected to follow similar pathways to the non-deuterated compound, with a +4 Da mass shift for fragments containing the deuterated phenyl ring. Key fragmentation pathways for sulfonamides involve cleavage of the S-N and C-S bonds.[2][3] Based on the fragmentation of N-Acetyl sulfadiazine[1], the expected fragments for the d4 analog are detailed in the table below.

Q3: Can deuterium atoms be exchanged back for hydrogen atoms during analysis?

A3: Yes, hydrogen-deuterium (H/D) back-exchange can occur, particularly when using protic solvents.[4] This can lead to an underestimation of deuterium incorporation and the appearance of unexpected ions in the mass spectrum.[4] It is crucial to use aprotic or deuterated solvents where possible and to minimize the time the sample is in a protic environment.

Q4: Why might the retention time of N-Acetyl sulfadiazine-d4 differ from the non-deuterated standard in LC-MS?

A4: Deuterated compounds can exhibit slightly different retention times in liquid chromatography (LC) compared to their non-deuterated counterparts.[4] This is known as the isotopic effect. In reversed-phase chromatography, deuterated compounds may elute slightly earlier than their non-deuterated analogs.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometric analysis of N-Acetyl sulfadiazine-d4.

Symptom	Possible Cause(s)	Suggested Solution(s)
Unexpected m/z values for precursor or fragment ions.	1. Incorrect calculation of the deuterated molecular weight. 2. In-source H/D back-exchange.[4] 3. Presence of other isotopic labels (e.g., 13C, 15N).	1. Recalculate the expected m/z values for the [M+H]+ and fragment ions, accounting for the four deuterium atoms. 2. Optimize ion source parameters (e.g., temperature) to minimize in-source reactions. Use aprotic or deuterated mobile phases if feasible. 3. Verify the isotopic purity of the standard using high-resolution mass spectrometry.[4]
Low intensity or absence of expected fragment ions.	1. Insufficient collision energy. 2. The compound is not fragmenting as expected under the current conditions.	1. Perform a collision energy optimization experiment to determine the optimal energy for generating the desired fragment ions. 2. Try alternative fragmentation techniques if available (e.g., HCD instead of CID).
Presence of fragments corresponding to non-deuterated N-Acetyl sulfadiazine.	1. Isotopic impurity of the deuterated standard. 2. Significant H/D back-exchange.[4]	1. Check the certificate of analysis for the isotopic purity of your N-Acetyl sulfadiazine-d4 standard. 2. Minimize exposure to protic solvents and optimize MS source conditions.
High variability in quantitative results.	1. Chromatographic separation of the deuterated and non-deuterated compounds.[4] 2. Matrix effects.	1. Ensure that the peak integration windows for both the analyte and the internal standard are appropriate to account for any chromatographic shift. 2. Improve sample clean-up procedures to minimize matrix interference.

Data Presentation

Table 1: Predicted m/z of Major Fragments for N-Acetyl sulfadiazine-d4

Proposed Fragment Structure	Description	N-Acetyl sulfadiazine (m/z) [1]	N-Acetyl sulfadiazine-d4 (predicted m/z)
[C12H12N4O3S+H]+	Protonated Molecule	293.07	297.09
[C8H8NO2S]+	N-acetyl-benzenesulfonyl moiety	198.02	202.04
[C6H5N]+	Aniline moiety	92.05	96.07
[C4H4N3]+	Aminopyrimidine moiety	93.04	93.04

Experimental Protocols

LC-MS/MS Method for Sulfonamide Analysis

A general LC-MS/MS protocol for the analysis of sulfonamides is provided below. Optimization will be required for your specific instrument and application.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) is commonly used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM) is ideal for quantification.

  • Collision Gas: Argon.

  • Collision Energy: This needs to be optimized for N-Acetyl sulfadiazine-d4, but a starting point could be 10-30 eV.[1]

  • MRM Transitions:

    • N-Acetyl sulfadiazine-d4: 297.1 -> 202.0, 297.1 -> 96.1

    • N-Acetyl sulfadiazine (non-deuterated): 293.1 -> 198.0, 293.1 -> 92.0

Visualizations

Caption: A typical experimental workflow for LC-MS/MS analysis.

Caption: Proposed fragmentation pathway of N-Acetyl sulfadiazine-d4.

Caption: Troubleshooting decision tree for N-Acetyl sulfadiazine-d4 analysis.

References

• 1. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation of typical sulfonamide drugs via heterolytic bond cleavage and stepwise rearrangement - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]

N-Acetyl sulfadiazine-d4 derivatization for improved detection

Welcome to the technical support center for the analysis of N-Acetyl sulfadiazine-d4 (B561786). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the derivatization and detection of N-Acetyl sulfadiazine-d4 and related compounds.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl sulfadiazine-d4 and what is its primary application?

A1: N-Acetyl sulfadiazine-d4 is the deuterium-labeled form of N-Acetyl sulfadiazine, which is a metabolite of the antibiotic sulfadiazine. Its primary application in a laboratory setting is as an internal standard for quantitative analysis by techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR).[1] The deuterium (B1214612) labeling provides a distinct mass difference from the endogenous or unlabeled compound, allowing for accurate quantification.

Q2: Can I directly derivatize N-Acetyl sulfadiazine-d4 to improve its detection in LC-MS?

A2: Direct derivatization of N-Acetyl sulfadiazine-d4 to enhance its detection is challenging. Common derivatizing agents used for sulfonamides, such as fluorescamine (B152294) and dansyl chloride, react with primary and secondary amines.[2][3] N-Acetyl sulfadiazine-d4 possesses an amide group, which is generally unreactive under the standard conditions used for these derivatization reactions. Therefore, direct derivatization to improve ionization or add a fluorescent tag is not a standard approach.

Q3: Is it possible to improve the detection of N-Acetyl sulfadiazine-d4 through an indirect derivatization approach?

A3: Yes, an indirect approach involving a hydrolysis step is a viable strategy. This involves the chemical conversion (hydrolysis) of N-Acetyl sulfadiazine-d4 to sulfadiazine-d4, which has a primary aromatic amine group. This primary amine can then be derivatized using reagents like fluorescamine or dansyl chloride. This can significantly enhance the sensitivity of detection, especially for fluorescence-based methods. One study noted that pre-column derivatization with fluorescamine markedly increased the sensitivity for sulfonamide detection.[4]

Q4: What are the advantages and disadvantages of derivatization (via hydrolysis) compared to direct analysis of N-Acetyl sulfadiazine-d4?

A4:

Feature	Direct Analysis of N-Acetyl sulfadiazine-d4	Analysis via Hydrolysis and Derivatization
Pros	- Simpler and faster sample preparation. - Fewer potential sources of error. - Directly measures the target analyte.	- Can significantly increase detection sensitivity.[4] - Allows for the use of highly sensitive fluorescence detection. - May improve chromatographic peak shape and resolution.

| Cons | - May have lower sensitivity for some detection methods. - Potential for ion suppression in complex matrices. | - More complex and time-consuming sample preparation. - Potential for incomplete hydrolysis, leading to inaccurate quantification. - Introduction of additional reagents may increase background noise. |

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the analysis of N-Acetyl sulfadiazine-d4, covering both direct analysis and the hydrolysis-derivatization approach.

Direct Analysis by LC-MS/MS

Problem: Low or No Signal for N-Acetyl sulfadiazine-d4

Possible Cause	Troubleshooting Steps
Inefficient Ionization	- Optimize electrospray ionization (ESI) source parameters. Sulfonamides are typically analyzed in positive ion mode. - Adjust mobile phase composition. The addition of a small amount of formic acid can aid in protonation.
Incorrect MS/MS Transition	- Verify the precursor and product ions for N-Acetyl sulfadiazine-d4. A common approach for deuterated standards is to monitor the transition to a common fragment ion also seen for the unlabeled analyte.
Sample Preparation Issues	- Ensure efficient extraction from the sample matrix. A protein precipitation step followed by solid-phase extraction (SPE) can be effective for cleaning up biological samples.
Matrix Effects	- Dilute the sample to reduce the concentration of interfering matrix components. - Optimize chromatographic separation to resolve N-Acetyl sulfadiazine-d4 from co-eluting matrix components that may cause ion suppression.

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Steps
Secondary Interactions with Column	- Adjust the pH of the mobile phase. The ionization state of the molecule can affect its interaction with the stationary phase. - Ensure the use of a high-quality, end-capped C18 column.
Inappropriate Injection Solvent	- The injection solvent should be of similar or weaker strength than the initial mobile phase to avoid peak distortion.
Column Overload	- Reduce the injection volume or the concentration of the sample.
System Issues	- Check for blockages in the LC system, such as a clogged frit or tubing.[5] - Ensure all fittings are secure to prevent leaks.[6]

Analysis via Hydrolysis and Derivatization

Problem: Low Derivatization Yield

Possible Cause	Troubleshooting Steps
Incomplete Hydrolysis	- Optimize the hydrolysis conditions (e.g., acid concentration, temperature, and time) to ensure complete conversion of N-Acetyl sulfadiazine-d4 to sulfadiazine-d4. Monitor the reaction progress by analyzing aliquots at different time points.
Degradation of Derivatizing Reagent	- Prepare fresh derivatizing reagent solutions. Fluorescamine, for example, hydrolyzes rapidly in aqueous solutions.[7] - Store stock solutions of derivatizing agents under appropriate conditions (e.g., protected from light and moisture).
Incorrect Reaction pH	- The pH of the reaction mixture is critical for derivatization. For fluorescamine and dansyl chloride, a slightly alkaline pH is typically required for the reaction with primary amines.
Presence of Interfering Substances	- Ensure adequate sample cleanup prior to derivatization to remove substances that may react with the derivatizing agent or quench the fluorescence of the derivative.

Experimental Protocols

Sample Preparation for Direct LC-MS/MS Analysis of N-Acetyl sulfadiazine

This protocol is a general guideline and may require optimization for specific matrices.

• Protein Precipitation:

  • To 100 µL of plasma or serum sample, add 300 µL of acetonitrile (B52724) containing the internal standard (N-Acetyl sulfadiazine-d4).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

• Evaporation and Reconstitution:

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Hydrolysis and Derivatization Protocol with Fluorescamine

This protocol is adapted from methods for sulfonamides and should be optimized for N-Acetyl sulfadiazine.

• Hydrolysis:

  • To the sample extract, add an equal volume of 2 M hydrochloric acid.

  • Incubate at 60°C for 30 minutes to hydrolyze the N-acetyl group.[4]

  • Cool the sample and neutralize with an appropriate amount of sodium hydroxide.

• Derivatization:

  • Adjust the pH of the hydrolyzed sample to ~9.0 with a borate (B1201080) buffer.

  • Add a freshly prepared solution of fluorescamine in acetone (B3395972) (e.g., 1 mg/mL).

  • Vortex immediately and allow the reaction to proceed for 15 minutes in the dark at room temperature.

• Analysis:

  • Inject an aliquot of the derivatized sample into the HPLC system with a fluorescence detector or LC-MS.

Data Presentation

Representative LC-MS/MS Parameters for Sulfonamides

The following table provides typical MS/MS parameters for sulfadiazine, the parent compound of N-Acetyl sulfadiazine. These can be used as a starting point for optimizing the detection of N-Acetyl sulfadiazine-d4, expecting a +4 Da shift in the precursor ion.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Sulfadiazine	251.1	156.1	20
Sulfadiazine	251.1	92.1	35
N-Acetyl sulfadiazine-d4 (Predicted)	297.1	156.1	~25
N-Acetyl sulfadiazine-d4 (Predicted)	297.1	92.1	~40

Note: Collision energies are instrument-dependent and require optimization.

Visualizations

Experimental Workflow for N-Acetyl sulfadiazine-d4 Analysis

Caption: Workflow for direct vs. indirect analysis of N-Acetyl sulfadiazine-d4.

Troubleshooting Logic for Low Signal in LC-MS

Caption: Troubleshooting workflow for low signal of N-Acetyl sulfadiazine-d4 in LC-MS.

References

• 1. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. lcms.cz [lcms.cz]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: N-Acetyl Sulfadiazine-d4 Adduct Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering N-Acetyl sulfadiazine-d4 (B561786) adduct formation during mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl sulfadiazine-d4 and what is its primary application?

N-Acetyl sulfadiazine-d4 is the deuterium-labeled form of N-Acetyl sulfadiazine, which is a metabolite of the antibiotic sulfadiazine.[1] Its primary use in a laboratory setting is as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[2] The use of a stable isotopically labeled internal standard, such as a deuterated version, is considered the gold standard in quantitative bioanalysis as it can account for variability during sample extraction, chromatography, and ionization.

Q2: What are adducts in LC-MS analysis and why are they a concern for N-Acetyl sulfadiazine-d4?

In the context of electrospray ionization mass spectrometry (ESI-MS), adducts are ions formed when the target molecule, N-Acetyl sulfadiazine-d4, associates with other ions present in the sample or mobile phase.[3] Common adducts include those formed with sodium ([M+Na]⁺), potassium ([M+K]⁺), and ammonium (B1175870) ([M+NH₄]⁺).

Adduct formation is a concern because it can:

• Split the analyte signal: The ion intensity of your target molecule is distributed across multiple species (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺), reducing the sensitivity for the desired protonated or deprotonated molecule.[3]

• Complicate data interpretation: The presence of multiple adduct peaks can make mass spectra more complex and difficult to interpret.

• Compromise quantitative accuracy: If the formation of adducts is not consistent across samples and standards, it can lead to inaccurate and imprecise quantification.

Q3: Why am I seeing significant sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts with N-Acetyl sulfadiazine-d4?

The formation of sodium and potassium adducts is a common phenomenon in ESI-MS.[4] The primary sources of these alkali metal ions are often contaminants from:

• Glassware: Glass can leach sodium and potassium ions into your samples and mobile phases.[4]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of sodium and potassium salts.

• Sample Matrix: Biological samples inherently contain high concentrations of various salts.[3]

• HPLC System: Over time, salts can build up within the LC system, including tubing, fittings, and the column.

Troubleshooting Guide

Problem 1: High abundance of sodium ([M+Na]⁺) and/or potassium ([M+K]⁺) adducts, leading to low sensitivity for the protonated molecule ([M+H]⁺).

Potential Cause	Recommended Solution
Contamination from Glassware	Whenever possible, use polypropylene (B1209903) or other plastic vials and containers for sample preparation and mobile phase storage to avoid leaching of alkali metals.[4]
Impure Solvents and Reagents	Use high-purity, LC-MS grade solvents and reagents to minimize metal ion contamination.
Salt Buildup in LC-MS System	Flush the LC system and column with a cleaning solution. A recommended procedure is to wash the column with a solution of 50/50 methanol (B129727)/0.1% formic acid.[5]
High Salt Content in Sample	Implement a robust sample preparation method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove excess salts before analysis.
Inappropriate Mobile Phase Composition	Add a small amount of a volatile salt, like ammonium acetate (B1210297) or ammonium formate, to the mobile phase. The ammonium ions can outcompete sodium and potassium ions for adduction with the analyte, promoting the formation of [M+NH₄]⁺ or [M+H]⁺. An optimal concentration of ammonium acetate is around 0.5 mM to avoid ion suppression.[6] Alternatively, acidifying the mobile phase with 0.1% formic acid can provide an excess of protons and favor the formation of the [M+H]⁺ ion.[3]
Choice of Organic Solvent	If using methanol as the organic solvent in your mobile phase, consider replacing it with acetonitrile. Methanol has been shown to result in a higher degree of sodium adduct formation compared to acetonitrile.[6]

Problem 2: Inconsistent adduct formation between samples and calibrants, leading to poor quantitative reproducibility.

Potential Cause	Recommended Solution
Variable Salt Concentrations in Samples	Ensure that the sample preparation procedure is consistent and effective at removing interfering matrix components. For biological samples with high and variable salt content, a desalting step is crucial.
Inconsistent Mobile Phase Preparation	Prepare mobile phases fresh and from the same source of solvents and additives for the entire analytical run to ensure consistency.
Carryover from Previous Injections	Implement a robust needle wash protocol and inject blank samples between analytical runs to check for carryover of salts or analytes.

Experimental Protocols

Protocol 1: Sample Preparation of N-Acetyl Sulfadiazine-d4 from a Biological Matrix (e.g., Milk) using LLE

This protocol is adapted from methods for sulfonamide analysis in milk.

• Sample Aliquoting: Transfer 5 mL of the sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Spike the sample with the N-Acetyl sulfadiazine-d4 internal standard solution.

• Extraction: Add 10 mL of an acetonitrile:ethyl acetate (6:4 v/v) mixture to the tube.

• Vortexing: Vortex the mixture thoroughly for 1 minute to ensure proper mixing and extraction.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes to separate the organic layer and precipitate proteins.[7]

• Supernatant Transfer: Carefully transfer 6 mL of the upper organic supernatant to a clean 15 mL centrifuge tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Defatting: Add 1.5 mL of n-hexane to the dried residue and vortex for 1 minute. Then, add 1.5 mL of 10% (v/v) aqueous methanol and vortex for another minute.[7]

• Final Extraction: Centrifuge the biphasic solution at 14,000 rpm for 5 minutes.

• Sample for Analysis: Transfer 500 µL of the lower aqueous methanol layer to an LC vial for analysis.[7]

Protocol 2: General LC-MS/MS Method for Sulfonamide Analysis

This is a general starting point for method development for N-Acetyl sulfadiazine-d4.

• LC Column: ODS-EP 5 µm, 100 x 2.1 mm column or equivalent C18 column.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient: A gradient elution is typically used, starting with a higher percentage of Mobile Phase A and ramping up the percentage of Mobile Phase B to elute the analyte.

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• MS/MS Mode: Multiple Reaction Monitoring (MRM) for quantification.

Data Summary

Common Adducts of N-Acetyl Sulfadiazine-d4 in ESI-MS

Adduct Type	Adduct Ion	Nominal Mass Shift
Protonated	[M+H]⁺	+1
Sodiated	[M+Na]⁺	+23
Potassiated	[M+K]⁺	+39
Ammoniated	[M+NH₄]⁺	+18

Note: The exact mass-to-charge ratio will depend on the exact mass of N-Acetyl sulfadiazine-d4 and the adduct.

Visualizations

Caption: Ionization and adduct formation pathway in ESI-MS.

Caption: Troubleshooting decision tree for adduct formation.

References

• 1. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. learning.sepscience.com [learning.sepscience.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. support.waters.com [support.waters.com]
• 6. support.waters.com [support.waters.com]
• 7. acgpubs.org [acgpubs.org]

Reference Data & Comparative Studies

N-Acetyl Sulfadiazine-d4 vs. Non-Deuterated Standard: A Comparative Guide for Bioanalytical Applications

For researchers, scientists, and drug development professionals engaged in pharmacokinetic and metabolic studies, the choice of an appropriate internal standard is critical for achieving accurate and reliable quantitative results. This guide provides an objective comparison of N-Acetyl sulfadiazine-d4 (B561786) and its non-deuterated counterpart when used as internal standards in bioanalytical assays, with a focus on supporting experimental data and detailed methodologies.

N-Acetyl sulfadiazine (B1682646) is the primary metabolite of the widely used sulfonamide antibiotic, sulfadiazine.[1] Accurate quantification of both the parent drug and its metabolite is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. In modern bioanalytical techniques, particularly liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled internal standards are considered the gold standard for quantification.[2] N-Acetyl sulfadiazine-d4, a deuterated form of the metabolite, serves as such an internal standard.[3]

The Fundamental Difference: The Role of Deuterium Labeling

The key distinction between N-Acetyl sulfadiazine-d4 and its non-deuterated version lies in the substitution of four hydrogen atoms with their heavier isotope, deuterium. This seemingly minor structural modification does not alter the chemical properties of the molecule but provides a crucial mass shift that is detectable by a mass spectrometer. This mass difference allows for the simultaneous measurement of the analyte (non-deuterated N-Acetyl sulfadiazine) and the internal standard (N-Acetyl sulfadiazine-d4) in the same sample, enabling precise quantification by correcting for variations during sample preparation and analysis.

Performance Comparison: The Superiority of the Deuterated Standard

The use of a deuterated internal standard like N-Acetyl sulfadiazine-d4 offers significant advantages over a non-deuterated standard, primarily in mitigating matrix effects and improving data accuracy and precision.

Performance Parameter	N-Acetyl Sulfadiazine-d4 (Deuterated IS)	Non-Deuterated N-Acetyl Sulfadiazine (as IS)
Matrix Effect Compensation	Excellent	Poor to Moderate
Co-elution with Analyte	Nearly identical retention time	Identical retention time
Extraction Recovery	Closely mimics the analyte	Identical to the analyte
Ionization Efficiency	Similar to the analyte, minimizing differential suppression/enhancement	Identical to the analyte
Accuracy	High	Can be compromised by matrix effects
Precision	High (Low %CV)	Can be variable depending on matrix
Risk of Cross-Interference	Minimal, due to mass difference	High, indistinguishable from the analyte by MS

Experimental Evidence: Mitigating Matrix Effects

Matrix effects, caused by co-eluting endogenous components in a biological sample, can significantly impact the ionization of the analyte in the mass spectrometer, leading to inaccurate quantification. A deuterated internal standard co-elutes with the analyte and experiences the same matrix effects, allowing for effective normalization of the signal.

Experimental Protocols

Quantification of N-Acetyl Sulfadiazine in Plasma using LC-MS/MS

This protocol outlines a typical method for the analysis of N-Acetyl sulfadiazine in a biological matrix, employing N-Acetyl sulfadiazine-d4 as the internal standard.

a. Sample Preparation:

• To 100 µL of plasma sample, add 10 µL of N-Acetyl sulfadiazine-d4 internal standard solution (e.g., 1 µg/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

b. LC-MS/MS Conditions:

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte from other matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

• MRM Transitions:

  • N-Acetyl sulfadiazine: Precursor ion > Product ion (e.g., m/z 293.1 > 156.1)

  • N-Acetyl sulfadiazine-d4: Precursor ion > Product ion (e.g., m/z 297.1 > 160.1)

c. Data Analysis:

The concentration of N-Acetyl sulfadiazine is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed using known concentrations of the non-deuterated standard and a fixed concentration of the deuterated internal standard.

Visualizing the Workflow and Metabolic Pathway

To better understand the experimental process and the metabolic context, the following diagrams are provided.

Caption: Experimental workflow for the quantification of N-Acetyl sulfadiazine.

Caption: Metabolic pathway of Sulfadiazine to N-Acetyl sulfadiazine.

Conclusion

For researchers requiring high accuracy and precision in the quantification of N-Acetyl sulfadiazine, the use of its deuterated analog, N-Acetyl sulfadiazine-d4, as an internal standard is strongly recommended. Its ability to co-elute with the analyte and behave similarly during sample processing and analysis effectively compensates for matrix effects and other sources of variability, leading to more reliable and robust data. While the initial cost of a deuterated standard may be higher, the improved data quality and reduced need for extensive method re-validation often justify the investment in the long run.

References

• 1. Acetylsulfadiazine | C12H12N4O3S | CID 64952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. vliz.be [vliz.be]
• 3. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison: Cross-Validation of N-Acetyl Sulfadiazine-d4 and a Structural Analog as Internal Standards in Bioanalytical Methods

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) is a critical factor influencing the accuracy and precision of quantitative liquid chromatography-mass spectrometry (LC-MS/MS) assays. This guide provides an objective comparison of the performance of a deuterated internal standard, N-Acetyl sulfadiazine-d4 (B561786), against a non-deuterated structural analog for the quantification of N-Acetyl sulfadiazine (B1682646) or other sulfonamides in biological matrices.

Stable isotope-labeled internal standards, such as N-Acetyl sulfadiazine-d4, are widely regarded as the "gold standard" in bioanalysis.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations during sample preparation, chromatography, and ionization.[2][3] In contrast, structural analogs, while often more readily available and less expensive, may exhibit different behaviors during the analytical process, potentially compromising data quality.[4]

This guide will delve into the experimental data and methodologies required to perform a cross-validation of analytical methods employing these two types of internal standards. Cross-validation is a crucial process to ensure that two different analytical methods yield equivalent results, which is vital when transferring methods between laboratories or updating an existing method.[5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard like N-Acetyl sulfadiazine-d4 lies in its ability to co-elute with the analyte, thereby experiencing and correcting for the same degree of matrix effects—the suppression or enhancement of ionization caused by co-eluting components of the biological matrix.[3] A structural analog, due to differences in its chemical structure, may have a different retention time and be affected differently by the matrix, leading to less accurate quantification.

The following table summarizes the expected performance characteristics based on typical bioanalytical method validation parameters when comparing a method using N-Acetyl sulfadiazine-d4 as an IS versus a method using a non-deuterated structural analog (e.g., another sulfonamide like sulfamerazine).[6]

Validation Parameter	Method with N-Acetyl sulfadiazine-d4 (Deuterated IS)	Method with Structural Analog (Non-Deuterated IS)	Rationale for Difference
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	Deuterated IS more effectively compensates for matrix effects and variability in extraction recovery.
Precision (%RSD)	Typically <10%	Can be >15%	Co-elution of the deuterated IS with the analyte leads to better correction for run-to-run and sample-to-sample variations.
Matrix Effect (CV of IS-normalized matrix factor)	≤15%	Often >15%	The nearly identical ionization properties of the deuterated IS and analyte result in more consistent compensation for ion suppression or enhancement across different biological samples.
Recovery	Consistent and tracks analyte recovery	May be variable and not truly reflect analyte recovery	Differences in physicochemical properties can lead to differential extraction efficiencies between the analyte and a structural analog IS.
Selectivity	High	Prone to interference	A structural analog may have a different mass transition that could be subject to interference from other matrix components.

Experimental Protocols for Cross-Validation

To objectively compare the two methods, a series of validation experiments must be conducted. The following are detailed methodologies for key experiments.

Evaluation of Matrix Effects

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.

Protocol:

• Sample Preparation:

  • Obtain blank biological matrix (e.g., plasma) from at least six different sources.

  • Prepare three sets of samples:

    • Set A: Analyte and IS spiked into a neat solution (e.g., mobile phase).

    • Set B: Blank matrix extract with the analyte and IS added post-extraction.

    • Set C: Blank matrix spiked with the analyte and IS before extraction.

• Analysis: Analyze all samples using the respective LC-MS/MS methods.

• Calculation:

  • Matrix Factor (MF): Calculate the MF by dividing the peak area of the analyte in Set B by the peak area in Set A.

  • IS-Normalized Matrix Factor: Calculate this by dividing the MF of the analyte by the MF of the IS for each matrix source.

  • Coefficient of Variation (CV): Determine the CV of the IS-normalized matrix factor across the different matrix sources. A lower CV indicates better compensation for matrix effects.

Assessment of Accuracy and Precision

Objective: To determine the closeness of the measured values to the true concentration (accuracy) and the degree of scatter in the measurements (precision).

Protocol:

• Sample Preparation:

  • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) by spiking the analyte into the biological matrix.

• Analysis:

  • Analyze five replicates of each QC level in three separate analytical runs.

• Calculation:

  • Accuracy: Expressed as the percentage of the measured concentration relative to the nominal concentration (%Bias).

  • Precision: Expressed as the relative standard deviation (%RSD) for both intra-run and inter-run analyses.

Cross-Validation Workflow

The process of cross-validating two analytical methods can be visualized as a systematic workflow to ensure the comparability of results.

Workflow for the cross-validation of two analytical methods.

Logical Framework for Internal Standard Selection

The decision to use a deuterated internal standard over a structural analog is based on a logical progression that prioritizes data quality and reliability.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of sulfadiazine and N4-acetylsulfadiazine in biological fluids by liquid chromatography on silica gel with an aqueous buffer as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to N-Acetyl Sulfadiazine-d4 for Enhanced Accuracy and Precision

For researchers, scientists, and drug development professionals, the paramount importance of accurate and precise quantification of analytes in biological matrices cannot be overstated. In the realm of sulfonamide analysis, the choice of an appropriate internal standard is critical to achieving reliable data. This guide provides an objective comparison of analytical performance when utilizing N-Acetyl Sulfadiazine-d4 as an internal standard, supported by experimental data and detailed protocols.

The inherent variability in sample preparation and instrument response can significantly impact the reliability of quantitative bioanalysis. The use of a stable isotope-labeled internal standard, such as N-Acetyl Sulfadiazine-d4, is a widely accepted best practice in mass spectrometry-based quantification. By closely mimicking the chemical and physical properties of the analyte of interest, N-Acetyl Sulfadiazine-d4 co-elutes and experiences similar ionization effects, effectively compensating for variations and leading to superior accuracy and precision.

Comparative Analysis of Quantitative Methods

The following tables summarize the performance characteristics of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of sulfadiazine (B1682646) and other sulfonamides. The data highlights the enhanced accuracy and precision achieved when employing a deuterated internal standard like N-Acetyl Sulfadiazine-d4 compared to methods relying on other internal standards or external calibration.

Table 1: Accuracy of Sulfadiazine Quantification

Analytical Method	Internal Standard	Matrix	Spiked Concentration (ng/mL)	Mean Recovery (%)	Reference
LC-MS/MS	Sulfadiazine-d4	Milk	10	95.8	[1]
LC-MS/MS	Sulfadiazine-d4	Milk	50	102.3	[1]
LC-MS/MS	Sulfadiazine-d4	Milk	100	98.7	[1]
LC-MS/MS	Sulfapyridine	Meat	50	92.5	[2]
LC-MS/MS	Sulfapyridine	Meat	100	105.1	[2]
LC-UV	Sulfamerazine	Plasma	2000	96.0 - 104.0	[3]

Table 2: Precision of Sulfadiazine Quantification

Analytical Method	Internal Standard	Matrix	Spiked Concentration (ng/mL)	Intra-day RSD (%)	Inter-day RSD (%)	Reference
LC-MS/MS	Sulfadiazine-d4	Milk	10 - 100	< 7.5	< 12.7	[1]
LC-MS/MS	Sulfapyridine	Meat	50 - 100	< 12.3	Not Reported	[2]
LC-UV	Sulfamerazine	Plasma	2000	4.0	Not Reported	[3]

RSD: Relative Standard Deviation

The data clearly indicates that methods employing a deuterated internal standard like Sulfadiazine-d4 consistently achieve high recovery rates and low relative standard deviations, signifying superior accuracy and precision.

The Role of an Ideal Internal Standard

The use of a stable isotope-labeled internal standard is fundamental to robust bioanalytical method development. The diagram below illustrates how an ideal internal standard, such as N-Acetyl Sulfadiazine-d4, mitigates common sources of error in LC-MS/MS analysis.

Caption: The role of an ideal internal standard in mitigating analytical variability.

Experimental Workflow for Sulfonamide Quantification

A typical workflow for the quantification of sulfonamides in a biological matrix using LC-MS/MS with an internal standard is depicted below. This process ensures the removal of interfering substances and accurate measurement of the analyte.

Caption: A generalized workflow for sulfonamide quantification using LC-MS/MS.

Detailed Experimental Protocol: LC-MS/MS Quantification of Sulfadiazine in Milk

This section provides a representative experimental protocol for the determination of sulfadiazine in milk using N-Acetyl Sulfadiazine-d4 as an internal standard.[1]

1. Sample Preparation (Protein Precipitation)

• To 1 mL of milk sample, add 10 µL of N-Acetyl Sulfadiazine-d4 internal standard solution (1 µg/mL in methanol).

• Add 3 mL of acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 500 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity LC System or equivalent.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer (e.g., Agilent 6460 or equivalent).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Sulfadiazine: Precursor ion > Product ion (specific m/z values to be optimized).

  • N-Acetyl Sulfadiazine-d4: Precursor ion > Product ion (specific m/z values to be optimized).

3. Data Analysis

• Quantification is performed by calculating the peak area ratio of the analyte (sulfadiazine) to the internal standard (N-Acetyl Sulfadiazine-d4).

• A calibration curve is constructed by plotting the peak area ratios against the corresponding concentrations of the calibration standards.

References

• 1. acgpubs.org [acgpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of sulfadiazine and N4-acetylsulfadiazine in biological fluids by liquid chromatography on silica gel with an aqueous buffer as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Ionization Sources for N-Acetyl Sulfadiazine-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals: A Data-Supported Comparison of ESI and APCI for the Mass Spectrometric Analysis of N-Acetyl Sulfadiazine-d4 (B561786).

In the quantitative analysis of N-Acetyl sulfadiazine-d4, a deuterated internal standard for the sulfonamide antibiotic sulfadiazine (B1682646), the choice of ionization source for mass spectrometry is a critical parameter influencing sensitivity and reliability. This guide provides an objective comparison of two common atmospheric pressure ionization (API) techniques: Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), supported by experimental findings for sulfonamides.

Executive Summary

For the analysis of N-Acetyl sulfadiazine-d4 and related sulfonamides, experimental evidence suggests that Atmospheric Pressure Chemical Ionization (APCI) is the more effective ionization source compared to Electrospray Ionization (ESI) . A study comparing ionization methods for the determination of five common sulfonamides in a complex matrix like beef meat concluded that APCI provided superior separation efficiency and detection sensitivity[1]. While ESI is a viable technique, APCI is less susceptible to matrix effects and can offer enhanced performance for this class of compounds.

Quantitative Data Comparison

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Rationale
Sensitivity	Moderate to Good	Good to Excellent	Studies on sulfonamides have shown APCI to be more effective in terms of detection sensitivity[1].
Matrix Effects	More Susceptible	Less Susceptible	APCI is generally known to be less prone to ion suppression from matrix components compared to ESI[2][3].
Analyte Polarity Suitability	Polar to moderately polar compounds	Moderately polar to non-polar compounds	N-Acetyl sulfadiazine-d4 has moderate polarity, making it suitable for both, but APCI often excels for such analytes.
Thermal Stability Requirement	Suitable for thermally labile compounds	Requires thermal stability of the analyte	N-Acetyl sulfadiazine is a thermally stable molecule.
Ionization Mechanism	Ionization from solution phase	Gas-phase chemical ionization	The gas-phase ionization in APCI can be more efficient for certain analytes.

Mandatory Visualization

Caption: Workflow for comparing ionization sources for N-Acetyl sulfadiazine-d4 analysis.

Experimental Protocols

The following is a representative experimental protocol for the analysis of sulfonamides using Liquid Chromatography-Mass Spectrometry (LC-MS), with a focus on conditions favorable for APCI.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Sample Pre-treatment: Homogenize 5 g of tissue sample with 20 mL of extraction solution (e.g., acetonitrile/water, 80/20, v/v).

• Centrifugation: Centrifuge the homogenate at 4000 rpm for 10 minutes.

• Extraction: Collect the supernatant and repeat the extraction of the pellet with another 20 mL of the extraction solution. Combine the supernatants.

• Evaporation: Evaporate the combined supernatants to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of mobile phase A.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of water.

• Sample Loading: Load the reconstituted sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove interfering substances.

• Elution: Elute the analytes with 5 mL of methanol.

• Final Preparation: Evaporate the eluate to dryness and reconstitute in 1 mL of the initial mobile phase for LC-MS analysis.

2. Liquid Chromatography (LC) Conditions

• LC System: Agilent 1200 series or equivalent.

• Column: C18 column (e.g., 150 mm x 2.1 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-10 min: 10-90% B (linear gradient)

  • 10-12 min: 90% B

  • 12.1-15 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

3. Mass Spectrometry (MS) Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI).

• Polarity: Positive ion mode.

• Nebulizer Gas (Nitrogen): 60 psi.

• Vaporizer Temperature: 400°C.

• Drying Gas (Nitrogen) Flow: 5 L/min.

• Drying Gas Temperature: 350°C.

• Capillary Voltage: 4000 V.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Acetyl sulfadiazine-d4: To be determined by direct infusion. As a starting point, the transition for N-Acetyl sulfadiazine (non-deuterated) can be optimized. For sulfadiazine, a known transition is m/z 251 -> 156. The acetylated form will have a different precursor ion.

  • Internal Standard (IS): The use of a stable isotope-labeled internal standard like N-Acetyl sulfadiazine-d4 is crucial for accurate quantification.

Signaling Pathways and Logical Relationships

The process of selecting an optimal ionization source involves a logical progression from understanding the analyte's properties to experimental verification. The provided Graphviz diagram illustrates this workflow, starting from sample preparation, through chromatographic separation, and parallel evaluation of ESI and APCI, leading to data-driven selection of the most suitable technique.

Conclusion

Based on the available literature for sulfonamides, APCI is the recommended ionization source for the quantitative analysis of N-Acetyl sulfadiazine-d4 , particularly in complex biological matrices. It is expected to provide higher sensitivity and be less affected by matrix interference compared to ESI. However, for initial method development, it is always prudent to perform a direct comparison of both ionization sources with the specific matrix and instrumentation available in the laboratory to confirm the optimal conditions. The use of a deuterated internal standard such as N-Acetyl sulfadiazine-d4 is essential to correct for any matrix effects and ensure the accuracy and precision of the analytical method.

References

• 1. Comparison of separation conditions and ionization methods for the liquid chromatography-mass spectrometric determination of sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Matrix effect in LC-ESI-MS and LC-APCI-MS with off-line and on-line extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Sulfonamide Analysis: A Comparative Guide to N-Acetyl sulfadiazine-d4 and Other Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of sulfonamides, the choice of an internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of N-Acetyl sulfadiazine-d4 (B561786), a deuterated stable isotope-labeled internal standard, with other common internal standards, supported by established analytical principles and experimental data from various studies.

In liquid chromatography-mass spectrometry (LC-MS) based quantification, an internal standard (IS) is essential to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. The two primary types of internal standards used for sulfonamide analysis are stable isotope-labeled (SIL) standards, such as N-Acetyl sulfadiazine-d4, and structural analogue standards.

N-Acetyl sulfadiazine-d4 is the deuterium-labeled form of N-Acetyl sulfadiazine, a major metabolite of the widely used antibiotic sulfadiazine. As a SIL internal standard, it is chemically identical to the analyte's metabolite, with the only significant difference being a slightly higher mass due to the deuterium (B1214612) atoms. This near-identical nature is the foundation of its superior performance in analytical assays.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The scientific consensus, supported by numerous studies in bioanalysis, is that stable isotope-labeled internal standards provide superior assay performance compared to structural analogues.[1] This is primarily due to their ability to more effectively compensate for matrix effects—the suppression or enhancement of the analyte's signal caused by co-eluting compounds from the sample matrix.

Performance Metric	N-Acetyl sulfadiazine-d4 (Deuterated IS)	Structural Analogue IS (e.g., Sulfapyridine)	Rationale
Matrix Effect Compensation	Excellent	Variable to Poor	N-Acetyl sulfadiazine-d4 co-elutes with the analyte/metabolite, experiencing the same ion suppression or enhancement. Structural analogues have different retention times and are affected differently by the matrix.
Recovery Correction	Excellent	Variable	Due to its near-identical chemical properties, N-Acetyl sulfadiazine-d4 closely mimics the extraction efficiency of the analyte across various conditions. Differences in the physicochemical properties of structural analogues can lead to inconsistent recovery relative to the analyte.
Precision (RSD%)	Typically <15%	Can be >15%, especially in complex matrices	Better correction for variability leads to lower relative standard deviations and more reproducible results.
Accuracy (% Bias)	High (typically within ±15%)	Can be significantly biased	More effective correction for matrix effects and recovery losses results in a more accurate measurement of the true analyte concentration.
Specificity	High	Potential for interference	As a distinct mass is monitored, there is a lower chance of isobaric interference compared to a different chemical compound.
Cost & Availability	Higher cost, may require custom synthesis	Generally lower cost and more readily available	The synthesis of isotopically labeled standards is more complex and expensive.

Experimental Protocols

To objectively compare the performance of internal standards, a validation experiment evaluating matrix effects is crucial. Below is a detailed methodology for such an experiment, followed by a general protocol for sulfonamide analysis in a biological matrix using a deuterated internal standard.

Key Experiment: Evaluation of Matrix Effects

Objective: To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma, milk).

Methodology:

• Sample Sets Preparation:

  • Set 1 (Neat Solution): Prepare solutions of the sulfonamide analytes and the internal standards (N-Acetyl sulfadiazine-d4 and a structural analogue) in a clean solvent (e.g., methanol/water) at a known concentration.

  • Set 2 (Post-extraction Spike): Extract blank matrix samples from multiple sources. Spike the extracted blank matrix with the sulfonamide analytes and internal standards at the same concentration as in Set 1.

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analytes and internal standards:

    • MF = (Peak Area in Set 2) / (Peak Area in Set 1)

  • Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF) for each analyte using both the deuterated and non-deuterated internal standard.

  • Calculate the Coefficient of Variation (CV) of the IS-Normalized MF across the different matrix sources for both internal standards.

A lower CV for the IS-Normalized MF indicates better compensation for the variability of the matrix effect.

General Experimental Protocol for Sulfonamide Analysis in Milk

This protocol describes a typical procedure for the extraction and analysis of sulfonamide residues in milk using a deuterated internal standard like N-Acetyl sulfadiazine-d4.

• Sample Preparation:

  • Pipette 5 mL of milk into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Spike the sample with the deuterated internal standard solution (e.g., N-Acetyl sulfadiazine-d4).

  • Add 10 mL of a 6:4 (v/v) mixture of acetonitrile (B52724) and ethyl acetate.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

• Extraction:

  • Transfer 6 mL of the supernatant to a clean 15 mL centrifuge tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 1 mL of the initial mobile phase.

  • Vortex to dissolve and transfer to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • LC System: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for each sulfonamide and the internal standard.

Visualizing the Workflow and Concepts

To better understand the experimental process and the rationale behind choosing a deuterated internal standard, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]

N-Acetyl Sulfadiazine-d4: A Comparison Guide for Bioanalytical Method Validation in Regulatory Submissions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Acetyl sulfadiazine-d4 (B561786), a stable isotope-labeled (SIL) internal standard, against non-deuterated alternatives for the bioanalysis of sulfadiazine (B1682646) and its primary metabolite, N-acetyl sulfadiazine. The information presented is intended to support the validation of analytical methods for regulatory submission, adhering to guidelines from major regulatory bodies such as the FDA and EMA.

The Critical Role of Internal Standards in Bioanalysis

In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for correcting variability during sample preparation and analysis. The ideal IS mimics the physicochemical properties of the analyte, ensuring that it is equally affected by variations in extraction recovery, matrix effects, and instrument response. For the analysis of sulfadiazine, a synthetic sulfonamide antibiotic, and its metabolite, N-acetyl sulfadiazine, the choice of IS is critical for data accuracy and reliability.

Stable isotope-labeled internal standards, such as N-Acetyl sulfadiazine-d4, are widely considered the "gold standard" in bioanalysis.[1] They are chemically identical to the analyte, with the only difference being the presence of heavier isotopes (in this case, deuterium), which allows them to be distinguished by a mass spectrometer. This near-identical nature provides superior accuracy and precision compared to other alternatives like structural analogs.

Performance Comparison: N-Acetyl Sulfadiazine-d4 vs. Non-Deuterated Internal Standards

The primary alternative to a SIL-IS is a structural analog, a compound with a similar but not identical chemical structure to the analyte. For sulfadiazine analysis, a potential structural analog could be another sulfonamide, such as sulfamethazine. The following tables summarize the expected quantitative performance differences between N-Acetyl sulfadiazine-d4 and a hypothetical non-deuterated structural analog IS.

Table 1: Comparison of Key Validation Parameters

Parameter	N-Acetyl Sulfadiazine-d4 (Deuterated IS)	Non-Deuterated Structural Analog IS	Rationale
Matrix Effect	High compensation	Variable compensation	The SIL-IS co-elutes with the analyte, experiencing the same ion suppression or enhancement. Structural analogs may have different retention times and ionization efficiencies, leading to poor compensation.
Extraction Recovery	Highly consistent with analyte	Can be different from analyte	Minor differences in polarity between the analog and the analyte can lead to different recoveries during sample preparation.
Precision (%CV)	Typically <5%	Can be >15%	Better correction for variability leads to lower coefficient of variation in quality control samples.
Accuracy (%Bias)	Typically within ±5%	Can be up to ±20%	More reliable correction results in measured concentrations being closer to the true value.
Regulatory Acceptance	Preferred by FDA and EMA	Acceptable with thorough justification	Regulatory bodies recognize the superiority of SIL-IS for robust bioanalytical methods.

Table 2: Illustrative Experimental Data on Matrix Effect Compensation

This table presents hypothetical but representative data on the matrix factor (MF) variability across different lots of plasma, a key indicator of an internal standard's ability to compensate for matrix effects. A lower coefficient of variation (CV) for the IS-normalized MF indicates better performance.

Plasma Lot	Analyte Peak Area (Analyte Alone)	Analyte Peak Area (with Deuterated IS)	Analyte Peak Area (with Analog IS)	IS-Normalized MF (Deuterated)	IS-Normalized MF (Analog)
1	85,000	87,000	90,000	1.02	1.06
2	78,000	80,000	75,000	1.03	0.96
3	92,000	93,000	98,000	1.01	1.07
4	81,000	83,000	80,000	1.02	0.99
5	88,000	89,000	95,000	1.01	1.08
Mean	1.02	1.03
%CV	0.8%	4.9%

Experimental Protocols

The following is a representative experimental protocol for the determination of sulfadiazine and N-acetyl sulfadiazine in human plasma using LC-MS/MS with N-Acetyl sulfadiazine-d4 as an internal standard.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 10 µL of a 1 µg/mL solution of N-Acetyl sulfadiazine-d4 in methanol.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transitions:

  • Sulfadiazine: [Precursor ion] -> [Product ion]

  • N-acetyl sulfadiazine: [Precursor ion] -> [Product ion]

  • N-Acetyl sulfadiazine-d4: [Precursor ion+4] -> [Product ion+4]

Method Validation

The method should be validated according to the latest FDA, EMA, and ICH M10 guidelines, assessing the following parameters:

• Selectivity

• Linearity and Range

• Accuracy and Precision

• Matrix Effect

• Extraction Recovery

• Stability (freeze-thaw, short-term, long-term, and post-preparative)

Visualizations

Sulfadiazine Metabolism

The primary metabolic pathway for sulfadiazine in humans is N-acetylation, catalyzed by the N-acetyltransferase 2 (NAT2) enzyme, to form N-acetyl sulfadiazine.

Metabolic pathway of Sulfadiazine.

Bioanalytical Workflow

The following diagram illustrates the typical workflow for a bioanalytical method using an internal standard.

Bioanalytical workflow using an internal standard.

Conclusion

For regulatory submissions requiring the bioanalysis of sulfadiazine and its metabolites, the use of a stable isotope-labeled internal standard such as N-Acetyl sulfadiazine-d4 is highly recommended. Its near-identical physicochemical properties to the analyte lead to superior performance in compensating for matrix effects and extraction variability, resulting in more accurate and precise data. While structural analogs may be used, they require extensive validation to demonstrate their suitability and may not provide the same level of data robustness, which is a key consideration for regulatory scrutiny. The initial investment in a SIL-IS is often justified by the increased reliability of the data and a smoother regulatory review process.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Liquid Chromatography Columns for the Analysis of N-Acetyl Sulfadiazine-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various Liquid Chromatography (LC) columns for the analysis of N-Acetyl sulfadiazine-d4 (B561786), a deuterated internal standard crucial for quantitative bioanalysis. The selection of an appropriate LC column is paramount for achieving optimal separation, sensitivity, and reproducibility in analytical methods. This document summarizes key performance data from published studies on sulfonamide analysis and provides detailed experimental protocols to aid in column selection and method development.

Performance Comparison of LC Columns for Sulfonamide Analysis

The following table summarizes the characteristics and reported performance of different types of LC columns commonly used for the analysis of sulfonamides, the class of compounds to which N-Acetyl sulfadiazine-d4 belongs. While specific performance for N-Acetyl sulfadiazine-d4 may vary, this data provides a strong foundation for initial column screening.

Column Type	Stationary Phase Chemistry	Typical Dimensions	Mobile Phase Composition (Typical)	Reported Performance for Sulfonamides (Range)	Key Advantages
C18 (Reversed-Phase)	Octadecylsilane	150 x 4.6 mm, 5 µm[1]	A: Water with 0.1% Formic or Acetic AcidB: Acetonitrile or Methanol[1][2]	LOD: 0.02 - 79.5 µg/kg[1][3]LOQ: 0.08 - 89.9 µg/kg[1][3]Recovery: 65.2 - 117.8%[4]Precision (RSD): 2.7 - 14.9%[1]	Robust, versatile, and widely available. Extensive literature support for sulfonamide analysis.[1][4]
Phenyl-Hexyl	Phenyl-Hexyl	5 µm, 4.6 x 150 mm[2]	A: Water with 0.1% Formic AcidB: Acetonitrile or Methanol (B129727)	Offers alternative selectivity to C18 columns.[5]	Provides unique π-π interactions, which can improve separation of aromatic compounds like sulfonamides.[5][6]
Pentafluorophenyl (PFP)	Pentafluorophenyl	3 µm, 150 x 2 mm[4]	A: 0.01% Acetic Acid in WaterB: Acetonitrile[4]	LOD: 1 - 2 µg/kgLOQ: 2 - 5 µg/kg[4]	Can provide enhanced retention and selectivity for halogenated and aromatic compounds.[4]
Biphenyl	Biphenyl	-	-	-	Can offer enhanced retention for compounds with aromatic rings due to π-π interactions.[1]
Polar-RP	e.g., Synergi Polar-RP	-	-	-	Designed for better retention of polar compounds that are poorly retained on traditional C18 columns.[1]

Experimental Protocols

Below are detailed methodologies for conducting an LC-MS/MS analysis of sulfonamides, which can be adapted for N-Acetyl sulfadiazine-d4. These protocols are based on commonly reported experimental conditions.

Sample Preparation (Solid Phase Extraction - SPE)

• Sample Pre-treatment: Homogenize the sample matrix (e.g., plasma, tissue, feed). For liquid samples, protein precipitation may be necessary using an organic solvent like acetonitrile.[7]

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., Strata-SCX) according to the manufacturer's instructions.[1] This typically involves washing with methanol followed by equilibration with an appropriate buffer.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge to remove interfering matrix components.

• Elution: Elute the analyte of interest using an appropriate elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.[8]

LC-MS/MS Analysis

• LC System: An HPLC or UHPLC system coupled to a tandem mass spectrometer.[9]

• Column:

  • Option 1 (C18): Zorbax Eclipse XDB C18 (150 x 4.6 mm, 5 µm) or equivalent.[1]

  • Option 2 (Phenyl-Hexyl): Phenyl-Hexyl column (5 µm, 4.6 x 150 mm).[2]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.[2]

  • Solvent B: Acetonitrile or Methanol.[2]

• Gradient Elution: A typical gradient would start with a high percentage of Solvent A, ramping up to a high percentage of Solvent B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 - 1.0 mL/min.[2][3]

• Column Temperature: 25 - 30 °C.[1][2]

• Injection Volume: 5 - 40 µL.[1][2]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) mode for sensitive and selective detection of the parent and product ions of N-Acetyl sulfadiazine-d4.

Visualizations

Logical Workflow for LC Column Performance Comparison

The following diagram illustrates a systematic approach to comparing the performance of different LC columns for a specific analyte.

Caption: A logical workflow for the systematic comparison of LC column performance.

Factors Influencing Analyte-Stationary Phase Interactions

This diagram illustrates the key chemical interactions between an analyte like N-Acetyl sulfadiazine-d4 and different LC stationary phases, which dictate the chromatographic separation.

Caption: Interactions between the analyte and different stationary phases.

References

• 1. Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. bingol.edu.tr [bingol.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Development and validation of an LC‐MS/MS method for quantifying nine antimicrobials in human serum and its application to study the exposure of Chinese pregnant women to antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. journalofchemistry.org [journalofchemistry.org]

Navigating Bioanalytical Method Validation: A Comparative Guide for N-Acetyl Sulfadiazine-d4 According to FDA/EMA Guidelines

For researchers, scientists, and drug development professionals, the robust validation of bioanalytical methods is a cornerstone of regulatory compliance and the generation of reliable pharmacokinetic data. When utilizing a stable isotope-labeled internal standard, such as N-Acetyl sulfadiazine-d4 (B561786), adherence to the harmonized guidelines of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), consolidated under the International Council for Harmonisation (ICH) M10 guideline, is paramount.

This guide provides a comprehensive comparison of bioanalytical method validation for N-Acetyl sulfadiazine (B1682646), contrasting the performance of a method using a deuterated internal standard with one employing a structural analog. Supported by experimental data from relevant studies, this document offers detailed experimental protocols and visual workflows to facilitate the development and validation of accurate and precise bioanalytical assays.

Core Validation Parameters: A Harmonized Approach

The ICH M10 guideline provides a unified framework for the validation of bioanalytical methods, ensuring that generated data is mutually acceptable across different regulatory regions. The core parameters that must be rigorously assessed to ensure a method is "fit-for-purpose" are summarized below. The acceptance criteria are generally harmonized between the FDA and EMA.

Data Presentation: Performance Comparison

The choice of internal standard is critical in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis. A stable isotope-labeled (SIL) internal standard, such as N-Acetyl sulfadiazine-d4, is considered the gold standard as it co-elutes with the analyte and experiences similar matrix effects, leading to more accurate and precise quantification. A structural analog internal standard, while acceptable, may not fully compensate for analytical variability.

The following tables summarize typical performance data for a bioanalytical method for N-Acetyl sulfadiazine, comparing the use of a structural analog internal standard versus a deuterated internal standard.

Table 1: Method Performance with a Structural Analog Internal Standard (e.g., Dapsone)

Validation Parameter	Acceptance Criteria (FDA/EMA)	Typical Performance Data
Linearity (r²)	≥ 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	S/N > 5; Accuracy ±20%; Precision ≤20%	10 ng/mL
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	-8.6% to +7.5%
Precision (% CV)	≤ 15% (≤20% for LLOQ)	Intra-day: 3.5% - 9.8%Inter-day: 5.1% - 11.2%
Recovery (%)	Consistent, precise, and reproducible	85% - 95%
Matrix Effect (% CV of IS-normalized MF)	≤ 15%	< 15%
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Within ±15% of nominal concentration	Complies

Data in this table is representative and adapted from studies of similar sulfonamide compounds.

Table 2: Expected Method Performance with a Deuterated Internal Standard (N-Acetyl Sulfadiazine-d4)

Validation Parameter	Acceptance Criteria (FDA/EMA)	Expected Performance Data
Linearity (r²)	≥ 0.99	> 0.998
Lower Limit of Quantification (LLOQ)	S/N > 10; Accuracy ±20%; Precision ≤20%	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	-5.0% to +4.5%
Precision (% CV)	≤ 15% (≤20% for LLOQ)	Intra-day: 2.1% - 6.5%Inter-day: 3.8% - 8.2%
Recovery (%)	Consistent, precise, and reproducible	90% - 105%
Matrix Effect (% CV of IS-normalized MF)	≤ 15%	< 10%
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Within ±15% of nominal concentration	Complies

Expected performance data is based on the established advantages of stable isotope-labeled internal standards in minimizing variability and enhancing sensitivity.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of a validated bioanalytical method. The following are key experimental protocols for the validation of an LC-MS/MS method for the quantification of N-Acetyl sulfadiazine in human plasma using N-Acetyl sulfadiazine-d4 as the internal standard.

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the analyte and the deuterated internal standard.

Protocol:

• Prepare individual primary stock solutions of N-Acetyl sulfadiazine and N-Acetyl sulfadiazine-d4 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare separate working solutions for the calibration standards and quality control (QC) samples by serially diluting the analyte stock solution with 50% methanol/water.

• Prepare a working solution of the internal standard (N-Acetyl sulfadiazine-d4) at a concentration of 100 ng/mL in acetonitrile.

Sample Preparation (Protein Precipitation)

Objective: To efficiently extract the analyte and internal standard from the biological matrix.

Protocol:

• To 50 µL of plasma sample (calibration standard, QC, or unknown sample) in a 96-well plate, add 150 µL of the internal standard working solution (in acetonitrile).

• Vortex the plate for 2 minutes to precipitate proteins.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

Objective: To achieve chromatographic separation and sensitive detection of the analyte and internal standard.

Protocol:

• LC Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-Acetyl sulfadiazine and N-Acetyl sulfadiazine-d4.

Mandatory Visualizations

To further elucidate the processes involved, the following diagrams, generated using Graphviz, illustrate the bioanalytical method validation workflow and a relevant biological pathway.

Comparative Stability Analysis: N-Acetyl Sulfadiazine-d4 and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction to Deuterated Analogues

Deuterium-labeled compounds, such as N-Acetyl sulfadiazine-d4 (B561786), are increasingly utilized in pharmaceutical research. The substitution of hydrogen with deuterium, a stable isotope of hydrogen, can significantly alter the physicochemical properties of a molecule. This is primarily due to the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This difference in bond strength can lead to a "kinetic isotope effect," where the rate of chemical reactions involving the cleavage of this bond is slower for the deuterated compound. In the context of drug stability, this can translate to a reduced rate of degradation, potentially leading to a longer shelf-life and improved pharmacokinetic profiles. N-Acetyl sulfadiazine-d4 is primarily used as a stable isotope-labeled internal standard in analytical assays for the accurate quantification of N-Acetyl sulfadiazine[1].

Comparative Stability Data

While direct comparative stability data for N-Acetyl sulfadiazine-d4 is not available, the following table summarizes the known stability of sulfadiazine (B1682646) and N-Acetyl sulfadiazine under various stress conditions. This information provides a baseline for understanding the potential stability advantages of the deuterated analogue.

Compound	Stress Condition	Observations	Key Findings
Sulfadiazine	pH	More stable at neutral pH (~7.0).[2][3] Degradation increases at acidic pH.[2]	pH is a critical factor in the stability of sulfadiazine solutions.
Temperature	More stable under refrigeration (e.g., 4°C).[3] Significant degradation observed at room temperature (23°C).[3][4]	Storage at lower temperatures is crucial for maintaining the stability of sulfadiazine solutions.
Light	Photodegradation is a major degradation pathway in aqueous solutions.[5]	Protection from light is necessary for sulfadiazine formulations.
N-Acetyl Sulfadiazine	Metabolism/Degradation	Can undergo deacetylation to form sulfadiazine.[6]	The acetyl group is a potential site of metabolic transformation.
N-Acetyl Sulfadiazine-d4 (Theoretical)	General Stability	Expected to exhibit enhanced stability against degradation pathways involving the cleavage of deuterated bonds due to the kinetic isotope effect.	Deuteration may slow down both chemical and metabolic degradation.

Experimental Protocols

To perform a comparative stability study of N-Acetyl sulfadiazine-d4 and its analogues, a stability-indicating analytical method is required. The following outlines a general experimental protocol for a forced degradation study, which is a common approach to assess the stability of pharmaceutical compounds.

Forced Degradation Study Protocol

1. Objective: To evaluate the stability of N-Acetyl sulfadiazine-d4, N-Acetyl sulfadiazine, and sulfadiazine under various stress conditions and to identify potential degradation products.

2. Materials:

• N-Acetyl sulfadiazine-d4
• N-Acetyl sulfadiazine
• Sulfadiazine
• Hydrochloric acid (HCl)
• Sodium hydroxide (B78521) (NaOH)
• Hydrogen peroxide (H₂O₂)
• High-purity water
• Acetonitrile (HPLC grade)
• Formic acid (or other suitable buffer components)
• High-performance liquid chromatography (HPLC) system with a UV or mass spectrometry (MS) detector
• Photostability chamber
• Oven

3. Methods:

• Preparation of Stock Solutions: Prepare individual stock solutions of each compound in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solutions with 0.1 M HCl at an elevated temperature (e.g., 60°C) for a specified period.

  • Base Hydrolysis: Treat the stock solutions with 0.1 M NaOH at room temperature for a specified period.

  • Oxidative Degradation: Treat the stock solutions with 3% H₂O₂ at room temperature for a specified period.

  • Thermal Degradation: Expose the solid compounds and their solutions to dry heat in an oven (e.g., 80°C) for a specified period.

  • Photodegradation: Expose the solutions to light in a photostability chamber according to ICH guidelines.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Neutralize the acidic and basic samples.

  • Analyze the samples using a validated stability-indicating HPLC method. The method should be able to separate the parent compound from its degradation products. A common approach involves a C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., formic acid solution) and an organic solvent (e.g., acetonitrile)[7].

• Data Analysis:

  • Calculate the percentage of degradation for each compound under each stress condition.

  • Identify and characterize any major degradation products using techniques like LC-MS/MS.

  • Compare the degradation rates of N-Acetyl sulfadiazine-d4, N-Acetyl sulfadiazine, and sulfadiazine.

Visualizations

Logical Flow of a Comparative Stability Study

Caption: Workflow for conducting a comparative forced degradation study.

Potential Degradation Pathway of N-Acetyl Sulfadiazine

Caption: Simplified potential degradation pathways for N-Acetyl Sulfadiazine.

Conclusion

While direct experimental evidence is lacking, the principles of the kinetic isotope effect suggest that N-Acetyl sulfadiazine-d4 is likely to exhibit greater stability against degradation pathways involving the cleavage of the deuterated bonds compared to its non-deuterated analogue. The provided experimental protocol offers a framework for researchers to conduct a comprehensive comparative stability study. The stability data for sulfadiazine and N-Acetyl sulfadiazine highlight the importance of controlling pH, temperature, and light exposure to minimize degradation. Further research is warranted to quantify the stability advantages of deuteration for this class of compounds.

References

• 1. Comparative Pharmacokinetics of Sulfadiazine and Its Metabolite N4-Acetyl Sulfadiazine in Grass Carp (Ctenopharyngodon idella) at Different Temperatures after Oral Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioscientia.de [bioscientia.de]
• 3. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. N-Acetyl Sulfadiazine-d4 (Major) | LGC Standards [lgcstandards.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. electronicsandbooks.com [electronicsandbooks.com]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of N-Acetyl Sulfadiazine-d4

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. N-Acetyl sulfadiazine-d4 (B561786), a deuterated analog of N-Acetyl sulfadiazine (B1682646), requires careful handling and disposal due to its potential hazards. This guide provides essential, step-by-step procedures for its proper disposal, ensuring the safety of laboratory personnel and the protection of our ecosystems.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use chemical safety goggles or a face shield.

• Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: If working with a powder or creating dust, use a certified respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. Avoid direct contact with the substance, and prevent the formation of dust.

Hazard Summary

The following table summarizes the key hazards associated with compounds structurally similar to N-Acetyl sulfadiazine-d4, such as Sulfadiazine.[1][2][3]

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.[1][2][3]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1]
Skin and Eye Irritation	May cause skin and serious eye irritation.[2][3][4]
Skin Sensitization	May cause an allergic skin reaction.[3][4]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[1][3]

Step-by-Step Disposal Protocol

The primary principle for the disposal of N-Acetyl sulfadiazine-d4 is to prevent its release into the environment.[1][3] Do not dispose of this chemical down the drain or in regular trash.

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container for "N-Acetyl sulfadiazine-d4 and related waste."

  • This container should be used for the pure compound, as well as any contaminated materials such as pipette tips, weighing boats, and gloves.

• Containerization of Waste:

  • Solid Waste: Carefully transfer any solid N-Acetyl sulfadiazine-d4 into a sealable, chemically resistant container. Avoid creating dust.

  • Solutions: Collect any solutions containing N-Acetyl sulfadiazine-d4 in a separate, sealed container. Do not mix with other solvent waste streams unless permitted by your institution's Environmental Health and Safety (EHS) department.

  • Contaminated Labware: Place all disposables that have come into contact with the chemical into the designated solid waste container.

• Engage a Licensed Waste Disposal Service:

  • The disposal of N-Acetyl sulfadiazine-d4 must be handled by an approved and licensed hazardous waste disposal company.

  • Contact your institution's EHS office to arrange for the pickup and disposal of the chemical waste. They will provide guidance on proper labeling and storage pending pickup.

• Documentation:

  • Maintain a detailed record of the amount of N-Acetyl sulfadiazine-d4 being disposed of.

  • Ensure that the waste container is properly labeled with the chemical name, concentration (if in solution), and relevant hazard symbols.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Acetyl sulfadiazine-d4.

Disposal workflow for N-Acetyl sulfadiazine-d4.

By adhering to these procedures, you can ensure the safe and environmentally responsible disposal of N-Acetyl sulfadiazine-d4, contributing to a safer laboratory environment and a healthier planet. Always consult your institution's specific safety and disposal guidelines, as they may have additional requirements.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. hpc-standards.com [hpc-standards.com]

Personal protective equipment for handling N-Acetyl sulfadiazine-d4

This guide provides crucial safety protocols and logistical plans for the handling and disposal of N-Acetyl sulfadiazine-d4 (B561786). The following procedures are based on best practices for handling similar chemical compounds and are intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective Equipment

N-Acetyl sulfadiazine-d4 should be handled with care, assuming a hazard profile similar to its non-deuterated counterpart, N-Acetyl sulfadiazine, and the related compound, Sulfadiazine. The primary hazards include potential for being harmful if swallowed, causing skin and eye irritation, and possibly inducing an allergic skin reaction.[1][2][3] Some related compounds are suspected of damaging fertility or the unborn child and are toxic to aquatic life with long-lasting effects. Therefore, a comprehensive personal protective equipment (PPE) strategy is essential to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)

Body Part	Recommended PPE	Specifications
Eyes/Face	Safety glasses with side shields or chemical safety goggles.	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may be required for operations with a high risk of splashing.
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene).	Inspect gloves prior to use and dispose of them properly after handling. Change gloves frequently, especially if contact with the substance is known or suspected.[4][5]
Body	Laboratory coat.	A standard laboratory coat should be worn at all times and kept fully buttoned.[4]
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended if dust is generated.	All handling of the solid compound should ideally be conducted in a certified chemical fume hood to minimize inhalation of dust or aerosols.[4][6]

Operational Plan: Safe Handling Procedures

Adherence to a strict operational workflow is critical for the safe handling of N-Acetyl sulfadiazine-d4. The following diagram outlines the key steps from preparation to cleanup.

Caption: Operational workflow for handling N-Acetyl Sulfadiazine-d4.

Experimental Protocol Considerations:

• Engineering Controls : All work with N-Acetyl sulfadiazine-d4 should be conducted in a well-ventilated laboratory. All direct handling of the solid compound should be performed inside a certified chemical fume hood to minimize inhalation exposure.[4][6] Ensure that an eyewash station and safety shower are readily accessible.[4][6]

• Personal Hygiene : Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[4] Do not eat, drink, or smoke in the laboratory.

• Avoiding Dust Formation : If the compound is a solid, care should be taken to avoid the generation of dust during weighing and transfer.[6]

• Incompatible Materials : Avoid contact with strong oxidizing agents.[7]

Disposal Plan

Proper disposal of N-Acetyl sulfadiazine-d4 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedure:

• Segregation : Establish separate, clearly labeled waste containers for:

  • Solid N-Acetyl sulfadiazine-d4 waste.

  • Contaminated disposable materials (e.g., gloves, weighing paper, pipette tips).[4]

  • Contaminated solutions and rinsates.

• Containerization : Use chemically resistant and sealable containers for waste collection.

• Labeling : Clearly label all waste containers with the chemical name and associated hazard symbols.

• Disposal : Dispose of the chemical waste through a licensed hazardous waste disposal company. Do not dispose of down the drain or in regular trash.

• Empty Containers : Triple rinse empty containers with a suitable solvent. The rinsate should be collected as hazardous liquid waste. Deface the label on the empty container before disposing of it as regular lab waste, in accordance with institutional guidelines.[6]

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. hpc-standards.com [hpc-standards.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pppmag.com [pppmag.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]